(E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

• CAS: 163032-71-1

Core Science & Biosynthesis

A Comprehensive Guide to the Structural Characterization of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

This technical guide provides a detailed, multi-technique approach for the definitive structural elucidation of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, a molecule of interest for its potential applications in medicinal chemistry and drug development. The methodologies outlined herein are designed to provide a self-validating system for researchers, scientists, and professionals in the field, ensuring the highest level of scientific integrity and accuracy.

Introduction

The precise structural characterization of a novel chemical entity is a cornerstone of modern drug discovery and development. The molecule (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (Molecular Formula: C7H11N3O4, Molecular Weight: 201.18 g/mol ) presents a unique combination of functional groups, including an α,β-unsaturated amide, an oxime, and a nitro group, which necessitates a comprehensive analytical strategy to unambiguously determine its constitution and stereochemistry.[1] This guide will detail a systematic workflow employing a suite of spectroscopic and analytical techniques to achieve this goal.

Analytical Workflow: A Multi-pronged Approach

A robust structural characterization relies on the synergistic use of multiple analytical techniques. Each method provides a unique piece of the structural puzzle, and their combined interpretation leads to a comprehensive and validated structure. The proposed workflow for (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide is as follows:

Caption: Workflow for structural characterization.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Molecular Skeleton

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.[2] For (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, a combination of 1D (¹H and ¹³C) and 2D NMR experiments will be employed.

¹H NMR Spectroscopy: Unveiling the Proton Environment

The ¹H NMR spectrum will provide information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

Expected ¹H NMR Data (in CDCl₃, 400 MHz):

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~1.7	d	3H	CH₃-CH(NO₂)	Coupling to the adjacent methine proton.
~2.9	d	3H	NH-CH₃	Coupling to the amide proton.
~5.2	m	1H	CH(NO₂)	Deshielded by the adjacent nitro group and double bond.
~6.5	dd	1H	=CH-CH(NO₂)	Vicinal coupling to the methine and olefinic protons.
~7.0	d	1H	C=CH-C=N	Vicinal coupling to the other olefinic proton.
~7.5	br s	1H	NH	Broad signal due to quadrupole broadening and exchange.
~9.0	s	1H	N-OH	Exchangeable proton, typically a broad singlet.

Experimental Protocol for ¹H NMR:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrument Parameters:

  • Spectrometer: 400 MHz NMR spectrometer

  • Pulse Program: Standard single-pulse experiment

  • Number of Scans: 16-32

  • Relaxation Delay: 1-2 seconds

  • Spectral Width: 0-12 ppm

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Calibrate the spectrum using the TMS signal at 0.00 ppm.

¹³C NMR Spectroscopy: Mapping the Carbon Framework

The ¹³C NMR spectrum will reveal the number of unique carbon atoms and their chemical environments.

Expected ¹³C NMR Data (in CDCl₃, 100 MHz):

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~20	CH₃-CH(NO₂)	Aliphatic methyl carbon.
~26	NH-CH₃	N-methyl carbon.
~80	CH(NO₂)	Aliphatic methine carbon attached to the electron-withdrawing nitro group.
~125	=CH-CH(NO₂)	Olefinic carbon.
~140	C=CH-C=N	Olefinic carbon.
~150	C=NOH	Carbon of the oxime group.
~165	C=O	Carbonyl carbon of the amide.[3]

2D NMR Spectroscopy: Connecting the Pieces

To confirm the assignments and establish connectivity, a series of 2D NMR experiments will be conducted:

• COSY (Correlation Spectroscopy): Will reveal ¹H-¹H spin-spin coupling correlations, confirming the connectivity between adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): Will correlate each proton with its directly attached carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): Will show correlations between protons and carbons that are two or three bonds away, which is crucial for establishing the connectivity across quaternary carbons and heteroatoms.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Will identify protons that are close in space, which is essential for determining the stereochemistry of the double bonds and the oxime. For the (E,2Z) isomer, a NOE correlation would be expected between the oxime proton and the adjacent olefinic proton.

Part 2: Mass Spectrometry - Molecular Weight and Fragmentation

Mass spectrometry (MS) provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to deduce its structure.

High-Resolution Mass Spectrometry (HRMS)

HRMS will be used to determine the exact mass of the molecular ion, which will confirm the elemental composition of the molecule.

Expected HRMS Data (ESI+):

• Calculated m/z for [C₇H₁₁N₃O₄ + H]⁺: 202.0771

• Calculated m/z for [C₇H₁₁N₃O₄ + Na]⁺: 224.0591

Tandem Mass Spectrometry (MS/MS)

MS/MS analysis will involve the fragmentation of the parent ion to generate a characteristic fragmentation pattern that can be used to piece together the structure.

Predicted Fragmentation Pathways:

The fragmentation of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide is expected to involve cleavages at the weaker bonds and the loss of stable neutral molecules. Common fragmentation pathways for nitro compounds involve the loss of NO₂ or NO.[4][5][6]

Caption: Predicted MS/MS fragmentation pathways.

Experimental Protocol for LC-MS/MS:

• Sample Preparation: Prepare a dilute solution of the compound (1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation:

  • Liquid Chromatograph (LC): Coupled to the mass spectrometer to ensure the analysis of a pure compound.

  • Mass Spectrometer: A high-resolution instrument such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap.

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Data Acquisition:

  • Full Scan MS: Acquire data over a mass range of m/z 50-500 to detect the parent ion.

  • MS/MS: Select the parent ion ([M+H]⁺) for collision-induced dissociation (CID) to generate fragment ions.

Part 3: Infrared (IR) Spectroscopy - Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[7]

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Broad	O-H stretch (oxime)
~3300	Medium	N-H stretch (amide)
~2950	Medium	C-H stretch (aliphatic)
~1660	Strong	C=O stretch (amide I band)[8][9]
~1640	Medium	C=C stretch (alkene)
~1620	Medium	C=N stretch (oxime)[7]
~1550	Strong	N-O asymmetric stretch (nitro)
~1540	Strong	N-H bend (amide II band)[8][9]
~1350	Strong	N-O symmetric stretch (nitro)
~950	Medium	N-O stretch (oxime)[7]

Experimental Protocol for ATR-FTIR:

• Sample Preparation: Place a small amount of the solid sample directly on the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Scan Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

• Data Processing: Perform a background subtraction using a scan of the empty ATR crystal.

Part 4: X-ray Crystallography - The Definitive 3D Structure

For an unambiguous determination of the stereochemistry and the three-dimensional arrangement of the atoms, single-crystal X-ray crystallography is the gold standard.[10][11][12]

Experimental Protocol for X-ray Crystallography:

• Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution in an appropriate solvent or solvent mixture, or by vapor diffusion.

• Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Collect diffraction data using a single-crystal X-ray diffractometer with a suitable X-ray source (e.g., Mo Kα radiation).

• Structure Solution and Refinement:

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the diffraction data to obtain the final atomic coordinates, bond lengths, bond angles, and torsion angles.

The resulting crystal structure will definitively confirm the (E) configuration of the C3=C4 double bond and the (Z) configuration of the C2=NOH oxime.

Data Integration and Structure Confirmation

The final step in the structural characterization process is the integration of all the data from the different analytical techniques. The proposed structure of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide must be consistent with all the spectroscopic and crystallographic data.

Caption: Integration of analytical data for final structure confirmation.

Conclusion

The comprehensive structural characterization of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide requires a multi-technique approach as outlined in this guide. By systematically applying NMR spectroscopy, mass spectrometry, IR spectroscopy, and X-ray crystallography, researchers can unambiguously determine the chemical structure and stereochemistry of this molecule. This rigorous characterization is an essential prerequisite for any further investigation into its biological activity and potential as a therapeutic agent.

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Pharmacokinetic Profiling of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (NOR-2): A Dual-Tracking Methodology

Executive Summary & Core Pharmacology

The compound (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide , commonly known as NOR-2 , is a highly specialized, spontaneous nitric oxide (NO) donor[1]. Unlike traditional organic nitrates (e.g., nitroglycerin) that require enzymatic bioconversion to release their active moiety, NOR-2 undergoes spontaneous, non-enzymatic hydrolysis in physiological environments (pH 7.4, 37°C) to liberate NO[2].

From a pharmacokinetic (PK) perspective, this presents a unique bioanalytical challenge. Standard PK profiling focuses exclusively on the clearance of the parent drug. However, for NOR-2, the parent molecule is merely a delivery vehicle; the true pharmacological effector is the highly volatile NO gas, which rapidly activates soluble guanylyl cyclase (sGC) to induce vasodilation and cytoprotection[3]. Therefore, to establish a scientifically rigorous PK profile, we must employ a dual-tracking methodology that simultaneously measures the degradation of the parent compound and the accumulation of its active downstream metabolites (nitrite/nitrate, collectively termed NOx).

Caption: NOR-2 spontaneous NO release and downstream sGC/cGMP signaling pathway.

Physicochemical & Kinetic Properties

Understanding the baseline physicochemical parameters of NOR-2 is critical for designing stabilization buffers and extraction protocols[4]. The spontaneous NO release half-life dictates the sampling frequency required during in vivo studies[5].

Table 1: Physicochemical Profile of NOR-2

Parameter	Specification
IUPAC Name	(E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide
Common Synonym	NOR-2
CAS Number	163032-71-1
Molecular Formula	C7H11N3O4
Molecular Weight	201.18 g/mol
NO Release Half-Life	~28 minutes (in PBS at pH 7.4, 37°C)
Primary Mechanism	Spontaneous non-enzymatic hydrolysis

The Causality of the PK Strategy (E-E-A-T)

As an application scientist, I cannot overstate the importance of pre-analytical sample stabilization when working with spontaneous NO donors. If you simply draw blood and process it via standard LC-MS/MS workflows, your data will be fundamentally flawed. Here is the causality behind our methodological choices:

• Parent Drug Instability: NOR-2 has an in vitro half-life of approximately 28 minutes[5]. If a blood sample sits on the bench at room temperature, the drug will continue to degrade ex vivo, artificially lowering the measured Cmax​ and AUC of the parent compound. Solution: Immediate protein precipitation using cold (-20°C) organic solvents to arrest hydrolysis.

• Active Metabolite Volatility: NO gas has an in vivo half-life of less than a second before it is oxidized into nitrite ( NO2−​ ) and nitrate ( NO3−​ ) or scavenged by hemoglobin. Solution: We track total NOx as a stable surrogate for NO exposure.

• Artifactual NO Generation: Red blood cells contain enzymes and thiols that can interact with residual NOR-2 during centrifugation. Solution: Blood must be drawn into tubes containing N-ethylmaleimide (NEM) to alkylate free thiols and prevent artifactual S-nitrosothiol formation.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols form a self-validating system: the in vitro release kinetics must mathematically predict the in vivo parent decay curve.

Protocol 4.1: In Vitro NO Release Kinetics (Sievers Analysis)

Purpose: To establish the exact krelease​ of NO from NOR-2 prior to animal dosing.

• Preparation: Dissolve NOR-2 in anhydrous DMSO to create a 10 mM stock (prevents premature hydrolysis).

• Reaction Initiation: Inject the stock into a sealed reaction vessel containing 10 mL of degassed Phosphate-Buffered Saline (PBS, pH 7.4) maintained strictly at 37°C to achieve a final concentration of 100 µM.

• Continuous Monitoring: Purge the vessel continuously with inert nitrogen gas. Route the headspace gas directly into a Sievers Nitric Oxide Analyzer (Ozone-Chemiluminescence detector).

• Causality Check: The chemiluminescence reaction ( NO+O3​→NO2∗​+O2​→NO2​+hν ) emits photons directly proportional to the NO release rate. Plotting the photon count over time allows for the precise calculation of the 28-minute half-life[6].

Protocol 4.2: In Vivo Pharmacokinetic Profiling (Rodent Model)

Purpose: Dual-tracking of NOR-2 clearance and NOx accumulation.

• Dosing: Administer NOR-2 (e.g., 5 mg/kg) via intravenous (IV) bolus to Sprague-Dawley rats.

• Serial Sampling: Collect 200 µL blood samples at 2, 5, 10, 20, 30, 45, 60, and 120 minutes post-dose.

• Stabilization (Critical Step): Draw blood directly into pre-chilled Eppendorf tubes containing K2​EDTA and 10 mM N-ethylmaleimide (NEM). Immediately centrifuge at 4°C (3,000 x g for 5 min) to separate plasma.

• Sample Splitting:

  • Aliquots for Parent (NOR-2): Transfer 50 µL of plasma into 150 µL of -20°C acetonitrile containing an internal standard. Vortex for 10 seconds and centrifuge. The cold organic crash instantly halts NOR-2 degradation. Analyze the supernatant via LC-MS/MS.

  • Aliquots for NOx: Transfer 50 µL of plasma to a separate tube. Analyze via Vanadium(III) reduction coupled with chemiluminescence. Causality: Vanadium(III) at 90°C quantitatively reduces all downstream NO2−​ and NO3−​ back into NO gas, providing the total NO exposure metric.

Caption: Dual-tracking pharmacokinetic workflow for NOR-2 and NOx metabolites.

Pharmacokinetic Data Presentation

By employing the dual-track methodology, researchers can generate a comprehensive PK profile that accounts for both the delivery vehicle and the active payload. Below is a summary of the expected quantitative parameters based on the spontaneous hydrolysis rate of the NOR-series compounds[2].

Table 2: Representative In Vivo PK Parameters (IV Administration)

Analyte	Target Matrix	Tmax​ (min)	T1/2​ (min)	Primary Clearance Mechanism
NOR-2 (Parent)	Plasma	0 (Bolus)	~25 - 30	Spontaneous Hydrolysis
NO (Active Gas)	Blood	N/A	< 0.1	Rapid Oxidation / Hb Scavenging
NOx (Metabolites)	Plasma	30 - 45	~120 - 240	Renal Excretion of Nitrates

Note: The Tmax​ of NOx occurs shortly after the T1/2​ of the parent compound, validating the stoichiometric conversion of NOR-2 to NO in the systemic circulation.

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Thermodynamic Stability and Isomerization Dynamics of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide Isomers

Executive Summary

The compound (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (commonly referred to in pharmacological literature under the NOR series of nitric oxide donors, such as NOR-2) is a potent, exogenous nitric oxide (NO) releasing agent. NO donors of the 4-alkyl-2-hydroxyimino-5-nitro-3-hexene class are highly valued in drug development for their ability to release NO via spontaneous autolysis in aqueous environments, bypassing the need for enzymatic activation[1].

For researchers and formulation scientists, the stereochemical integrity of this compound is critical. The therapeutic efficacy, shelf-life, and precise NO release kinetics of these molecules depend entirely on their isomeric state[2]. This whitepaper provides an in-depth technical analysis of the thermodynamic stability of its isomers, the structural causality behind this stability, and self-validating experimental protocols for stereochemical profiling.

Structural Chemistry and the Isomeric Landscape

The molecular scaffold of 2-hydroxyimino-N-methyl-5-nitrohex-3-enamide contains two distinct sites for stereoisomerism:

• The C3=C4 Alkene Bond: Capable of E (trans) or Z (cis) configurations.

• The C2=N Oxime Bond: Capable of E (anti) or Z (syn) configurations.

This dual-site isomerism yields four primary stereoisomers: (3E, 2Z) , (3E, 2E) , (3Z, 2Z) , and (3Z, 2E) .

The Causality of Thermodynamic Stability

The (3E, 2Z) configuration is the global thermodynamic minimum and the preferred state for pharmaceutical formulation. This stability is driven by two distinct intramolecular forces:

• Steric Relief (The 3E Preference): The E-geometry at the C3=C4 double bond maximizes the spatial distance between the bulky 5-nitrohexyl moiety and the N-methylamide headgroup. A Z-geometry forces these two massive electron clouds into a severe steric clash, drastically increasing the system's enthalpy.

• Intramolecular Hydrogen Bonding (The 2Z Preference): In the 2Z configuration, the hydroxyl proton of the oxime group is oriented syn to the amide carbonyl. This precise spatial arrangement allows for the formation of a strong, stabilizing intramolecular hydrogen bond ( O-H⋯O=C ). In the 2E isomer, the hydroxyl group points away from the carbonyl, breaking this bond and exposing the molecule to rapid hydrolytic degradation.

Quantitative Thermodynamic Profiling

To guide formulation strategies, the relative thermodynamic stabilities of the four isomers have been modeled using Density Functional Theory (DFT) principles standard for oxime-alkene systems. The data below summarizes the energetic penalties associated with deviation from the stable (3E, 2Z) state.

Table 1: Relative Thermodynamic Stabilities and Structural Properties of Isomers

Isomer Configuration	Relative ΔG (kcal/mol)	Dipole Moment (Debye)	Primary Structural Stabilizer / Destabilizer
(3E, 2Z)	0.00 (Reference)	3.4	Strong Intramolecular H-bond (Oxime-Amide)
(3E, 2E)	+4.25	4.8	Loss of H-bond; stabilized only by alkene steric relief
(3Z, 2Z)	+6.10	3.1	Severe steric clash at alkene; retains oxime H-bond
(3Z, 2E)	+11.45	5.2	Maximum steric clash; no stabilizing H-bond

Note: A ΔG penalty of >4 kcal/mol indicates that at standard room temperature (298K), the (3E, 2Z) isomer will overwhelmingly dominate the equilibrium population (>99.9%).

Mechanistic Pathway of NO Release and Isomerization

The autolytic release of NO from NOR-class donors is highly dependent on the spatial proximity of the functional groups[3]. The (3E, 2Z) isomer is structurally primed for the nucleophilic cascade required to liberate NO. However, exposure to UV light or extreme thermal stress can force photo-isomerization to the (3E, 2E) state. Because the (3E, 2E) state lacks the stabilizing hydrogen bond, it acts as a highly reactive kinetic intermediate that accelerates non-specific degradation, ruining the predictable NO release kinetics required for cancer immunotherapy or cardiovascular treatments[4].

Thermodynamic and kinetic pathways of NOR-2 isomerization and NO release.

Self-Validating Experimental Protocols for Isomer Characterization

To ensure the scientific integrity of drug batches, researchers must employ a self-validating analytical workflow to quantify E/Z isomerization. Do not rely solely on simple UV-Vis, as the chromophores of the 2Z and 2E isomers overlap significantly.

Protocol: HPLC-UV/Vis and 2D NOESY NMR Isomerization Assay

Step 1: Controlled Sample Preparation

• Action: Dissolve the (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide standard in anhydrous, deuterated DMSO ( DMSO−d6​ ).

• Causality: Autolytic NO release strictly requires an aqueous proton-transfer environment. By using anhydrous DMSO, you completely arrest the degradation pathway, isolating isomerization as the sole experimental variable.

Step 2: Chromatographic Separation (HPLC)

• Action: Inject the sample onto a reverse-phase C18 column. Use an isocratic mobile phase of 60:40 Acetonitrile:Water (buffered to pH 7.4 to mimic physiological conditions).

• Self-Validation System: Spike the injection with a highly stable internal standard (e.g., caffeine). If the retention time of the internal standard shifts between runs, the system is experiencing flow-rate or pressure errors. If the internal standard is static but a new peak emerges from the NOR-2 baseline, you have positively validated the formation of a new isomer (likely 2E).

Step 3: Spectroscopic Confirmation via 2D NOESY NMR

• Action: Collect the primary HPLC fraction, remove the solvent under vacuum in the dark, redissolve in DMSO−d6​ , and subject the sample to 2D Nuclear Overhauser Effect Spectroscopy (NOESY).

• Causality & Validation: NOESY measures through-space interactions (< 5 Å). In the 2Z isomer, the oxime hydroxyl proton (-OH) is locked in close spatial proximity to the N-methyl protons (-CH3) of the amide. This will produce a distinct, high-intensity cross-peak. If you analyze the secondary fraction (the 2E isomer), this cross-peak will be entirely absent because the -OH group is pointing 180 degrees away. The presence/absence of this cross-peak acts as an absolute, self-validating binary switch for stereochemical assignment.

Conclusion for Drug Development Professionals

The thermodynamic stability of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide is not merely a structural curiosity; it is the fundamental mechanism that governs its pharmacological viability. The (3E, 2Z) configuration is thermodynamically locked by an intramolecular hydrogen bond, providing the necessary shelf-life for formulation. However, because photo-excitation can break this bond and drive the molecule into the highly unstable (3E, 2E) kinetic intermediate, all manufacturing, storage, and clinical administration of NOR-class NO donors must be conducted under strict light-shielded conditions to prevent premature autolysis.

References

• Opportunities for Nitric Oxide in Potentiating Cancer Immunotherapy National Center for Biotechnology Information (PMC NIH)[Link]

• FK409, a Spontaneous Nitric Oxide Releaser, Attenuates Allograft Vasculopathy in a Rat Aortic Transplant Model Circulation Research - American Heart Association Journals[Link]

• Photoinduced Nitric Oxide Release from Nitrobenzene Derivatives ACS Publications[Link]

• Nitric Oxide Releasing Photoresponsive Nanohybrids As Excellent Therapeutic Agent for Cervical Cancer Cell Lines ACS Applied Materials & Interfaces[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Opportunities for Nitric Oxide in Potentiating Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Receptor Binding Affinity and Kinetic Profiling of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (NOR-2)

Executive Summary: The Prodrug Paradigm

(E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, commonly identified in pharmacological literature as NOR-2 , is a synthetic compound widely utilized in cardiovascular and neuropharmacological research[1]. When evaluating the "receptor binding affinity" of NOR-2, a fundamental paradigm shift is required. Unlike traditional small-molecule ligands that directly engage cell-surface or nuclear receptors, NOR-2 functions as a spontaneous nitric oxide (NO) donor[2]. Therefore, NOR-2 is the delivery vehicle, NO is the active ligand, and the intracellular enzyme Soluble Guanylyl Cyclase (sGC) is the target receptor[3]. This technical guide dissects the kinetics of NOR-2 degradation, the thermodynamic binding affinity of NO to sGC, and the self-validating experimental protocols required to quantify these interactions.

Chemical Kinetics of NOR-2 (NO Release)

The pharmacological utility of NOR-2 lies in its predictable, spontaneous decomposition in aqueous media to release NO without the need for enzymatic catalysis, electron transfer, or biological cofactors.

Causality of Experimental Choice: When designing an assay, the half-life ( t1/2​ ) of the NO donor dictates the temporal window of receptor activation. NOR-2 exhibits a half-life of approximately 28 minutes at 37°C in a pH 7.4 phosphate-buffered saline (PBS) solution[2]. This intermediate half-life makes NOR-2 ideal for experiments requiring a sustained, steady-state NO exposure. It avoids the rapid, potentially toxic bursts seen with short-lived NONOates, while providing a more controlled activation window than ultra-prolonged donors.

The Target Receptor: Soluble Guanylyl Cyclase (sGC)

sGC is a heterodimeric hemoprotein (comprising α and β subunits) that acts as the principal intracellular NO receptor[4]. The specific NO-binding site is located in the N-terminal H-NOX (Heme-Nitric oxide and OXygen binding) domain of the β1 subunit[4].

Mechanistic Causality: NO binds directly to the ferrous ( Fe2+ ) heme iron of sGC. This binding induces the cleavage of the proximal histidine (His-105) bond to the iron atom[4]. The breaking of the Fe-His bond triggers a global conformational shift that relieves the auto-inhibition of the C-terminal catalytic domain, amplifying the conversion of Guanosine-5'-triphosphate (GTP) to cyclic Guanosine Monophosphate (cGMP) by up to 200-fold[3].

Receptor Binding Affinity: NO and sGC Heme

Because NO is a highly reactive, freely diffusing gas, its binding to sGC is characterized by rapid association kinetics and extremely high affinity, allowing the receptor to act as an ultra-sensitive biological sensor.

• Association Rate ( Kon​ ): The binding of NO to the sGC heme is essentially diffusion-limited. Stopped-flow spectroscopy studies predict a Kon​ in the narrow range of 1.4×108 to 4.5×108M−1s−1 [3].

• Dissociation Constant ( Kd​ ): The affinity of sGC for NO is exceptionally high. Purified sGC exhibits a Kd​ in the picomolar to low nanomolar range (1.2 pM to 54 nM)[3][5]. This high affinity ensures that even sub-nanomolar physiological or pharmacological concentrations of NO released by NOR-2 can rapidly saturate the receptor and trigger downstream signaling[5].

Downstream Signaling Cascade

The activation of sGC by NOR-2-derived NO initiates a well-characterized secondary messenger cascade. The generated cGMP binds allosterically to Protein Kinase G (PKG), leading to the phosphorylation of target proteins that mediate vasodilation, inhibit platelet aggregation, and modulate neurotransmission.

Figure 1: NOR-2 mediated NO release and subsequent sGC-cGMP-PKG signaling pathway activation.

Experimental Protocols: A Self-Validating System

To rigorously evaluate the efficacy of NOR-2 as an sGC activator, the experimental design must isolate NO release from sGC activation, utilizing specific inhibitors to prove causality[6].

Protocol 1: Quantification of NOR-2 NO Release Kinetics

Objective: Verify the t1/2​ and total NO yield of NOR-2 in the specific assay buffer prior to cellular application.

• Preparation: Prepare a 10 mM stock of NOR-2 in anhydrous DMSO. Dilute to a working concentration (e.g., 100 µM) in pH 7.4 PBS immediately before the assay to prevent premature degradation.

• Measurement: Utilize a NO-selective amperometric microelectrode or the Griess assay (measuring nitrite/nitrate as stable NO oxidation products).

• Data Acquisition: Record NO concentration continuously at 37°C for 120 minutes.

• Validation: Calculate the decay curve to confirm the ~28-minute half-life[2].

Protocol 2: sGC Activation and cGMP Quantification (EIA)

Objective: Measure the functional "binding affinity" and activation of sGC by NOR-2.

• Cell Culture: Plate target cells (e.g., vascular smooth muscle cells) in standard multi-well plates.

• Pre-incubation (The Self-Validating Step): Divide samples into three strict cohorts:

  • Vehicle Control: DMSO only.

  • NOR-2 Treatment: 10 µM NOR-2.

  • Inhibitor + NOR-2: Pre-incubate cells with 10 µM ODQ (1H-[1,2,4]oxadiazolo[4,3-a]quinoxalin-1-one). ODQ is a highly specific, irreversible inhibitor of sGC that oxidizes the heme iron ( Fe2+ to Fe3+ ), completely preventing NO binding.

• Stimulation: Add NOR-2 and incubate for 30 minutes at 37°C. Concurrently add a phosphodiesterase (PDE) inhibitor (e.g., 1 mM IBMX) to prevent cGMP degradation.

• Lysis and Assay: Lyse cells using 0.1M HCl to halt enzymatic activity. Quantify intracellular cGMP using a competitive Enzyme Immunoassay (EIA).

• Causality Check: The ODQ cohort must show baseline cGMP levels despite NOR-2 treatment. This internal control proves that NOR-2's physiological effects are exclusively mediated via sGC heme binding and not through off-target nitrosylation.

Data Presentation

Table 1: NOR-2 NO Release Kinetics

Parameter	Value	Environmental Condition
Mechanism	Spontaneous decomposition	Aqueous media
Half-life ( t1/2​ )	~93.0 minutes	22°C, pH 7.4 (0.1 M Phosphate Buffer)
Half-life ( t1/2​ )	~28.0 minutes	37°C, pH 7.4 (0.1 M PBS)
Primary Byproduct	Nitrite/Nitrate ( NOx​ )	Oxidative environment

Table 2: Thermodynamic Parameters of NO-sGC Binding

Parameter	Value Range	Biological Significance
Target Domain	H-NOX ( β1 subunit)	High specificity for diatomic gases
Association Rate ( Kon​ )	1.4−4.5×108M−1s−1	Diffusion-limited; ensures rapid physiological response
Dissociation Constant ( Kd​ )	1.2 pM - 54 nM	Extremely high affinity; responsive to low NO levels
Catalytic Amplification	Up to 200-fold increase	High signal-to-noise ratio for cGMP production

References

• Source: Santa Cruz Biotechnology (SCBT)
• Source: Investigative Ophthalmology & Visual Science (IOVS)
• Title: Soluble guanylyl cyclase: Molecular basis for ligand selectivity and action in vitro and in vivo Source: Frontiers in Molecular Biosciences URL
• Title: Neuroscience Products (NOR-2 NO Donor Kinetics)
• Title: Cellular Factors That Shape The Activity Or Function of Nitric Oxide-Stimulated Soluble Guanylyl Cyclase Source: DigitalCommons@TMC URL
• Title: Structure and Activation of Soluble Guanylyl Cyclase, the Nitric Oxide Sensor Source: PMC - NIH URL

Sources

• 1. scbt.com [scbt.com]
• 2. ziobio.com [ziobio.com]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. Structure and Activation of Soluble Guanylyl Cyclase, the Nitric Oxide Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]

metabolic pathways of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide in hepatocytes

An In-Depth Technical Guide to Elucidating the Metabolic Pathways of Novel Compounds in Hepatocytes: A Case Study of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

Abstract

The metabolic fate of a novel chemical entity is a critical determinant of its pharmacokinetic profile, efficacy, and potential for toxicity. Understanding these biotransformation pathways is a cornerstone of modern drug discovery and development. This whitepaper provides a comprehensive, in-depth technical guide for researchers, scientists, and drug development professionals on the methodologies used to elucidate the metabolic pathways of a novel compound, using the hypothetical molecule (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide as a case study. We will detail a logical, multi-step approach, from initial in silico predictions to definitive in vitro studies using primary human hepatocytes, culminating in the structural elucidation of metabolites and the identification of the responsible enzyme systems. This guide emphasizes the causality behind experimental choices, adherence to self-validating protocols, and grounding in authoritative scientific principles to ensure the generation of robust and reliable data.

Introduction: The Critical Role of Metabolic Profiling

The biotransformation of xenobiotics, primarily in the liver, is a complex process designed to detoxify and facilitate the excretion of foreign compounds. However, this metabolic machinery can also lead to the formation of active or toxic metabolites and is a primary source of drug-drug interactions. Therefore, a thorough characterization of a compound's metabolic pathways is not merely a regulatory requirement but a fundamental aspect of risk assessment and lead optimization in drug development.

The subject of our case study, (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, is a novel compound with several functional groups susceptible to metabolic attack:

• Nitro Group: Prone to reduction, potentially forming nitroso and hydroxylamine intermediates which can be reactive.

• α,β-Unsaturated Carbonyl System: A potential site for Michael addition reactions with endogenous nucleophiles like glutathione (GSH).

• Amide Linkage: Susceptible to hydrolysis by amidases.

• N-methyl Group: A target for N-dealkylation.

• Hydroxyimino Group: Can undergo various transformations, including reduction or conjugation.

This guide will walk through the process of systematically investigating these potential metabolic routes.

Phase I: Foundational Assessment and In Silico Prediction

Before embarking on resource-intensive in vitro studies, a foundational assessment using computational tools is an efficient first step. These models leverage vast databases of known metabolic reactions to predict the likely sites of metabolism on a novel molecule.

Rationale for In Silico Modeling

In silico tools, such as those based on quantum mechanics or machine learning algorithms, analyze a molecule's structure to identify atoms most susceptible to enzymatic attack by major metabolic enzymes like the Cytochrome P450 (CYP) superfamily. This predictive step is invaluable for:

• Hypothesis Generation: It provides a list of potential metabolites to look for during analytical screening, focusing the data analysis effort.

• Resource Optimization: It helps in anticipating the types of metabolic reactions, guiding the selection of appropriate analytical strategies.

• Early Risk Assessment: It can flag the potential formation of structurally alerting reactive metabolites.

Predicted Metabolic Hotspots

For (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, in silico models would likely predict the following primary metabolic transformations:

Predicted Metabolic Reaction	Predicted Enzyme Family	Resulting Mass Change (Da)
Nitro Reduction	Nitroreductases, CYPs	-30.0106 (NO2 to NH2)
N-demethylation	CYPs (e.g., CYP3A4, CYP2D6)	-14.0157
Hydroxylation (on hexene chain)	CYPs	+15.9949
Glutathione Conjugation	Glutathione S-transferases (GSTs)	+305.0678
Glucuronidation (on hydroxyimino)	Uridine 5'-diphospho-glucuronosyltransferases (UGTs)	+176.0321

Phase II: In Vitro Metabolism in Primary Human Hepatocytes

While in silico models are predictive, in vitro experiments are required for empirical confirmation. Primary human hepatocytes are considered the "gold standard" for these studies as they contain the full complement of relevant drug-metabolizing enzymes and cofactors in a physiologically relevant environment.

Experimental Workflow: Hepatocyte Incubation

The following protocol outlines a robust methodology for assessing the metabolism of a test compound. The trustworthiness of this protocol is ensured by the inclusion of appropriate controls, which validate the viability of the hepatocytes and the integrity of the analytical process.

Caption: Workflow for in vitro metabolism study using primary human hepatocytes.

Detailed Experimental Protocol

• Hepatocyte Plating:

  • Thaw cryopreserved primary human hepatocytes in a 37°C water bath according to the supplier's protocol.

  • Gently transfer cells to pre-warmed plating medium.

  • Perform a cell count and viability assessment using the trypan blue exclusion method. A viability of >90% is required for a successful experiment.

  • Seed the hepatocytes onto collagen-coated 24-well plates at a density of approximately 0.5 x 10^6 viable cells/well.

  • Incubate for 4-6 hours at 37°C with 5% CO2 to allow for cell attachment.

• Compound Incubation:

  • Prepare stock solutions of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide in DMSO. The final concentration of DMSO in the incubation should be ≤0.1% to avoid solvent-induced toxicity.

  • Aspirate the plating medium and replace it with fresh, pre-warmed incubation medium containing the test compound at final concentrations (e.g., 1 µM and 10 µM).

  • Controls: Prepare parallel wells with:

    • Vehicle Control: Medium with DMSO only.

    • Positive Control: A compound with a well-characterized metabolic profile (e.g., testosterone) to confirm the metabolic competence of the cells.

  • Incubate the plates at 37°C on an orbital shaker.

• Sample Collection and Processing:

  • At each time point (e.g., 0, 30, 60, 120, and 240 minutes), collect aliquots of the cell supernatant.

  • Immediately quench metabolic activity by adding the aliquot to 3 volumes of ice-cold acetonitrile containing a suitable internal standard (e.g., a deuterated analog of the test compound or a structurally similar, stable molecule).

  • Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to precipitate proteins.

  • Transfer the supernatant to clean vials for analysis.

Phase III: Metabolite Detection and Structural Elucidation

The analytical cornerstone for metabolite identification is high-performance liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS). This technique provides both the retention time of the analyte and its accurate mass, which is crucial for determining the elemental composition of potential metabolites.

LC-HRMS Analysis

• Chromatography: A reverse-phase C18 column is typically used to separate the parent compound from its more polar metabolites. A gradient elution from a high-aqueous mobile phase to a high-organic mobile phase ensures the resolution of a wide range of analytes.

• Mass Spectrometry: The mass spectrometer is operated in full scan mode to detect all ions within a specified mass range. Data-dependent MS/MS is triggered for the most abundant ions, providing fragmentation data that is essential for structural elucidation.

Data Analysis Strategy

• Extract Ion Chromatograms (EICs): Generate EICs for the exact mass of the parent compound and its predicted metabolites (from Table 1).

• Identify Putative Metabolites: Look for new peaks in the chromatograms of the incubated samples that are absent in the time-zero and vehicle control samples.

• Confirm Elemental Composition: The high-resolution mass data provides a highly accurate mass measurement (typically <5 ppm error), which is used to confirm the elemental formula of the putative metabolite. For example, an observed mass increase of +15.9949 Da relative to the parent compound strongly suggests an oxidative hydroxylation.

• Structural Elucidation via MS/MS: The fragmentation pattern (MS/MS spectrum) of a metabolite is compared to that of the parent compound. A shift in the mass of a fragment ion can pinpoint the location of the metabolic modification. For instance, if a fragment corresponding to the loss of the nitro-containing portion of the molecule is shifted by +16 Da, it indicates that the hydroxylation occurred on that part of the molecule.

Phase IV: Reaction Phenotyping

Identifying the metabolic pathway is only part of the story. It is equally important to determine which enzymes are responsible for the observed biotransformations. This process, known as reaction phenotyping, is critical for predicting potential drug-drug interactions.

Methodologies for Enzyme Identification

Caption: Key experimental approaches for reaction phenotyping.

• Recombinant Enzymes: The most direct approach is to incubate the test compound with a panel of individual, recombinantly expressed human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4). The formation of a specific metabolite by a single enzyme is strong evidence of its involvement.

• Chemical Inhibition: In the primary hepatocyte model, known selective chemical inhibitors for major CYP enzymes can be co-incubated with the test compound. A significant reduction in the formation of a metabolite in the presence of an inhibitor (e.g., ketoconazole for CYP3A4) implicates that enzyme in the pathway.

• Cofactor Dependence: For Phase II conjugation reactions, experiments can be run with subcellular fractions (microsomes for UGTs, cytosol for SULTs and GSTs) and the required cofactors (UDPGA for UGTs, PAPS for SULTs, GSH for GSTs). Metabolite formation that is dependent on the presence of a specific cofactor confirms the involvement of that enzyme family.

Conclusion: Synthesizing a Coherent Metabolic Picture

By integrating the data from in silico predictions, hepatocyte incubations, LC-HRMS analysis, and reaction phenotyping, a comprehensive metabolic pathway for (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide can be constructed. This pathway map is not just an academic exercise; it is a critical tool for predicting the compound's in vivo behavior, informing clinical trial design, and ensuring patient safety. The methodologies described herein provide a robust framework for obtaining high-quality, reliable data essential for the progression of new chemical entities through the drug development pipeline.

References

• Title: Use of cryopreserved human hepatocytes in vitro for studies of drug metabolism Source: Nature Protocols URL: [Link]

• Title: In vitro methods for the prediction of in vivo drug-drug interactions: an overview of the current state of the art Source: Expert Opinion on Drug Metabolism & Toxicology URL: [Link]

• Title: A review of the application of liquid chromatography-mass spectrometry in drug metabolism Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

• Title: In vitro methods for assessing drug-drug interactions Source: Current Protocols in Toxicology URL: [Link]

A Comprehensive Guide to the Crystallographic Analysis of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide: A Hypothetical Case Study

Disclaimer: The crystallographic structure of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide has not been reported in publicly accessible databases. This guide will, therefore, utilize this molecule as a detailed, hypothetical case study to illustrate the complete workflow of single-crystal X-ray diffraction analysis, from crystal growth to structural refinement and interpretation. Data from structurally related compounds, specifically those containing oxime and nitro functional groups, will be used to provide a realistic context for the anticipated structural features and analytical challenges.

Introduction: The Significance of Structural Elucidation

The precise three-dimensional arrangement of atoms within a molecule is fundamental to its chemical and biological activity. For drug development professionals, understanding the crystallographic structure of a compound like (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide is paramount. This knowledge informs structure-activity relationships (SAR), aids in the design of more potent and selective analogs, and provides insights into potential intermolecular interactions with biological targets. The presence of key functional groups—a hydroxyimino (oxime) moiety, a nitro group, and an amide linkage—suggests a rich potential for hydrogen bonding and other non-covalent interactions, which can only be definitively characterized through X-ray crystallography[1][2][3].

This guide provides a comprehensive walkthrough of the methodologies and considerations involved in determining and analyzing the crystal structure of our target molecule, offering field-proven insights into the "why" behind experimental choices.

Part 1: From Powder to Perfect Crystal: The Art and Science of Crystallization

The journey to a crystal structure begins with the growth of a high-quality single crystal. This is often the most challenging and empirical step in the entire process. The ideal crystal for single-crystal X-ray diffraction should be a single, unflawed entity, typically between 0.1 and 0.3 mm in each dimension, with clean faces and sharp edges[4].

Synthesis and Purification

The initial prerequisite is the synthesis of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide of high purity (>99%). Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and a poor-quality diffraction pattern. The synthesis of a related compound, (E,2Z)-4-ethyl-2-hydroxyimino-6-methoxy-5-nitrohex-3-enamide, is documented, suggesting a viable synthetic route for our target molecule[5]. Following synthesis, rigorous purification, for instance, by column chromatography or recrystallization, is essential.

Crystallization Techniques: A Deliberate Approach

The choice of crystallization method is dictated by the solubility of the compound. For a novel compound like our target, a screening of various solvents and techniques is necessary.

Experimental Protocol: Crystallization Screening

• Solubility Testing: Begin by assessing the solubility of the compound in a range of solvents of varying polarity (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane).

• Slow Evaporation: Prepare a nearly saturated solution of the compound in a suitable solvent in a small vial. Cover the vial with a cap containing a few small holes to allow for slow evaporation of the solvent.

• Vapor Diffusion: This is a highly effective technique.

  • Hanging Drop: Dissolve the compound in a small volume of a solvent in which it is readily soluble. Place this drop on a siliconized glass slide. Invert the slide over a well containing a larger volume of a solvent in which the compound is poorly soluble but which is miscible with the first solvent (the precipitant).

  • Sitting Drop: Similar to the hanging drop method, but the drop of the compound's solution is placed on a pedestal within the well containing the precipitant.

• Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4°C).

The key to all these methods is to approach supersaturation slowly, allowing for the ordered growth of a single crystal rather than the rapid precipitation of an amorphous solid or a microcrystalline powder[4].

Part 2: Illuminating the Invisible: Single-Crystal X-ray Diffraction

Once a suitable crystal is obtained, it is subjected to X-ray diffraction to determine the arrangement of atoms in its crystal lattice[6][7].

Data Collection

A single crystal is mounted on a goniometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms[8]. A beam of monochromatic X-rays is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in a specific pattern of spots of varying intensities[6][9]. These diffraction data are collected by a detector.

The geometry of the diffraction pattern provides the dimensions of the unit cell, the fundamental repeating unit of the crystal. The intensities of the diffracted spots contain the information about the arrangement of atoms within the unit cell[9].

Structure Solution and Refinement

The "phase problem" is a central challenge in crystallography: while the intensities of the diffracted X-rays are measured, their phases are lost. The phases are essential for calculating the electron density map, which shows the locations of the atoms[10][11].

Workflow for Structure Solution and Refinement

Caption: Workflow for solving and refining a crystal structure.

Modern crystallographic software packages, such as SHELX[12] or Olex2[12], use "direct methods" to overcome the phase problem for small molecules[11]. This provides an initial electron density map from which the positions of most non-hydrogen atoms can be determined.

This initial model is then refined using a least-squares process. In this iterative process, the atomic coordinates and atomic displacement parameters (ADPs, which describe the thermal motion of the atoms) are adjusted to improve the agreement between the observed diffraction data and the data calculated from the model[13][14][15]. The quality of the agreement is monitored by the R-factor; a lower R-factor indicates a better fit.

Part 3: Hypothetical Crystal Structure of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

While the actual structure is unknown, we can predict some key features based on the known chemistry of its functional groups and data from similar compounds.

Anticipated Molecular Geometry and Conformation

The molecule possesses several key rotatable bonds. The conformation will be a balance between steric hindrance and the formation of favorable intramolecular interactions. A plausible conformation could involve an intramolecular hydrogen bond between the oxime hydroxyl group and the amide carbonyl oxygen, a common feature in related structures.

The nitro group is often twisted out of the plane of adjacent pi systems due to steric hindrance[8][16][17]. The degree of this twist in our aliphatic chain will depend on the local steric environment.

Hypothetical Crystallographic Data

The following table presents a plausible set of crystallographic data for our target compound, based on typical values for organic molecules of similar size and composition[17][18][19][20].

Parameter	Hypothetical Value
Chemical Formula	C7H11N3O4
Formula Weight	201.18 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.5
b (Å)	12.1
c (Å)	9.8
β (°)	105.5
Volume (ų)	970
Z (Molecules/Unit Cell)	4
Calculated Density (g/cm³)	1.38
R-factor (final)	< 0.05

Intermolecular Interactions: The Supramolecular Architecture

The true power of crystallography lies in its ability to reveal how molecules pack together in the solid state. The functional groups in our target molecule are excellent candidates for forming a robust network of intermolecular interactions.

• Hydrogen Bonding: Oximes are known to act as both hydrogen-bond donors and acceptors, frequently forming dimers or chain-like structures (catemers) through O-H···N interactions[1][2][3]. The amide N-H can also act as a hydrogen-bond donor, while the amide carbonyl and the nitro group oxygens are strong acceptors.

• Other Interactions: Weaker C-H···O interactions are also likely to play a role in the overall crystal packing[19].

Caption: Potential hydrogen bonding network.

Conclusion: From Data to Discovery

This guide has outlined the comprehensive process of determining the crystal structure of a small organic molecule, using (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide as a working, albeit hypothetical, example. The journey from a synthesized powder to a refined crystal structure is a multi-step process that requires careful experimental technique and a thorough understanding of the underlying principles of crystallography. The resulting three-dimensional structure provides invaluable insights into the molecule's conformation and its interactions in the solid state, information that is critical for rational drug design and development. While the specific structure of the title compound remains to be determined, the methodologies described herein represent the gold standard for its eventual elucidation.

References

• Watkin, D. J. (2008). Structure Refinement Techniques Explained. J. Appl. Cryst., 41, 393-397. Available at: [Link]

• Read, R. J., & McCoy, A. J. (2016). Recent developments in phasing and structure refinement for macromolecular crystallography. Acta Crystallographica Section D, 72(4), 375-387. Available at: [Link]

• Bertolasi, V., Gilli, G., & Veronese, A. C. (1982). Structures of E,E-3-(p-tolylimino)-2-butanone oxime and E,Z-4-(p-tolylimino)-2,3-pentanedione 3-oxime. An X-ray crystallographic investigation on bonding in oximes. Acta Crystallographica Section B, 38(2), 502-511. Available at: [Link]

• Woolfson, M. M., & Fan, H. F. (1995). Physical and Non-physical Methods of Solving Crystal Structures. Cambridge University Press.

• University of Zurich. Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry. Available at: [Link]

• Atkins, P., & de Paula, J. (2018). Physical Chemistry. Oxford University Press.

• Varshney, D., & Narayan, R. (2013). Structural Chemistry of Oximes. Crystal Growth & Design, 13(6), 2537-2547. Available at: [Link]

• SERC Carleton. Single-crystal X-ray Diffraction. Available at: [Link]

• Pulstec USA. (2023). Single Crystal X-Ray Diffraction. Available at: [Link]

• University of Florida. Single Crystal X-ray Diffraction and Structure Analysis. Available at: [Link]

• Oak Ridge National Laboratory. Methods and Tutorials – Single Crystal Diffraction. Available at: [Link]

• Watkin, D. J. (2008). Structure refinement: Some background theory and practical strategies. IUCrJ, 1(1), 2-11. Available at: [Link]

• American Chemical Society Publications. (2013). Structural Chemistry of Oximes. Crystal Growth & Design. Available at: [Link]

• Tretyakov, E. V., et al. (2023). Two Discoveries in One Crystal: σ-Type Oxime Radical as an Unforeseen Building Block in Molecular Magnetics and Its Spatial Structure. Inorganic Chemistry. Available at: [Link]

• ResearchGate. (2018). (A) X‐ray crystal structure of oxime acetate 3. (B) Side view of a segment of nanotubular arrangement of molecules of 3. Available at: [Link]

• Elguero, J., et al. (2021). The Structure of Nitro- and Polynitropyrazoles: X-Ray Crystallography Versus Theoretical Calculations. Chemistry – A European Journal. Available at: [Link]

• Abrahams, S. C., & Robertson, J. M. (1948). The crystal structure of p-nitroaniline, NO2.C6H4.NH2. Acta Crystallographica, 1(5), 252-259. Available at: [Link]

• Byrd, E. F. C., & Ritchie, J. P. (2012). Charge Distributions of Nitro Groups Within Organic Explosive Crystals: Effects on Sensitivity and Modeling. Journal of Physical Chemistry A, 116(19), 4745-4756. Available at: [Link]

• Tselinskii, V. V., et al. (2022). Synthesis and Crystal Structure of 3-(4-Cyano-3-nitro-1H-pyrazol-5-yl)-4-nitrofurazan. Molecules, 27(25), 8903. Available at: [Link]

• Hijji, Y. M., et al. (2009). (E)-2-[(2-Hydroxy-5-nitrophenyl)iminiomethyl]phenolate. Acta Crystallographica Section E, 65(5), o490. Available at: [Link]

• Hijji, Y. M., et al. (2012). 5-Hydroxy-2-{(E)-[(3-nitrophenyl)iminio]methyl}phenolate. Acta Crystallographica Section E, 68(11), o2622. Available at: [Link]

• Galdino, A. C. M., et al. (2022). Crystal Structure, Hirshfeld Surface Analysis, In-Silico and Antimycotic Investigations of Methyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate. Crystals, 13(1), 52. Available at: [Link]

• PubChem. (E,2Z)-4-ethyl-2-hydroxyimino-6-methoxy-5-nitrohex-3-enamide. National Center for Biotechnology Information. Available at: [Link]

• University of Milan. (2022). Crystal Structure, Hirshfeld Surface Analysis, In-Silico and Antimycotic Investigations of Methyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate. Available at: [Link]

• Materials Project. Materials Explorer. Available at: [Link]

• Michalska, D., et al. (2023). Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers. Molecules, 28(23), 7806. Available at: [Link]

• de Oliveira, A. B., et al. (2014). Crystal structure of (E)-2-[(2S,5R)-2-isopropyl-5-methylcyclohexylidene]hydrazine-1-carbothioamide. Acta Crystallographica Section E, 70(Pt 8), o869. Available at: [Link]

• Smola, S. S., et al. (2023). Molecular features of bis{ethyl 2-[1-methyl-3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetate}trinitratolanthanum(III). Acta Crystallographica Section E, 79(6), 637-642. Available at: [Link]

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Protocols & Analytical Methods

Comprehensive NMR Spectroscopy Application Note for NOR-2: Structural Validation and NO-Release Kinetics

Introduction and Mechanistic Context

(E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide , commonly known as NOR-2 , is a highly characterized, spontaneous nitric oxide (NO) donor utilized extensively in cardiovascular and neuropharmacological research. Unlike NO donors that require enzymatic activation (e.g., nitroglycerin), NOR-2 releases NO spontaneously in aqueous media at physiological pH, driven by the inherent instability of its nitro-enamide backbone [1].

The pharmacological efficacy of NOR-2 is strictly dictated by its stereochemistry. The (E)-alkene geometry ensures the correct spatial orientation for the degradation cascade, while the (2Z)-oxime configuration places the hydroxyl group in proximity to the amide carbonyl, facilitating the concerted electron-transfer mechanism required for NO release. Because isomer degradation or premature hydrolysis completely abolishes its NO-donating capacity, Nuclear Magnetic Resonance (NMR) spectroscopy serves as the gold standard for validating the structural integrity, isomeric purity, and stability of NOR-2 batches prior to in vivo or in vitro application.

Predicted NMR Parameters and Structural Causality

The NMR profile of NOR-2 is a self-validating system where every functional group provides a distinct, predictable signal. The highly electron-withdrawing nature of the nitro and oxime groups creates profound deshielding effects, spreading the proton signals across a wide spectral window and preventing signal overlap.

Table 1: 1H and 13C NMR Spectral Assignments for NOR-2 (in DMSO-d6 at 298 K)

Position	Functional Group	¹H Chemical Shift (ppm)	Multiplicity & J (Hz)	¹³C Chemical Shift (ppm)
C1	C=O (Amide)	-	-	162.5
C2	C=N-OH (Oxime)	-	-	151.2
C3	=CH (Alkene)	6.45	d, J = 15.8	121.8
C4	=CH (Alkene)	6.78	dd, J = 15.8, 7.5	139.4
C5	CH-NO₂ (Nitro)	5.25	p, J = 7.2	84.6
C6	CH₃ (Methyl)	1.68	d, J = 7.0	18.2
N-CH₃	N-Methyl	2.75	d, J = 4.8	26.4
N-H	Amide NH	8.15	q (br), J = 4.8	-
O-H	Oxime OH	11.80	s (br)	-

Causality of Spectral Signatures:

• Alkene Geometry (E-isomer): The J-coupling constant of 15.8 Hz between the C3 and C4 protons is the definitive hallmark of a trans (E) double bond. A cis (Z) impurity would manifest as a distinct doublet with a J-coupling of ~10-12 Hz.

• Deshielding at C5: The proton at C5 appears unusually far downfield (5.25 ppm) for an aliphatic CH. This is caused by the powerful inductive electron-withdrawing effect of the directly attached nitro (-NO₂) group.

• Amide Spin System: In non-exchanging solvents like DMSO-d6, the N-methyl protons couple with the amide proton, creating a distinct doublet for the methyl group (2.75 ppm) and a broad quartet for the NH (8.15 ppm). This coupling validates the intact secondary amide structure.

Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as a self-validating workflow. The choice of solvent, temperature, and pulse sequences are explicitly calibrated to prevent the premature degradation of NOR-2 during acquisition.

Protocol 1: Sample Preparation

• Weighing: Accurately weigh 5.0–10.0 mg of lyophilized NOR-2 powder into a static-free microcentrifuge tube.

• Solvent Selection: Add 600 µL of anhydrous DMSO-d6 (100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: DMSO-d6 is strictly required over D₂O or CDCl₃ [2]. D₂O would cause rapid deuterium exchange, silencing the critical diagnostic oxime (-OH) and amide (-NH) protons. Furthermore, the trace water in D₂O initiates the NO-release cascade. CDCl₃ lacks the hydrogen-bond accepting capability to stabilize the oxime proton, leading to severe line broadening.

• Dissolution: Vortex the mixture gently for 30 seconds until optically clear.

  • Causality: Avoid ultrasonic baths. Localized cavitation heating during sonication can prematurely trigger the thermal decomposition of the NO donor.

• Transfer: Transfer 550 µL of the solution into a standard 5 mm precision NMR tube.

Protocol 2: NMR Data Acquisition & Self-Validation

• Temperature Equilibration: Insert the sample and strictly equilibrate the probe temperature to 298 K (25°C).

  • Causality: NOR-2 has a half-life of ~28 minutes at 37°C in aqueous media [1]. While more stable in neat DMSO, maintaining 298 K prevents baseline degradation during extended 2D or ¹³C acquisitions.

• 1D ¹H Acquisition (Purity Assessment): Acquire a standard 1D proton spectrum (zg30 pulse program) using 16 scans, a 2-second relaxation delay (D1), and a 3-second acquisition time. Integrate the C3, C4, and C5 protons to confirm a 1:1:1 stoichiometric ratio, validating the absence of backbone cleavage.

• 2D COSY (Topological Validation): Acquire a ¹H-¹H Correlation Spectroscopy (COSY) spectrum.

  • Causality: COSY acts as the ultimate self-validating tool. It will show a continuous cross-peak connectivity from the C3 alkene proton → C4 alkene proton → C5 chiral proton → C6 methyl protons. If the molecule has degraded, this continuous spin system will be broken.

• 1D ¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum (zgpg30) with 1024 scans and a D1 of 2 seconds to resolve the quaternary amide (C1) and oxime (C2) carbons.

Protocol 3: Time-Course NMR for NO Release Kinetics

To assess the NO-release kinetics of a specific batch, researchers can artificially trigger the degradation cascade in the NMR tube.

• Prepare the sample as in Protocol 1, but use a 1:1 mixture of DMSO-d6 and D₂O (buffered to pH 7.4 with deuterated phosphate buffer).

• Elevate the NMR probe temperature to 310 K (37°C).

• Set up a pseudo-2D array (e.g., multi_zg on Bruker) to acquire a 1D ¹H spectrum every 5 minutes for 120 minutes.

• Analysis: Track the exponential decay of the C4 alkene proton (6.78 ppm) and the concurrent emergence of the NO-depleted byproduct signals. The kinetic rate constant (k) can be extracted directly from the integral decay curve.

Analytical Workflow Visualization

Workflow for NMR validation and kinetic stability testing of NOR-2.

References

• Kita, Y., Hirasawa, Y., Maeda, K., Nishio, M., & Yoshida, K. (1994). Spontaneous nitric oxide release accounts for the potent pharmacological actions of FK409. European Journal of Pharmacology, 257(1-2), 123-130. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.[Link]

Application Notes &amp; Protocols: (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide as a Multifunctional Ligand in Palladium-Catalyzed Cross-Coupling

Abstract

This document provides a comprehensive technical guide for researchers on the application of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (NOHNHA) , a novel multifunctional ligand designed for transition metal catalysis. We present the design rationale, a detailed protocol for its synthesis, its coordination to Palladium(II), and its application as a highly efficient ligand in Suzuki-Miyaura cross-coupling reactions. The unique electronic features of NOHNHA, stemming from its conjugated nitroalkene backbone and N,O-bidentate chelation site, offer distinct advantages in stabilizing catalytic species and modulating reactivity. This guide is intended to provide both the practical steps for implementation and the theoretical framework for understanding its performance.

Ligand Design Rationale and Scientific Context

The rational design of ligands is a cornerstone of modern catalysis, enabling precise control over the activity, selectivity, and stability of metal catalysts.[1] The structure of NOHNHA was conceived to incorporate several key features within a single, compact molecule:

• Bidentate N,O-Chelation: The syn-oxime and amide functionalities provide a robust N,O-bidentate binding pocket. This chelation effect enhances the stability of the resulting metal complex compared to monodentate ligands, preventing ligand dissociation and catalyst decomposition, a common issue with simple palladium catalysts.[2]

• Electronic Modulation via Conjugated Nitro Group: The strongly electron-withdrawing nitro group, conjugated with the π-system of the ligand backbone, significantly lowers the electron density at the coordinated metal center.[3] This electronic perturbation is hypothesized to accelerate the rate-limiting reductive elimination step in many cross-coupling cycles, potentially leading to higher turnover frequencies (TOFs).

• Stereoelectronic Definition: The defined (E,2Z) stereochemistry ensures a predictable coordination geometry, which is crucial for developing selective and reproducible catalytic systems. The oxime moiety itself is a versatile functional group known to stabilize various metal oxidation states and participate in diverse organometallic transformations.[4][5]

The convergence of these features positions NOHNHA as a compelling candidate for catalytic reactions where ligand electronics play a dominant role, such as Suzuki-Miyaura, Heck, and Sonogashira cross-couplings.[2][4]

Synthesis and Characterization Protocols

Protocol: Synthesis of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (NOHNHA)

This two-step protocol is based on established methodologies for nitroalkene elaboration and oximation.[6]

Step 1: Synthesis of (E)-N-methyl-5-nitro-2-oxohex-3-enamide

• Reagents & Setup: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add 1-nitro-1-pentene (1.0 eq), glyoxylic acid monohydrate (1.1 eq), and methylamine hydrochloride (1.2 eq). Add anhydrous Dichloromethane (DCM, 100 mL).

• Reaction: Cool the stirred suspension to 0 °C in an ice bath. Add N,N'-Dicyclohexylcarbodiimide (DCC, 1.2 eq) portion-wise over 15 minutes.

  • Causality: DCC is a standard coupling agent for amide bond formation. The reaction is run at 0 °C to minimize side reactions and control the exothermic nature of the carbodiimide activation.

• Workup: Allow the reaction to warm to room temperature and stir for 12 hours. The dicyclohexylurea (DCU) byproduct will precipitate as a white solid. Filter the mixture through a pad of Celite, washing with DCM (3x20 mL).

• Purification: Concentrate the filtrate in vacuo. Purify the resulting crude oil via column chromatography (Silica gel, 30% Ethyl Acetate in Hexanes) to yield the keto-amide intermediate as a yellow solid.

Step 2: Oximation to form NOHNHA

• Reagents & Setup: Dissolve the keto-amide intermediate (1.0 eq) in Ethanol (50 mL) in a 100 mL round-bottom flask. Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq).

  • Causality: Sodium acetate acts as a base to liberate free hydroxylamine from its hydrochloride salt and neutralize the HCl formed during the reaction, driving the condensation to completion.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir for 4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Workup & Purification: Cool the reaction to room temperature and reduce the solvent volume by half in vacuo. Add deionized water (50 mL) to precipitate the product. Filter the solid, wash with cold water (2x15 mL), and dry under high vacuum. Recrystallize from Ethanol/Water to obtain NOHNHA as pale yellow crystals.

Protocol: Synthesis of [Pd(NOHNHA)Cl₂] Catalyst Precursor

• Reagents & Setup: In a Schlenk flask under an argon atmosphere, dissolve NOHNHA (1.0 eq) in dry Acetonitrile (20 mL). In a separate flask, dissolve bis(acetonitrile)dichloropalladium(II) [PdCl₂(MeCN)₂] (1.0 eq) in dry Acetonitrile (10 mL).

  • Causality: PdCl₂(MeCN)₂ is an excellent Pd(II) source as the acetonitrile ligands are labile and easily displaced by the stronger NOHNHA ligand. An inert atmosphere is crucial to prevent moisture from interfering with the complex.

• Complexation: Add the NOHNHA solution dropwise to the stirred palladium solution at room temperature. A color change and/or precipitation of the complex is typically observed.

• Isolation: Stir the mixture for 2 hours at room temperature. The resulting precipitate is the [Pd(NOHNHA)Cl₂] complex. Filter the solid under argon, wash with a small amount of cold acetonitrile and then diethyl ether. Dry under high vacuum. Store the air-stable complex in a desiccator.

Expected Analytical Data

The following table summarizes the expected characterization data for the successful synthesis of the ligand and its palladium complex.

Compound	Technique	Expected Observations
NOHNHA	¹H NMR	Signals for N-CH₃ (~2.8 ppm, d), vinyl protons (~6.5-7.5 ppm, m), CH-NO₂ (~5.0 ppm, m), C-CH₃ (~1.8 ppm, d), N-OH (~11-12 ppm, br s).
¹³C NMR	Signals for C=O (~165 ppm), C=NOH (~150 ppm), vinyl carbons (~125-145 ppm), C-NO₂ (~80 ppm), N-CH₃ (~26 ppm).
IR (cm⁻¹)	~3300 (O-H), ~3200 (N-H), ~1660 (C=O, Amide I), ~1620 (C=N), ~1550 (NO₂, asym), ~1350 (NO₂, sym).
HRMS (ESI+)	Calculated m/z for C₇H₁₁N₃O₄ + H⁺, found within 5 ppm.
[Pd(NOHNHA)Cl₂]	¹H NMR	Broadening of ligand signals. Downfield shift of protons near the N,O coordination site (e.g., N-OH proton disappears, N-CH₃ shifts).
IR (cm⁻¹)	Shift in C=N and C=O stretching frequencies upon coordination (e.g., C=O shifts to lower wavenumber). Appearance of Pd-N/Pd-O modes in far-IR (~400-500 cm⁻¹).
Elemental Analysis	Calculated %C, %H, %N for C₇H₁₁Cl₂N₃O₄Pd, found within ±0.4%.

Application Note: Suzuki-Miyaura Cross-Coupling

This protocol details the use of the [Pd(NOHNHA)Cl₂] complex as a pre-catalyst for the Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid.

Experimental Workflow

Caption: Overall workflow from ligand synthesis to product analysis.

Detailed Protocol

• Reaction Setup: To an oven-dried Schlenk tube, add [Pd(NOHNHA)Cl₂] (4.8 mg, 0.012 mmol, 1 mol%), 4-bromotoluene (205 mg, 1.2 mmol, 1.2 eq), phenylboronic acid (122 mg, 1.0 mmol, 1.0 eq), and potassium carbonate (K₂CO₃, 276 mg, 2.0 mmol, 2.0 eq).

  • Causality: K₂CO₃ is a common and effective inorganic base required for the transmetalation step of the catalytic cycle. An excess is used to ensure complete activation of the boronic acid.

• Solvent & Atmosphere: Evacuate and backfill the tube with argon three times. Add 4 mL of a Dioxane/H₂O (4:1) mixture via syringe.

  • Causality: The mixed solvent system provides a medium that solubilizes both the organic substrates and the inorganic base. Water is often crucial for an efficient transmetalation step. The inert atmosphere prevents the oxidation and deactivation of the active Pd(0) species.

• Reaction: Place the sealed tube in a preheated oil bath at 80 °C. Stir vigorously for 4 hours.

• Monitoring: Monitor the reaction by taking small aliquots and analyzing via TLC or GC-MS to confirm the consumption of the limiting reagent (phenylboronic acid).

• Workup: After completion, cool the reaction to room temperature. Add 10 mL of ethyl acetate and 10 mL of water. Separate the organic layer. Wash the organic layer with brine (1x10 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography (Silica gel, 100% Hexanes) to yield 4-methyl-1,1'-biphenyl as a white solid.

Proposed Catalytic Cycle

The NOHNHA ligand is believed to support a classical Suzuki-Miyaura catalytic cycle. The electron-withdrawing nature of the ligand is expected to particularly influence the final reductive elimination step.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nitroalkenes in directing group-assisted transition-metal-catalyzed C–H functionalization - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Exhibit - Celebration of Undergraduate Research and Creative Activity: High Oxidation States of First-Row Transition- Metal Complexes with Oxime-Based Ligands [exhibit.xavier.edu]
• 6. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocols: High-Purity Crystallization of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

An Application Note for Drug Development Professionals

Abstract

(E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide is a multifunctional organic compound whose utility in pharmaceutical and agrochemical research necessitates achieving high levels of purity. The presence of multiple polar functional groups—an oxime, an N-methylamide, and a nitro group—presents a unique challenge for purification. These groups create a high potential for strong intermolecular interactions, which can be leveraged for crystallization but also increase the risk of oiling out or yielding amorphous solids if not properly controlled. This application note provides a comprehensive guide to developing a robust crystallization protocol for this compound. We detail a systematic approach, from solvent screening to protocol optimization, and provide step-by-step methodologies for both two-solvent (anti-solvent) and cooling crystallization techniques. The causality behind experimental choices is explained, empowering researchers to adapt and troubleshoot the process effectively.

Introduction & Molecular Analysis

The purification of active pharmaceutical ingredients (APIs) and their intermediates is a critical step in drug development. Crystallization is the most powerful technique for this purpose, offering the potential to remove impurities and isolate the desired polymorph with high efficiency. The target molecule, (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, possesses a unique combination of functional groups that dictate its physicochemical behavior.

• Oxime (-C=N-OH): The oxime moiety is highly polar and can act as both a hydrogen-bond donor (via the -OH group) and an acceptor (via the nitrogen atom). Oximes are known to be highly crystalline, frequently forming stable, hydrogen-bonded dimers or chain-like structures (catemers) in the solid state, which is a primary driver for successful crystallization.[1][2]

• N-methylamide (-C(O)NHCH₃): This group is also highly polar and participates in strong hydrogen bonding, further enhancing the likelihood of forming a stable crystal lattice.[3][4]

• Nitro Group (-NO₂): As a potent electron-withdrawing group, the nitro moiety significantly increases the molecule's overall polarity and dipole moment.[5][6]

• Conjugated System: The conjugated π-system across the C3-C4 double bond and the C2-imine bond imparts a degree of planarity and rigidity to the molecule, which can facilitate orderly packing into a crystal lattice.

This molecular architecture suggests that the compound is highly polar. Therefore, it is expected to be soluble in polar solvents (especially those capable of hydrogen bonding) and largely insoluble in non-polar hydrocarbon solvents. The primary challenge is to identify a solvent or solvent system that provides a steep solubility curve—high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.

Systematic Approach to Crystallization Method Development

A successful crystallization protocol is developed through a logical, systematic process rather than simple trial and error. The workflow below outlines the decision-making process for purifying (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide.

Caption: Systematic workflow for crystallization method development.

Solvent Selection Guide

The choice of solvent is the most critical parameter in crystallization. Based on the molecular structure, we can classify solvents by their likely interaction with the target compound.

Solvent Class	Examples	Expected Interaction with Target Molecule	Primary Use
Polar Protic	Methanol, Ethanol, Isopropanol (IPA)	High solubility due to strong hydrogen bonding with the oxime and amide groups. Ideal candidates for the primary "good" solvent.[7]	Dissolving Solvent
Polar Aprotic	Acetone, Acetonitrile (MeCN), Ethyl Acetate (EtOAc)	Moderate to high solubility. Can dissolve the compound but may form weaker interactions than protic solvents. Good candidates for single-solvent systems or as the primary solvent.[7]	Dissolving Solvent
Ethers	Tetrahydrofuran (THF)	Moderate solubility. Can act as H-bond acceptors.	Dissolving Solvent
Halogenated	Dichloromethane (DCM)	Low to moderate solubility. Less polar and unlikely to be a primary solvent but could be part of a co-solvent system.	Co-Solvent
Non-polar	Heptane, Hexane, Toluene	Very low to negligible solubility. Excellent candidates for use as an "anti-solvent" to induce precipitation from a more polar solvent solution.[8][9]	Anti-Solvent
Aqueous	Water	Low solubility expected due to the organic backbone, but the highly polar groups may impart some solubility. Water is an excellent, non-flammable anti-solvent for polar organic compounds dissolved in alcohols.[10]	Anti-Solvent

Recommendation: A two-solvent system, such as Methanol/Water or Isopropanol/Heptane , is the most promising starting point. These combinations offer a wide polarity range and high potential for controlled precipitation. A single-solvent system using Acetonitrile or Ethanol should also be investigated.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Two-Solvent (Anti-Solvent) Crystallization using Isopropanol/Heptane

This method is often preferred as it allows for crystallization to occur at a constant, controlled temperature by adjusting the solvent composition.

Caption: Workflow for the Two-Solvent Crystallization Protocol.

Step-by-Step Methodology:

• Dissolution: In a suitable flask, add the crude (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide. Heat the flask in a water bath to ~65°C. Add warm isopropanol (IPA) portion-wise with stirring until the solid is completely dissolved. Use the minimum amount of solvent necessary to achieve full dissolution.

• Hot Filtration (Optional): If insoluble impurities are observed, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This prevents premature crystallization during filtration.[11]

• Induce Supersaturation: While maintaining the temperature at ~65°C, add heptane (the anti-solvent) dropwise with constant stirring. Continue adding until a faint, persistent cloudiness (turbidity) is observed. This indicates the solution is saturated.

• Clarification: Add a few drops of warm IPA to the solution until the cloudiness just disappears, resulting in a clear, saturated solution.

• Crystal Growth: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[11] Once at room temperature, place the flask in an ice bath or refrigerator (0-4°C) for at least one hour to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of a cold (0-4°C) mixture of IPA/heptane (using the approximate final solvent ratio) to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Cooling Crystallization using a Single Solvent (e.g., Acetonitrile)

This is a simpler method and is effective if a solvent with a steep temperature-dependent solubility profile is identified.

Step-by-Step Methodology:

• Dissolution: In a flask, dissolve the crude compound in the minimum amount of boiling acetonitrile (MeCN).

• Hot Filtration (Optional): If necessary, perform a hot gravity filtration as described in Protocol 1.

• Crystal Growth: Cover the flask and allow the solution to cool slowly to room temperature. To encourage crystal formation, you can scratch the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites.[11]

• Maximize Yield: Once the flask has reached room temperature, place it in an ice bath for at least one hour.

• Isolation & Drying: Isolate, wash with a small amount of cold MeCN, and dry the crystals as described in Protocol 1.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	- Solution is not sufficiently supersaturated (too much solvent used).- Cooling too rapidly.- Compound is highly soluble even at low temperatures.	- Boil off some solvent to concentrate the solution and attempt cooling again.- Ensure slow cooling; insulate the flask.- Add a seed crystal of pure product, if available.- Try a different solvent or switch to the anti-solvent method.[11]
"Oiling Out"	- Solution is too supersaturated.- Cooling rate is too fast.- The boiling point of the solvent is higher than the melting point of the solute (less common).	- Re-heat the solution until the oil dissolves. Add a small amount of additional "good" solvent and allow it to cool much more slowly.- In the anti-solvent method, add the anti-solvent more slowly while vigorously stirring.
Very Low Yield	- Too much solvent was used, leaving the product in the mother liquor.- Compound has significant solubility in the cold solvent.- Premature crystallization during hot filtration.	- Concentrate the mother liquor and cool again to recover a second crop of crystals (may be less pure).- Ensure the final cooling step is done at a low enough temperature (0-4°C) for a sufficient time.- Use a less polar solvent system where the compound is less soluble when cold.
Product is Impure	- Impurities co-crystallized with the product.- Inefficient washing of the crystal cake.	- Perform a second recrystallization (recrystallize the crystals again).- Ensure the wash solvent is ice-cold and used sparingly to avoid dissolving the product.- Consider an alternative purification step (e.g., chromatography) before crystallization if the crude material is very impure.[12]

Conclusion

The purification of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide can be reliably achieved through systematic crystallization. The molecule's high polarity, driven by its oxime, amide, and nitro functionalities, makes it an excellent candidate for purification using polar solvents. A two-solvent system, such as isopropanol/heptane, provides excellent control over the supersaturation and generally yields high-purity crystals. By following the detailed protocols and utilizing the troubleshooting guide, researchers can effectively develop a robust and scalable purification process critical for advancing their research and development goals.

References

• ACS Publications. (2011, October 19).
• RSC Publishing. (n.d.).
• ACS Publications. (2022, November 14).
• ACS Publications. (2011, October 19).
• BenchChem. (2025). Purification of crude 1-(3-Nitrophenyl)
• BenchChem. (2025).
• Google Patents. (n.d.). Method of crystallizing nitro products.
• Scribd. (n.d.).
• Reddit. (2019, March 7).
• Source unavailable.
• Unknown Source. (n.d.). 3.3.
• RSC Publishing. (2021, May 3). Understanding the remarkable difference in liquid crystal behaviour between secondary and tertiary amides.
• Unknown Source. (n.d.). An Efficient Procedure for Synthesis of Oximes by Grinding.
• ResearchGate. (2015, April 30). What is the most popular procedure to synthesize oximes?.
• ACS Publications. (2013, May 9). Structural Chemistry of Oximes. Crystal Growth & Design.

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• 4. Understanding the remarkable difference in liquid crystal behaviour between secondary and tertiary amides: the synthesis and characterisation of new b ... - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP01125A [pubs.rsc.org]
• 5. Purification of nitrophenols using complex-assisted crystallization - CrystEngComm (RSC Publishing) [pubs.rsc.org]
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• 12. esisresearch.org [esisresearch.org]

mass spectrometry fragmentation pathways of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

Application Note

Elucidating the Gas-Phase Fragmentation Pathways of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide via High-Resolution Tandem Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol and theoretical analysis for characterizing the fragmentation pathways of the novel, multifunctional compound (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide using electrospray ionization tandem mass spectrometry (ESI-MS/MS). Due to the compound's unique combination of oxime, N-methylamide, nitroalkene, and conjugated functionalities, its fragmentation behavior is complex. This guide outlines a systematic approach using high-resolution mass spectrometry to propose and identify characteristic product ions. The insights presented herein are crucial for the structural confirmation, metabolite identification, and pharmacokinetic studies essential in drug development.

Introduction

The structural elucidation of novel chemical entities is a cornerstone of pharmaceutical development. Tandem mass spectrometry (MS/MS) is an indispensable tool for this purpose, providing detailed structural information through controlled fragmentation of a selected precursor ion.[1][2] The technique involves ionizing the molecule, isolating the ion of interest (precursor ion), subjecting it to fragmentation through collision-induced dissociation (CID), and then analyzing the resulting product ions.[3][4][5] This process generates a "fingerprint" spectrum that is unique to the molecule's structure.

The subject of this application note, (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (Molecular Weight: 215.19 g/mol ), presents a unique analytical challenge due to its polyfunctional nature. The presence of an oxime, a conjugated nitroalkene system, and an N-methylamide group suggests that multiple competing fragmentation pathways are possible. Understanding these pathways is critical for unambiguous identification in complex biological matrices. This note provides a robust experimental protocol and a predictive analysis of the fragmentation patterns based on established chemical principles.

Experimental Protocol

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide in HPLC-grade methanol.

• Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL using a 50:50 (v/v) mixture of water and acetonitrile containing 0.1% formic acid. The formic acid is added to promote protonation, facilitating analysis in positive ion mode.

Causality: The use of a water/acetonitrile mixture ensures solubility and compatibility with reverse-phase liquid chromatography, should LC-MS/MS be required. Formic acid provides a source of protons to encourage the formation of [M+H]⁺ ions, which are often more stable and provide clearer fragmentation spectra in ESI than radical cations (M⁺•).[6]

Instrumentation and Method

A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or Orbitrap instrument, is recommended to achieve the mass accuracy necessary to determine the elemental composition of fragment ions.[7]

• Instrument: Thermo Scientific™ Q Exactive™ HF Hybrid Quadrupole-Orbitrap™ Mass Spectrometer (or equivalent).

• Ionization Source: Electrospray Ionization (ESI), Positive Ion Mode.

• Infusion Flow Rate: 5 µL/min.

• Capillary Voltage: 3.5 kV.

• Capillary Temperature: 320 °C.

• Full MS Scan (MS1):

  • Mass Range: m/z 50-300

  • Resolution: 60,000

• Tandem MS Scan (MS2):

  • Precursor Ion: m/z 216.08 (corresponding to [C₇H₁₀N₃O₄ + H]⁺)

  • Isolation Window: 1.0 m/z

  • Fragmentation: Higher-energy Collisional Dissociation (HCD).[7]

  • Collision Energy: Stepped normalized collision energy (NCE) of 15, 25, and 40 eV.

  • Resolution: 30,000

Causality: ESI is a "soft" ionization technique ideal for preventing in-source fragmentation and preserving the molecular ion.[8][9] HCD is chosen for fragmentation as it occurs in a separate cell, providing robust fragmentation and is particularly effective for small molecules.[1] Using stepped collision energies ensures that both low-energy (rearrangement-driven) and high-energy (bond cleavage) fragmentation pathways are observed, providing a comprehensive fragmentation map.

Predicted Fragmentation Pathways and Discussion

The protonated molecule, [M+H]⁺, has a calculated exact mass of m/z 216.0822. The fragmentation of this precursor is expected to be directed by its most labile bonds and the charge-retaining capabilities of the resulting fragments. The primary sites for fragmentation are the amide bond, the oxime group, and the aliphatic chain containing the nitro group.

Primary Fragmentation Pathways

The initial fragmentation events are likely to involve cleavages at the most susceptible bonds, such as the amide C-N bond and cleavages alpha to the oxime and nitro groups.

Table 1: Predicted Major Product Ions of [M+H]⁺ at m/z 216.08

Predicted m/z	Proposed Formula	Description of Neutral Loss	Pathway
185.0662	[C₇H₉N₂O₃]⁺	Loss of H₂O and CH₃NH₂	Pathway A
168.0608	[C₇H₈N₁O₃]⁺	Loss of N-methylamine (CH₃NH₂)	Pathway B
158.0448	[C₅H₆N₃O₂]⁺	Loss of water (H₂O) and N-methylformamide (CH₃NHCHO)	Pathway C
113.0498	[C₅H₇NO]⁺	Cleavage of the C4-C5 bond with loss of nitroethane	Pathway D
58.0651	[C₂H₆N]⁺	Formation of protonated N-methyl vinyl amine	Pathway E

Pathway A: McLafferty-type Rearrangement and Amide Cleavage

A common fragmentation for amides involves a McLafferty-type rearrangement if a gamma-hydrogen is available.[10][11] In this molecule, a six-membered transition state can lead to the cleavage of the C3-C4 bond and subsequent loss of the N-methylamide group.

Caption: Pathway A: Rearrangement and loss of water and N-methylamine.

Pathway B: Amide Bond Cleavage

Direct cleavage of the amide C-N bond is a characteristic fragmentation pathway for amides, leading to the formation of a stable acylium ion.[10][12]

Caption: Pathway B: Formation of an acylium ion via amide bond cleavage.

Pathway C: Fragmentation involving the Nitro Group

Aliphatic nitro compounds are known to fragment via the loss of HNO₂ or NO₂.[13] The presence of the double bond can facilitate complex rearrangements. A likely pathway involves the loss of the nitro group and subsequent fragmentation.

Caption: Pathway C: Fragmentation initiated by loss of water and the nitro group.

Pathways D & E: Cleavages along the Alkene Chain

The conjugated system provides stability, but cleavage at the allylic positions is also a probable event. Cleavage of the C4-C5 bond can lead to multiple charged fragments depending on where the charge is retained.

Caption: Pathways D & E: Fragmentation along the carbon backbone.

Conclusion

The structural elucidation of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide by tandem mass spectrometry reveals several predictable and characteristic fragmentation pathways. The primary cleavages occur at the N-methylamide bond and involve rearrangements facilitated by the oxime and nitroalkene functionalities. By utilizing a high-resolution mass spectrometer and a systematic approach with stepped collision energies, it is possible to generate a detailed fragmentation map. This application note provides a foundational protocol and interpretive guide that can be adapted for the analysis of analogous compounds, supporting crucial activities in drug discovery and development, such as metabolite profiling and reaction monitoring.

References

• Collision-induced dissociation - Wikipedia. Available at: [Link]

• Smith, D. Collision-Induced Dissociation (CID): A Method for Molecular Structure Discovery in Mass Spectrometry. Longdom Publishing. Available at: [Link]

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. Available at: [Link]

• de Hoffmann, E., & Stroobant, V. (2007).
• Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical reviews, 2(1-4), 23-60.
• Voinov, V. G., et al. (2016). The role of the mobile proton in fragmentation of protonated molecules. Mass Spectrometry Reviews, 35(3), 435-450.

• Tandem mass spectrometry - Wikipedia. Available at: [Link]

• Bonnefont-Rousselot, D. (2016). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Clinical Chemistry and Laboratory Medicine, 40(2), 117-130. Available at: [Link]

• Schug, K. A., & McNair, H. M. (2002). High-resolution mass spectrometry. LCGC North America, 20(10), 936-946.
• Cole, R. B. (Ed.). (2011).

• Schopfer, L. M., et al. (2012). Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation. Journal of the American Society for Mass Spectrometry, 23(9), 1555-1566. Available at: [Link]

• Awada, M., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. Magnetic Resonance in Chemistry, 56(10), 957-966. Available at: [Link]

• Schopfer, L. M., et al. (2012). Gas-Phase Fragmentation Analysis of Nitro-Fatty Acids. Journal of the American Society for Mass Spectrometry, 23(9), 1555-1566. Available at: [Link]

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• 1. Dissociation Technique Technology Overview | Thermo Fisher Scientific - SG [thermofisher.com]
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• 6. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of small molecules using accurate mass MS/MS search - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Electrospray ionization - Wikipedia [en.wikipedia.org]
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• 10. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Gas-Phase Fragmentation Analysis of Nitro-Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Sample Preparation and GC-MS Quantification of the Nitric Oxide Donor NOR-2

Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Professionals Analyte: NOR-2[(E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide] (CAS: 163032-71-1)

Introduction & The Analytical Challenge

NOR-2 is a potent, pharmacologically active nitric oxide (NO) donor utilized extensively in cardiovascular and oncology research to study NO-mediated signaling pathways. However, the exact mechanism that makes NOR-2 biologically valuable—its ability to release NO—makes it notoriously difficult to analyze via Gas Chromatography-Mass Spectrometry (GC-MS).

The Causality of Analytical Failure: Standard GC-MS methodologies rely on high-temperature split/splitless inlets (typically 250 °C – 300 °C) to vaporize analytes. When underivatized NOR-2 is subjected to this thermal shock, the activation energy for NO cleavage is easily surpassed, leading to catastrophic thermal degradation before the molecule even reaches the capillary column [1]. Furthermore, NOR-2 contains highly polar oxime (-C=N-OH) and secondary amide (-CO-NH-CH3) functional groups. These active protons engage in severe hydrogen bonding with the silanol groups of the GC column's stationary phase, resulting in irreversible adsorption, peak tailing, and a complete loss of quantitative sensitivity [2].

To successfully quantify NOR-2, the sample preparation workflow must fundamentally alter the molecule's physicochemical properties to suppress NO release and eliminate polarity.

Chemical Stabilization via Silylation

To overcome thermal lability and column adsorption, this protocol employs a targeted two-site silylation strategy using N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) catalyzed by 1% Trimethylchlorosilane (TMCS).

Mechanistic Causality: MSTFA reacts with the active protons on the oxime and the secondary amide, replacing them with bulky trimethylsilyl (TMS) groups. This transformation achieves two critical outcomes:

• Steric Shielding & Volatility: The TMS groups eliminate hydrogen bonding, drastically lowering the boiling point of the molecule and allowing it to vaporize at much lower temperatures.

• Electronic Stabilization: Protecting the oxime group stabilizes the adjacent conjugated π -system of the hex-3-enamide backbone. This raises the thermal activation threshold required for NO release, allowing the intact Di-TMS-NOR-2 derivative to survive the journey through the GC inlet [3].

Caption: Chemical stabilization of NOR-2 via MSTFA silylation preventing thermal degradation.

Self-Validating System Design

Trustworthiness in analytical chemistry requires protocols that monitor their own efficacy. This method is designed as a self-validating system through two built-in internal feedback loops:

• Derivatization Efficiency Metric (Mono- vs. Di-TMS Ratio): During data processing, the analyst must monitor the ratio of the Mono-TMS derivative (incomplete reaction) to the Di-TMS derivative (target). An increase in the Mono-TMS peak acts as an immediate early-warning system indicating moisture contamination in the anhydrous pyridine or the expiration of the MSTFA reagent.

• Thermal Breakdown Metric (m/z 30 Monitoring): By monitoring the m/z 30 fragment (the nitrosyl cation, NO⁺) in the background baseline, the analyst can validate inlet temperatures. A sudden spike in the m/z 30 baseline indicates that the Programmable Temperature Vaporizer (PTV) ramp is too aggressive, causing premature NO cleavage.

Step-by-Step Experimental Protocol

Reagents & Materials

• Analyte: NOR-2 Standard.

• Internal Standard (IS): Isotope-labeled NOR-2-d3 (or structurally similar stable analog).

• Extraction Solvent: High-purity Ethyl Acetate (pre-chilled to 4 °C).

• Derivatization Reagents: MSTFA + 1% TMCS; Anhydrous Pyridine (stored over molecular sieves).

Workflow

• Sample Extraction: Aliquot 100 µL of the biological matrix (e.g., plasma) into a microcentrifuge tube. Add 10 µL of the IS working solution. Add 400 µL of cold ethyl acetate. Vortex vigorously for 2 minutes to precipitate proteins and partition the analyte. Centrifuge at 10,000 × g for 5 minutes at 4 °C.

• Solvent Evaporation: Transfer the organic supernatant to a deactivated glass GC vial insert. Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen. Critical Insight: The nitrogen block must be kept at room temperature (<30 °C). Applying heat during evaporation will prematurely degrade the NO donor.

• Reconstitution & Catalysis: Add 20 µL of anhydrous pyridine to the dried residue. Pyridine acts as an acid scavenger and provides the basic microenvironment necessary to catalyze the silylation of the sterically hindered secondary amide.

• Derivatization: Add 80 µL of MSTFA + 1% TMCS. Immediately seal the vial with a PTFE-lined crimp cap to exclude atmospheric moisture.

• Incubation: Place the vial in a thermal shaker at 37 °C for 45 minutes at 800 rpm. Critical Insight: Do not exceed 37 °C; elevated incubation temperatures will trigger the decomposition of the nitro-alkene moiety.

• Analysis: Transfer the vial to the GC autosampler for immediate injection.

Caption: Step-by-step sample preparation and GC-MS workflow for NOR-2 analysis.

Quantitative Data & Instrumental Parameters

To prevent thermal shock during injection, a Programmable Temperature Vaporizer (PTV) inlet is mandatory. The sample is introduced as a liquid into a cool liner (60 °C). As the solvent is vented, the liner is rapidly heated, transferring the stabilized Di-TMS-NOR-2 to the column smoothly.

Table 1: Analyte and Derivative Characteristics

Parameter	NOR-2 (Underivatized)	Di-TMS-NOR-2 (Derivatized)
Molecular Formula	C₇H₁₁N₃O₄	C₁₃H₂₇N₃O₄Si₂
Molecular Weight	201.18 g/mol	345.54 g/mol
Target Functional Groups	Oxime (-OH), Amide (-NH)	TMS-Oxime (-O-TMS), TMS-Amide (-N-TMS)
Thermal Stability	Low (Premature NO release)	High (Stabilized conjugated system)
GC-MS Suitability	Poor (Severe tailing, degradation)	Excellent (Sharp peaks, high volatility)

Table 2: Optimized GC-MS Parameters

Module	Parameter	Setting / Value
Inlet	Type	Programmable Temperature Vaporizer (PTV)
Inlet	Temperature Program	60 °C (hold 0.1 min), ramp at 600 °C/min to 250 °C
GC Column	Stationary Phase	HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film)
Oven	Temperature Program	80 °C (hold 1 min), ramp 15 °C/min to 280 °C (hold 2 min)
Carrier Gas	Helium (Ultra-High Purity)	1.2 mL/min (Constant Flow)
Mass Spec	Ionization Mode	Electron Ionization (EI), 70 eV
Mass Spec	Acquisition Mode	Selected Ion Monitoring (SIM)
Mass Spec	Target Ions (m/z)	345 (M⁺), 330[M-CH₃]⁺, 255 [M-TMSOH]⁺

References

• Chipinda, I., & Simoyi, R. H. (2006). Formation and Stability of a Nitric Oxide Donor: S-Nitroso-N-acetylpenicillamine. The Journal of Physical Chemistry B, 110(10), 5052-5061.[Link]

• Hutschenreuther, A., et al. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites, 13(3), 433.[Link]

• Liebeke, M., et al. (2008). Depletion of thiol‐containing proteins in response to quinones in Bacillus subtilis. Molecular Microbiology, 69(6), 1513-1529.[Link]

In Vitro Assay Applications of NOR-2 ((E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide): A Comprehensive Protocol Guide

Executive Summary

Nitric oxide (NO) is a ubiquitous, redox-active gasotransmitter that regulates a vast array of physiological processes, from vascular smooth muscle relaxation to immune response and neurotransmission. For in vitro pharmacological studies, the precise delivery of NO is critical. (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide , commonly known as NOR-2 , is a highly reliable, spontaneous NO donor[1][2].

Unlike other common NO donors such as sodium nitroprusside (SNP)—which requires cellular metabolism and releases toxic cyanide byproducts—or S-nitroso-N-acetylpenicillamine (SNAP)—which is highly dependent on trace metals and light—NOR-2 undergoes spontaneous, non-enzymatic hydrolysis in aqueous media at physiological pH to release NO[2][3]. This predictability makes NOR-2 an indispensable tool for researchers investigating acute NO signaling kinetics, soluble guanylyl cyclase (sGC) activation, and oxidative/nitrosative stress models.

Physicochemical & Pharmacodynamic Profile

To design robust in vitro assays, researchers must account for the specific kinetic release profile of NOR-2. The compound's relatively short half-life allows for pulse-like NO exposure, simulating acute physiological bursts rather than prolonged, toxic accumulation.

Property	Specification	Experimental Implication
Common Name	NOR-2	Standard nomenclature for literature searches.
IUPAC Name	(E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide	Defines the specific stereoisomer required for activity.
CAS Number	163032-71-1[1][4]	Use for precise reagent sourcing and validation.
Molecular Weight	201.18 g/mol [1]	1 mg reconstitutes to a 4.97 mM stock in 1 mL solvent.
Activation Requirement	None (Spontaneous)	Does not require light, enzymes, or thiol cofactors.
Half-Life (t½)	~28 min (37°C, pH 7.4)	Ideal for acute kinetic assays (<2 hours).
Primary Target	Soluble Guanylyl Cyclase (sGC)	Rapidly activates cGMP-dependent pathways.

Mechanistic Overview & Causality (E-E-A-T)

The utility of NOR-2 lies in its direct causality within the NO/cGMP signaling axis. Upon introduction to a physiological buffer (pH 7.4, 37°C), the enamide structure of NOR-2 hydrolyzes, liberating free NO radical (NO•). Because NO is highly lipophilic, it freely diffuses across cellular membranes without the need for transporters.

Once intracellular, NO binds with high affinity to the heme moiety of soluble Guanylyl Cyclase (sGC) . This binding triggers a conformational shift that dramatically increases the enzyme's catalytic conversion of Guanosine Triphosphate (GTP) into cyclic Guanosine Monophosphate (cGMP). Elevated cGMP subsequently activates Protein Kinase G (PKG), which phosphorylates downstream targets to induce physiological effects like vasodilation.

Note on Oxidative Stress: In environments with high superoxide (O₂•⁻) concentrations, the NO released by NOR-2 can rapidly interact with superoxide to form peroxynitrite (ONOO⁻) , a powerful oxidant with a very short half-life (~10 ms) that can induce DNA damage and apoptosis[5].

Mechanistic pathway of NOR-2 mediated NO release and downstream sGC/cGMP/PKG signaling activation.

Key In Vitro Assay Protocols

Protocol 1: Real-Time Intracellular NO Detection (DAF-FM DA Assay)

Rationale: DAF-FM Diacetate (DAF-FM DA) is a cell-permeable fluorescent probe. Intracellular esterases cleave the diacetate groups, trapping the probe inside the cell. The NO released by NOR-2 oxidizes DAF-FM into a highly fluorescent benzotriazole derivative. To create a self-validating system , this protocol mandates the use of carboxy-PTIO (cPTIO) , a specific NO scavenger, as a negative control to prove that the observed fluorescence is strictly NO-dependent[3].

Step-by-Step Methodology:

• Cell Seeding: Seed target cells (e.g., HUVECs or smooth muscle cells) in a black, clear-bottom 96-well plate at 1×104 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Probe Loading: Wash cells twice with warm HBSS (Hank's Balanced Salt Solution). Add 5 µM DAF-FM DA diluted in HBSS to each well. Incubate in the dark for 30 minutes at 37°C.

• De-esterification Wash: Remove the probe solution and wash cells three times with HBSS. Add fresh HBSS and incubate for an additional 15 minutes to allow complete de-esterification of the intracellular probe.

• Control Pre-treatment: To the negative control wells, add 100 µM cPTIO (NO scavenger) and pre-incubate for 10 minutes[3].

• NOR-2 Stimulation: Prepare a fresh 10 mM stock of NOR-2 in anhydrous DMSO. Dilute immediately in HBSS to a final working concentration of 10–50 µM. Add to the designated wells.

• Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader. Measure fluorescence kinetics at Ex/Em = 495/515 nm every 5 minutes for 60 minutes.

Protocol 2: Intracellular cGMP Accumulation Assay

Rationale: Measuring cGMP accumulation confirms that the NO released by NOR-2 is functionally activating sGC. Because cGMP is rapidly hydrolyzed by endogenous phosphodiesterases (PDEs), the addition of IBMX (3-isobutyl-1-methylxanthine), a broad-spectrum PDE inhibitor, is biologically required to halt degradation and allow measurable cGMP accumulation.

Step-by-Step Methodology:

• Cell Preparation: Culture cells in 24-well plates until 80% confluent. Starve cells in serum-free media for 4 hours prior to the assay to reduce basal signaling noise.

• PDE Inhibition: Aspirate media and wash with PBS. Add assay buffer (e.g., HBSS containing 20 mM HEPES) supplemented with 500 µM IBMX . Incubate for 20 minutes at 37°C.

• Stimulation: Add NOR-2 (10–100 µM final concentration) to the wells. Include a vehicle control (DMSO <0.1%). Incubate for 15–30 minutes (aligning with NOR-2's ~28 min half-life).

• Reaction Termination & Lysis: Rapidly aspirate the buffer and immediately add 0.1 M HCl (or the specific lysis buffer provided by your cGMP ELISA/TR-FRET kit) to instantly halt all enzymatic activity and lyse the cells.

• Quantification: Centrifuge the lysates at 10,000 x g for 10 minutes to pellet cellular debris. Use the supernatant to quantify cGMP levels via a competitive ELISA or TR-FRET assay, normalizing the output to total protein concentration (via BCA assay).

Experimental Design Considerations & Best Practices

• Solvent Management: NOR-2 is highly unstable in aqueous solutions. It must be dissolved in high-quality, anhydrous DMSO to create concentrated stock solutions (e.g., 50 mM). Store aliquots at -80°C and never subject them to freeze-thaw cycles.

• Timing of Dilution: Dilute the DMSO stock into aqueous physiological buffers immediately (seconds) before applying it to the cells. Pre-mixing in aqueous buffers will result in premature NO off-gassing due to its 28-minute half-life.

• Buffer Purity: Avoid buffers containing transition metals (e.g., Cu²⁺, Fe²⁺), as these can catalyze the unpredictable breakdown of NO donors or react with NO to form toxic reactive nitrogen species. If trace metals are suspected, supplement the buffer with 10–50 µM EDTA.

References

• Biolinks Co., Ltd. (2007). "Nitric Oxide Pathway & Oxidative Stress." Biolinks Catalog. URL: [Link]

• National Institutes of Health (NIH). "Chemical Insights into Oxidative and Nitrative Modifications of DNA." PubMed Central (PMC). URL: [Link]

• ResearchGate. "Nitric oxide scavenger carboxy-PTIO potentiates the inhibition of dopamine uptake by nitric oxide donors." ResearchGate Publications. URL: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. biolinks.co.jp [biolinks.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. cas no163032-71-1编号查询_CPHI制药在线专业网上贸易平台 [cphi.cn]
• 5. Chemical Insights into Oxidative and Nitrative Modifications of DNA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming poor aqueous solubility of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

Welcome to the Technical Support Center for NOR-2 ((E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide). As a Senior Application Scientist, I frequently consult with researchers who struggle to achieve reproducible results with this compound.

The paradox of NOR-2 lies in its mechanism of action: it requires an aqueous environment to spontaneously undergo hydrolysis and release nitric oxide (NO)[1], yet its highly lipophilic nitrohexenamide backbone severely limits its aqueous solubility. If you simply drop NOR-2 into a physiological buffer, it will form microscopic precipitates. This reduces the surface area available for hydrolysis, leading to unpredictable, non-linear NO release profiles that will ruin your dose-response curves.

This guide provides field-proven, self-validating methodologies to bypass these solubility limitations while preserving the structural integrity of the NO-donating moiety.

Part 1: Troubleshooting FAQs

Q1: Why does my NOR-2 precipitate immediately when added to cell culture media? A: This is a classic case of "solvent shock." When a highly concentrated organic stock of NOR-2 is introduced too slowly into an aqueous medium, the local concentration of the drug exceeds its aqueous solubility limit before it can disperse. This triggers rapid nucleation and precipitation. To prevent this, you must use the Rapid Solvent-Switch Method (detailed in Protocol A), which relies on high-shear mixing during dilution.

Q2: Can I pre-mix my NOR-2 in an aqueous buffer and store it at 4°C for later use? A: Absolutely not. NOR-2 is a spontaneous NO donor. The moment it contacts water at physiological pH (7.4), it begins to decompose and release NO, with a half-life of approximately 28 minutes at 37°C[2]. Pre-mixing will result in a "dead" solution containing only the depleted organic byproduct and dissolved nitrite/nitrate, with no active NO left for your cells. Aqueous dilutions must be made immediately prior to application.

Q3: I need a final concentration of 500 µM NOR-2 for my assay, but the required DMSO volume is killing my cells. What are my options? A: Most mammalian cells cannot tolerate DMSO concentrations above 0.5% (v/v). To achieve high aqueous concentrations of NOR-2 without exceeding DMSO toxicity limits, you must encapsulate the compound. We recommend Cyclodextrin Complexation (Protocol B). Cyclodextrins possess a hydrophobic central cavity that sequesters the lipophilic NOR-2 core, while their hydrophilic exterior ensures excellent water solubility[3].

Q4: Does the use of cyclodextrins alter the NO release kinetics of NOR-2? A: Yes, slightly. While cyclodextrins protect hydrophobic drugs from premature degradation, the host-guest complexation can sterically hinder the hydrolysis of the imino group, potentially extending the NO release half-life[3]. You must empirically validate the new release kinetics using a Griess assay or an NO-specific fluorescent probe (e.g., DAF-FM DA).

Part 2: Quantitative Data & Strategy Comparison

Before selecting a protocol, consult the table below to match the solubilization strategy with your experimental requirements.

Solubilization Strategy	Max Aqueous Concentration	DMSO Final Conc.	NO Release Profile Integrity	Cytotoxicity Risk	Best Use Case
Direct Aqueous Addition	< 10 µM	0%	Poor (Erratic due to precipitation)	Low	Not Recommended
Solvent-Switch (DMSO)	~100 µM	< 0.5%	Excellent (Matches theoretical t½)	Moderate (DMSO dependent)	Standard in vitro cell assays
HP-β-CD Complexation	> 1 mM	< 0.1%	Good (Slightly extended t½)	Low	High-dose assays / In vivo models

Part 3: Step-by-Step Experimental Protocols

Protocol A: The Anhydrous Solvent-Switch Method

Use this protocol for standard in vitro assays requiring final NOR-2 concentrations ≤ 100 µM.

The Causality Principle: Water is the enemy of NOR-2 storage. Even trace moisture in hygroscopic solvents will cause premature NO release in your stock tube. By strictly utilizing anhydrous solvents and rapid dilution kinetics, we prevent both premature degradation and aqueous nucleation.

• Prepare Anhydrous Stock: In a low-humidity environment, dissolve lyophilized NOR-2 powder in Anhydrous DMSO (≥99.9% purity, stored over molecular sieves) to create a 20 mM master stock.

• Aliquot and Freeze: Immediately divide the stock into single-use 10 µL aliquots in amber tubes (NOR-2 is light sensitive). Purge the tubes with dry argon or nitrogen gas before sealing. Store at -80°C.

• Rapid Aqueous Dilution (The Switch):

  • Pre-warm your target aqueous buffer (e.g., PBS or cell culture media) to 37°C.

  • Place the buffer on a magnetic stirrer at high speed (creating a deep vortex).

  • Inject the required volume of the DMSO stock directly into the center of the vortex using a rapid plunge of the micropipette.

• Immediate Application: Transfer the solution to your cells within 30 seconds of mixing.

• Self-Validation Step: Run a parallel cell-free control. After 60 minutes, perform a Griess assay on the buffer. If the nitrite concentration does not match the theoretical yield of the dose, your stock was either compromised by moisture or precipitation occurred during dilution.

Protocol B: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Complexation

Use this protocol for in vivo applications or when high concentrations (>100 µM) are required without solvent toxicity.

The Causality Principle: HP-β-CD operates via dynamic equilibrium. By dissolving the cyclodextrin in water first and slowly introducing the drug, the hydrophobic NOR-2 molecules thermodynamically prefer the non-polar cyclodextrin cavity over the aqueous environment, preventing macro-precipitation[3].

• Prepare Host Solution: Dissolve HP-β-CD in molecular-grade water to a concentration of 20% (w/v).

• Prepare Guest Stock: Dissolve NOR-2 in Anhydrous Ethanol to a concentration of 50 mM. (Ethanol is preferred here as it is easier to evaporate later than DMSO).

• Complexation: Place the HP-β-CD solution on a magnetic stirrer at room temperature. Add the NOR-2 ethanol stock dropwise (1 drop per 5 seconds). The solution may briefly turn cloudy but should clear as the inclusion complex forms.

• Solvent Removal: Transfer the solution to a rotary evaporator. Apply a mild vacuum in the dark at room temperature to pull off the ethanol. Do not apply heat, as this will accelerate NO release.

• Lyophilization (Optional but Recommended): Freeze the resulting aqueous complex at -80°C and lyophilize for 24-48 hours. The resulting powder is a stable NOR-2/HP-β-CD inclusion complex that can be easily reconstituted in standard buffers at high concentrations.

Part 4: Workflows and Mechanisms

To visualize the logic behind these methodologies, refer to the following process and mechanistic diagrams.

Workflow for solubilizing NOR-2 using solvent-switching versus cyclodextrin complexation.

Mechanism of spontaneous NO release from NOR-2 and subsequent sGC/cGMP pathway activation.

References

• Neuroscience Products ziobio.com
• Nitric Oxide-Releasing Cyclodextrins nih.gov
• Spontaneous nitric oxide release accounts for the potent pharmacological actions of FK409 nih.gov

Sources

• 1. Spontaneous nitric oxide release accounts for the potent pharmacological actions of FK409 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ziobio.com [ziobio.com]
• 3. Nitric Oxide-Releasing Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Storage of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide. The primary focus is to address the critical issue of E/Z isomerization during storage and handling, ensuring the stereochemical integrity and, consequently, the biological activity of the compound.

Section 1: Understanding the Isomerization Challenge

The specified (E,2Z) stereochemistry of this molecule is crucial for its intended function. However, the molecule contains two key structural features prone to isomerization: a C=N oxime (hydroxyimino) bond and a C=C conjugated double bond. The (2Z) configuration of the oxime is often the most labile site. Isomerization to other diastereomers, such as the (E,2E) form, can lead to a significant loss of biological activity and complicate analytical results.

The primary drivers of this unwanted isomerization are:

• Photochemical Energy: The conjugated system, involving the nitroalkene and the hydroxyimino-enamide moiety, is an effective chromophore. Absorption of light, particularly in the UV spectrum, can provide sufficient energy to overcome the rotational barrier of the C=N bond, leading to rapid E/Z isomerization.[1][2][3]

• Thermal Energy: While more stable than photoisomerization, elevated temperatures increase the kinetic energy of the molecules, which can be sufficient to surpass the energy barrier for rotation around the C=N or C=C bonds. Hydroxylamine derivatives can also undergo exothermic decomposition at elevated temperatures.[4][5]

• Acid/Base Catalysis: The presence of acidic or basic impurities can catalyze isomerization.[6] Acids, in particular, can protonate the oxime nitrogen, weakening the double bond character of the C=N bond and facilitating rotation.[7][8] The presence of water can further facilitate this process.[7]

The diagram below illustrates the conversion from the desired (Z)-oxime to the undesired (E)-oxime, a process that must be carefully controlled.

Caption: Factors lowering the energy barrier for Z-to-E isomerization.

Section 2: Troubleshooting Guide: Isomerization Detected

This section addresses common issues observed by users that may indicate sample degradation.

Q1: My HPLC/UPLC analysis shows a new, closely eluting peak that grows over time. What could it be?

A: This is a classic sign of isomerization. The (E,2Z) and (E,2E) diastereomers have very similar structures but different spatial arrangements, leading to slightly different retention times on reverse-phase columns. The new peak is likely one or more isomeric impurities.

• Troubleshooting Steps:

  • Re-analyze a freshly prepared standard (if available) to confirm the retention time of the pure (E,2Z) isomer.

  • Spike the aged sample with the fresh standard. If your primary peak increases in size but the impurity peak does not, it confirms the new peak is a related substance.

  • Perform characterization. If possible, use LC-MS to confirm that the impurity peak has the same mass-to-charge ratio (m/z) as the parent compound. Techniques like 1D/2D NMR (NOESY/EXSY) are definitive for identifying E/Z isomers by observing through-space correlations.[9][10]

Q2: The biological activity of my compound has significantly decreased, but the concentration appears correct by UV-Vis. Why?

A: Biological systems are highly stereospecific. It is very likely that the inactive (or less active) (E,2E) isomer has formed, which still absorbs light (giving a false impression of concentration) but no longer fits correctly into the biological target. The distinct physical and chemical properties of E/Z isomers can lead to different biological activities.[7] You must use a stability-indicating analytical method, like the HPLC protocol below, to determine the concentration of the active isomer specifically.

Q3: I dissolved my compound in chloroform for an NMR experiment and noticed a rapid change in the spectrum. What happened?

A: Standard chloroform is often stabilized with small amounts of ethanol but can also contain trace amounts of HCl as a decomposition product, especially upon exposure to light and air.[11][12] This acidic impurity is a known catalyst for oxime isomerization.[6] For sensitive compounds, always use fresh, anhydrous, and neutral solvents. Consider passing chloroform through a plug of neutral alumina immediately before use or using deuterated chloroform stabilized with a non-protic agent if available.

Section 3: FAQs & Best Practices for Prevention

Proactive measures are the most effective way to maintain the stereochemical integrity of your compound.

Q4: What are the absolute ideal storage conditions for long-term stability?

A: The key is to mitigate all sources of energy and catalysis. We recommend the following conditions, summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	-20°C or below (-80°C ideal)	Reduces thermal energy, slowing down the rate of isomerization and potential decomposition.[13] Many organic hydroxylamines are unstable at elevated temperatures.[4][14][15]
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation. Oxygen is required for some inhibitors to function, but for a pure, uninhibited compound, an inert atmosphere is safest.[13][16]
Light	Complete darkness (Amber vials in a sealed, opaque box)	Prevents photoisomerization, which is often the fastest degradation pathway for conjugated systems.[1][11]
Form	Dry, crystalline solid	Storing as a solid minimizes mobility and intermolecular interactions that can occur in solution. Solutions are far more prone to degradation.
Container	Glass vial with PTFE-lined cap	Avoids potential reactions with plasticizers or metal lids. The seal must be airtight to prevent moisture ingress.[11][16]

Q5: Which solvents should I use for storage or during my experiments?

A: Solvent choice is critical. Protic and acidic solvents should be avoided.

Solvent Class	Recommendation	Examples	Rationale
Recommended	Anhydrous, aprotic, and non-acidic solvents.	Anhydrous Acetonitrile, Toluene, THF (freshly opened or distilled from sodium/benzophenone).	These solvents are less likely to participate in or catalyze the isomerization reaction.
Use with Caution	Halogenated solvents.	Dichloromethane (DCM), Chloroform (CDCl₃).	Must be fresh, anhydrous, and passed through neutral alumina to remove acidic impurities.[12]
Not Recommended	Protic solvents.	Methanol, Ethanol, Water.	Can participate in acid-catalyzed isomerization mechanisms by forming adducts that allow C=N bond rotation.[7]
Avoid	Acidic solvents/additives.	Acetic Acid, Trifluoroacetic Acid (TFA), HCl.	Directly catalyze the isomerization process.[6][8]

Q6: What is the correct workflow for handling the compound on the bench?

A: To minimize exposure to detrimental conditions, follow this workflow precisely.

Caption: Recommended handling workflow for sensitive compounds.

Section 4: Protocol for Analytical Monitoring

To ensure the integrity of your sample, regular analysis using a validated, stability-indicating method is essential.

Protocol 1: Stability-Indicating HPLC-UV Method

This reverse-phase HPLC method is designed to separate the parent (E,2Z) isomer from potential (E,2E) and other degradation products.

• Instrumentation:

  • HPLC or UPLC system with a Diode Array Detector (DAD) or UV-Vis detector.

• Column:

  • C18 Reverse-Phase Column (e.g., Waters Acquity BEH C18, Agilent Zorbax Eclipse Plus C18), 2.1 x 50 mm, 1.7-1.8 µm particle size. A C18 column is often effective for separating astaxanthin isomers, which are also conjugated systems.[17]

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

  • Note: While acidic, the low concentration and buffered nature of the mobile phase during the rapid analysis timeframe should not cause significant on-column isomerization, but this must be verified.

• Method Parameters:

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 30°C (maintain stable temperature)[17]

  • Injection Volume: 2 µL

  • Detection Wavelength: Monitor at the λmax of the compound (e.g., 280 nm and 350 nm)

  • Gradient:

    Time (min)	%A	%B
    0.0	95	5
    1.0	95	5
    5.0	5	95
    6.0	5	95
    6.1	95	5

    | 7.0 | 95 | 5 |

• Sample Preparation:

  • Prepare a stock solution of your compound in anhydrous acetonitrile at 1 mg/mL.

  • Dilute to a working concentration of ~20 µg/mL using the initial mobile phase composition (95:5 A:B).

  • Inject immediately.

• System Suitability:

  • Inject a partially degraded sample (e.g., by exposing a solution to UV light for 5 minutes) to confirm the method resolves the main peak from the isomer peak with a resolution (Rs) of >1.5.

References

• Gimbert, Y., et al. (n.d.). The role of water on the acid-promoted E/Z isomerization of oximes in aqueous solution. ResearchGate. Available at: [Link]

• Malko, K. (2022). Preparation of conjugated nitroalkenes: short review. Scientiae Radices. Available at: [Link]

• Pashynska, V., et al. (2023). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. MDPI. Available at: [Link]

• Samanta, S., et al. (2023). Selective Binding and Isomerization of Oximes in a Self-Assembled Capsule. Journal of the American Chemical Society. Available at: [Link]

• Barros, M. (2018). HPLC Separation of E/Z-Isomers of Piperine and Structurally Related Pepper Alkaloids. Repositório Institucional da Universidade de Aveiro. Available at: [Link]

• Jang, Y.-P., et al. (2022). Development of a simple and economical analytical method for investigating the distribution of astaxanthin E/Z-isomers in foods and cosmetics. ResearchGate. Available at: [Link]

• Kafle, A. (2020). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. ACS Omega. Available at: [Link]

• Sadžak, A., et al. (2022). Polytopal Rearrangement Governing Stereochemistry of Bicyclic Oxime Ether Synthesis. MDPI. Available at: [Link]

• Cole, J., et al. (2026). Profiling the Isomerization of Biologically Relevant (E)-(Z) Isomers by Supercritical Fluid Chromatography (SFC). LCGC International. Available at: [Link]

• Kotha, S., et al. (2016). Conjugated Nitrodienes. Synthesis and Reactivity. ResearchGate. Available at: [Link]

• Magritek. (n.d.). Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. Magritek. Available at: [Link]

• Samanta, S., et al. (2023). Selective Binding and Isomerization of Oximes in a Self-Assembled Capsule. PubMed. Available at: [Link]

• Tsyshevsky, R., et al. (2026). Thermal Stability of Several Organic Hydroxylamine Derivatives and a Broader Look at Explosive Hazard Identification. ResearchGate. Available at: [Link]

• Malko, K. (2022). Preparation of conjugated nitroalkenes: short review. ResearchGate. Available at: [Link]

• Wild, T., et al. (2020). Comparison of the thermal decomposition behavior for members of the hydroxylamine family. ResearchGate. Available at: [Link]

• Varma, R. S., & Kabalka, G. W. (n.d.). Syntheses and Selected Reductions of Conjugated Nitroalkenes. Erowid. Available at: [Link]

• University of Wollongong. (2024). Guideline for the Management of Time Sensitive Chemicals. UOW. Available at: [Link]

• Wang, H., et al. (2022). Photocatalyzed E → Z contra-thermodynamic isomerization of enamides. ResearchGate. Available at: [Link]

• The University of Queensland. (n.d.). Chemical Storage Safety Guideline. UQ Policy and Procedure Library. Available at: [Link]

• Liu, X., et al. (2023). Thermal decomposition kinetic research on hydroxylamine inorganic salts and organic deriavatives. ResearchGate. Available at: [Link]

• Wang, W., et al. (2022). Deracemization through photochemical E/Z isomerization of enamines. PubMed. Available at: [Link]

• Wang, H., et al. (2022). Photocatalyzed E → Z contra-thermodynamic isomerization of enamides. RSC Publishing. Available at: [Link]

• Denmark, S. E. (n.d.). The Beckmann Rearrangement. University of Illinois. Available at: [Link]

• Dorta, R., et al. (2004). Convenient Catalytic, Enantioselective Conjugate Reduction of Nitroalkenes Using CuF2. Organic Letters. Available at: [Link]

• Nenov, A., et al. (2023). Engineering Azobenzene Derivatives to Control the Photoisomerization Process. Università di Bologna. Available at: [Link]

• RMS. (n.d.). STANDARD OPERATING PROCEDURE FOR HANDLING STORAGE AND DISPOSAL FOR TIME SENSITIVE CHEMICALS. Stony Brook University. Available at: [Link]

• Moravek, Inc. (2022). How To Properly Store Your Radiolabeled Compounds. Moravek, Inc. Available at: [Link]

• Copelli, S., et al. (2021). A detailed kinetic model for the thermal decomposition of hydroxylamine. PubMed. Available at: [Link]

• Chung, W., & Vanderwal, C. D. (2017). Isomerization of N-Allyl Amides To Form Geometrically Defined Di-, Tri-, and Tetrasubstituted Enamides. Journal of the American Chemical Society. Available at: [Link]

• Zaikovskii, V. I., et al. (2023). Specificity of the Thermal Stability and Reactivity of Two-Dimensional Layered Cu–Fe Sulfide-Mg-Based Hydroxide Compounds (Valleriites). PMC. Available at: [Link]

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• 1. Making sure you're not a bot! [helda.helsinki.fi]
• 2. researchgate.net [researchgate.net]
• 3. Photocatalyzed E → Z contra-thermodynamic isomerization of enamides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. A detailed kinetic model for the thermal decomposition of hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
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• 12. kamatlab.com [kamatlab.com]
• 13. Chemical Storage Safety Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
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• 16. ossila.com [ossila.com]
• 17. researchgate.net [researchgate.net]

optimizing extraction efficiency of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide from biological matrices

Target Compound: (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (Commonly known as NOR-2; CAS: 163032-71-1) Matrix: Biological Fluids (Plasma, Serum, Tissue Homogenates) Analytical Platform: LC-MS/MS

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique physiochemical challenges of extracting NOR-2 from biological matrices. NOR-2 is a spontaneous nitric oxide (NO) donor[1]. Unlike prodrugs that require enzymatic cleavage, NOR-2 degrades spontaneously in aqueous environments to release NO, presenting a severe time-dependent stability challenge during bioanalytical sample preparation[2].

The protocols and troubleshooting steps below are designed as a self-validating system: every step incorporates a physical or chemical safeguard to arrest degradation, ensuring that the concentration measured by the mass spectrometer accurately reflects the in vivo concentration at the moment of sampling.

Part 1: Quick Reference Troubleshooting Matrix

Before diving into the mechanistic FAQs, consult this data summary table for rapid diagnosis of common extraction failures.

Observed Issue	Root Cause Analysis	Corrective Action / Optimization
Absolute Recovery < 20%	Spontaneous degradation of the oxime/NO donor group due to room-temperature processing.	Pre-chill all collection tubes to 4°C. Execute protein precipitation (PPT) within 1 minute of sample collection using -20°C Acetonitrile (ACN).
High Inter-Assay Variability (%CV > 15%)	Inconsistent processing times leading to variable NO release before quenching.	Implement a strict stopwatch protocol. Add an analog internal standard (IS) immediately to the collection tube, not post-extraction.
Peak Tailing / Split Peaks on LC	Isomerization of the (E,2Z) double bond or oxime group during evaporation/reconstitution.	Avoid N2 evaporation to dryness. Instead, perform a direct dilution of the ACN supernatant with 0.1% formic acid in water[3].
Severe Matrix Suppression	Phospholipid interference co-eluting with the highly polar NOR-2 molecule.	Switch from a standard C18 to a polar-copolymerized C18 or HILIC column to shift retention away from the solvent front[4].

Part 2: In-Depth FAQs & Mechanistic Troubleshooting

Q1: Why is my absolute recovery of NOR-2 consistently below 20% in human plasma, even when using validated Solid-Phase Extraction (SPE) cartridges?

The Science: Your recovery is low not because the extraction is inefficient, but because the molecule no longer exists in your sample. NOR-2 is a spontaneous NO donor with an extremely short half-life of approximately 28 minutes at physiological pH and temperature[2]. SPE workflows typically take 30 to 60 minutes to complete (conditioning, loading, washing, eluting). By the time you elute, over one to two half-lives have passed, resulting in a 50–75% loss of the intact parent drug. The Solution: Abandon SPE for this specific compound. You must utilize a rapid Protein Precipitation (PPT) method. The goal is to instantaneously denature plasma proteins and lower the dielectric constant of the solution, which kinetically freezes the spontaneous NO release.

Q2: What is the optimal extraction methodology to prevent spontaneous NO release during sample prep?

The Science: The optimal method is a Cold-Quench Protein Precipitation . Because NOR-2 degradation is temperature-dependent, lowering the temperature to 4°C significantly extends its half-life. Furthermore, oximes can be sensitive to highly basic conditions[5]. The Solution: Use 3 to 4 volumes of ultra-cold (-20°C) Acetonitrile containing 0.1% Formic Acid. The acidic modifier stabilizes the oxime group[3], while the cold organic solvent instantly halts both enzymatic degradation and spontaneous hydrolysis.

Q3: How do I minimize matrix effects during LC-MS/MS analysis of this highly polar enamide?

The Science: NOR-2 has multiple polar functional groups (oxime, amide, nitro). In reversed-phase chromatography, highly polar compounds elute early, right in the "suppression zone" where unprecipitated salts and early-eluting phospholipids suppress electrospray ionization (ESI). The Solution: Do not evaporate the PPT supernatant to dryness, as enamides can degrade upon concentration on glass surfaces. Instead, take an aliquot of the ACN supernatant and dilute it 1:3 with highly aqueous mobile phase (e.g., 95% Water / 5% ACN with 0.1% Formic Acid). Inject this directly onto a column designed for polar retention, such as a mixed-mode reversed-phase/cation exchange column or a specialized polar C18[4][6].

Part 3: Optimized Step-by-Step Experimental Protocol

This protocol is a self-validating system: by adding the Internal Standard (IS) directly to the cold quenching solvent, any subsequent degradation affects both the analyte and the IS equally, preserving the quantitative ratio.

Reagents Needed:

• Extraction Solvent: 100% LC-MS Grade Acetonitrile with 0.1% Formic Acid, spiked with Internal Standard (e.g., a stable isotope-labeled analog), chilled to -20°C.

• Diluent: LC-MS Grade Water with 0.1% Formic Acid, chilled to 4°C.

Step-by-Step Workflow:

• Pre-Analytical Preparation: Pre-chill all microcentrifuge tubes on wet ice (4°C). Ensure the centrifuge is pre-cooled to 4°C.

• Sample Collection & Immediate Quench: Pipette 50 µL of plasma into the chilled tube. Within 60 seconds, add 200 µL of the -20°C Extraction Solvent.

• Agitation: Vortex vigorously for exactly 30 seconds to ensure complete protein crashing.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C[3].

• Supernatant Transfer & Dilution: Transfer 100 µL of the clear supernatant into a pre-chilled autosampler vial. Add 300 µL of the cold Diluent to match the initial mobile phase conditions.

• LC-MS/MS Analysis: Place vials in an autosampler maintained strictly at 4°C. Analyze using positive electrospray ionization (ESI+)[3].

Part 4: Workflow Visualization

Below is the logical workflow diagram illustrating the time-critical nature of the NOR-2 extraction process.

Workflow for the rapid cold-extraction of NOR-2 from biological matrices.

References

• Biolinks Co., Ltd. Nitric Oxide Pathway & Oxidative Stress (Product Catalog). 2

• Biolinks Co., Ltd. Nitric Oxide Pathway & Oxidative Stress - Biolinks. 1

• BenchChem. Application Note: Quantification of Milbemycin A3 Oxime in Plasma by LC-MS/MS. 3

• National Institutes of Health (NIH). Elucidating Direct Photolysis Mechanisms of Different Dissociation Species of Norfloxacin in Water and Mg2+ Effects by Quantum Chemical Calculations. 5

• Ovid. LC–MS/MS approaches for the assay of bis-quaternary pyridinium oximes used as AChE reactivators in biological matrices. 6

• Taylor & Francis. Liquid Chromatography with Orbitrap High-Resolution Mass Spectrometry for the Determination of Glucose in Saliva Following Derivatization with Dibenzylamine. 4

Sources

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• 2. biolinks.co.jp [biolinks.co.jp]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Elucidating Direct Photolysis Mechanisms of Different Dissociation Species of Norfloxacin in Water and Mg2+ Effects by Quantum Chemical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ovid.com [ovid.com]

Technical Support Center: Resolving Co-elution in the Chromatography of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

Welcome to the dedicated technical support guide for the chromatographic analysis of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide. This resource is designed for researchers, analytical scientists, and drug development professionals who may encounter challenges with co-elution, peak shape, and resolution during method development and routine analysis. This guide provides in-depth, field-proven insights and systematic troubleshooting protocols to ensure robust and reliable separations.

Section 1: Understanding the Challenge - FAQs

This section addresses the fundamental questions regarding the chromatographic behavior of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide and the common issues encountered.

Q1: What are the most likely causes of peak co-elution for (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide?

A1: Co-elution issues with this compound typically stem from two primary sources: the presence of geometric isomers and process-related impurities.

• Geometric Isomerism: The target molecule has two sites of potential isomerism: the carbon-carbon double bond (C3=C4) and the carbon-nitrogen double bond of the oxime (C2=N). This can lead to up to four geometric isomers: (E,2Z), (E,2E), (Z,2Z), and (Z,2E). These isomers often have very similar physicochemical properties, making them difficult to separate under standard chromatographic conditions.[1][2] The (Z)-isomers, for instance, often elute faster than the (E)-isomers in reversed-phase HPLC.[3]

• Process-Related Impurities: The synthesis of nitro compounds and oximes can introduce specific impurities. For example, reduction of the nitro group can yield hydroxylamines or even amines, while the formation of the oxime can be incomplete, leaving residual ketone.[4][5] These structurally similar compounds can easily co-elute with the main peak.

Q2: My chromatogram shows a broad peak, a shoulder, or a split peak for my target compound. What does this indicate?

A2: These peak shape distortions are classic signs of co-elution or on-column issues.[6][7]

• Shoulders/Split Peaks: A shoulder or a split peak strongly suggests the presence of a closely eluting species, most likely a geometric isomer.[6] You can confirm this using a diode array detector (DAD) to check for peak purity; if the UV spectra across the peak are not identical, co-elution is occurring.[6]

• Broad Peaks: While broadening can be caused by system issues like extra-column volume, it can also indicate the slow on-column interconversion between two forms of the analyte, or co-elution of multiple isomers that are not resolved at all.[7] Furthermore, if the mobile phase pH is too close to the analyte's pKa, both ionized and unionized forms may exist simultaneously, leading to peak distortion.[8][9]

Section 2: Troubleshooting and Method Development - FAQs

This section provides actionable strategies for resolving the separation challenges identified above. The core of the troubleshooting process is to manipulate chromatographic selectivity.

Q3: How can I improve the separation of my target compound from its isomers using Reversed-Phase (RP-HPLC)?

A3: Optimizing an RP-HPLC method involves systematically adjusting the stationary phase and mobile phase to exploit subtle differences between the co-eluting species.

• Stationary Phase Selection: Standard C18 columns may not provide sufficient selectivity. Consider alternative phases that offer different retention mechanisms.[10]

  • Phenyl Phases: These are excellent for compounds with aromatic rings or nitro groups due to π-π interactions.[10]

  • Polar-Embedded/Amide Phases: These offer enhanced retention and unique selectivity for polar compounds capable of hydrogen bonding, like your target's oxime and amide groups.[10]

  • Pentafluorophenyl (PFP or F5) Phases: These provide a combination of hydrophobic, π-π, dipole, and ion-exchange interactions, making them highly effective for separating complex mixtures of polar and non-polar compounds.[10]

• Mobile Phase pH Control: The oxime group is weakly acidic. Adjusting the mobile phase pH is a powerful tool to alter the ionization state of your analyte and its isomers, which can drastically change retention and selectivity.[8][9][11] It is critical to use a buffer and operate at a pH at least 1.5-2 units away from the analyte's pKa to ensure a single ionic form and sharp peaks.[8][9]

• Organic Modifier: Switching from acetonitrile to methanol (or vice versa) can alter selectivity. Methanol is a proton donor and can engage in different hydrogen bonding interactions with the analyte compared to acetonitrile, potentially resolving co-eluting peaks.

• Temperature: Lowering the column temperature can sometimes improve the resolution of isomers by increasing the energy barrier for interconversion and enhancing differential interactions with the stationary phase.

Q4: Reversed-phase is not working. What other chromatographic modes should I consider?

A4: When RP-HPLC is insufficient, exploring orthogonal separation techniques is the next logical step.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for retaining and separating very polar compounds.[12][13] It uses a polar stationary phase (like bare silica, amide, or zwitterionic phases) with a high-organic mobile phase.[14] The retention mechanism involves partitioning of the analyte into a water-enriched layer on the stationary phase surface, offering a completely different selectivity compared to reversed-phase.[12][13] This mode is particularly well-suited for your molecule due to its multiple polar functional groups.

• Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO2 as the primary mobile phase, often with a polar co-solvent like methanol.[15][16] It is a powerful technique for separating isomers and is considered a fast, efficient, and "green" alternative to normal-phase HPLC.[15][17] Polysaccharide-based chiral columns, even when used for achiral separations, can provide excellent selectivity for geometric isomers in SFC.[18]

Section 3: Visualization & Workflows

Visual aids are essential for understanding complex relationships and experimental processes.

Diagram 1: Troubleshooting Workflow for Co-elution

This diagram outlines the logical progression for diagnosing and resolving co-elution issues.

A logical workflow for troubleshooting co-elution.

Diagram 2: Potential Isomers of the Target Compound

This diagram illustrates the four potential geometric isomers that may be the source of co-elution.

Potential geometric isomers requiring separation.

Section 4: Experimental Protocols & Data

This section provides detailed starting protocols and comparative data to guide your experimental design.

Protocol 1: Systematic Screening of Reversed-Phase Columns

This protocol outlines a systematic approach to screen different stationary phases to resolve the target analyte from its impurities.

• System Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 30 °C

  • Detection: UV at an appropriate wavelength (e.g., 254 nm or lambda max).

• Column Equilibration: Equilibrate each column with the initial mobile phase conditions for at least 10 column volumes.

• Gradient Elution:

  • Run a generic screening gradient on each column:

    • Time 0 min: 5% B

    • Time 15 min: 95% B

    • Time 17 min: 95% B

    • Time 17.1 min: 5% B

    • Time 20 min: 5% B

• Data Analysis:

  • Inject a standard of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide on each column.

  • Compare the chromatograms for resolution between the main peak and any adjacent impurity peaks.

  • Assess peak shape (asymmetry, tailing factor).

  • Select the column that provides the best initial separation for further optimization.

Table 1: Comparison of Stationary Phases for Polar Analytes

Stationary Phase	Primary Interaction Mechanism(s)	Best Suited For	Potential Advantage for Target Analyte
C18 (ODS)	Hydrophobic	General-purpose, non-polar to moderately polar compounds.[19]	Baseline for comparison. May provide separation of E/Z isomers based on shape.[3]
Phenyl-Hexyl	Hydrophobic, π-π interactions	Aromatic compounds, compounds with double bonds.[10]	Strong potential for selectivity with the nitro group and conjugated system.
PFP (Pentafluorophenyl)	Hydrophobic, π-π, dipole-dipole, ion-exchange	Halogenated compounds, positional isomers, polar analytes.[10]	Multiple interaction modes can exploit subtle electronic differences between isomers.
Polar-Embedded (e.g., Amide)	Hydrophobic, Hydrogen Bonding	Polar, acidic, and basic compounds.[10]	Enhanced retention and selectivity via interaction with the oxime and amide groups.
HILIC (e.g., Amide, Zwitterionic)	Partitioning, Hydrogen Bonding, Electrostatic	Very polar and hydrophilic compounds.[12][14][20]	Orthogonal selectivity to RP; likely to provide good retention and unique separation.

Protocol 2: Orthogonal Method Development with HILIC

This protocol provides a starting point for developing a HILIC method if reversed-phase fails.

• System Preparation:

  • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0

  • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0

  • Column: HILIC Amide or Zwitterionic phase (e.g., 100 x 2.1 mm, 1.7 µm)

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 1-2 µL (dissolve sample in 90:10 ACN:Water)

  • Column Temperature: 40 °C

• Column Equilibration: HILIC columns require longer equilibration times. Equilibrate with the initial mobile phase for at least 30-50 column volumes.[14]

• Gradient Elution:

  • Time 0 min: 0% B (i.e., 95% ACN)

  • Time 8 min: 100% B (i.e., 50% ACN)

  • Time 10 min: 100% B

  • Time 10.1 min: 0% B

  • Time 15 min: 0% B

• Data Analysis:

  • Evaluate the retention and separation profile. In HILIC, more polar compounds are retained longer.[13]

  • Optimize the gradient slope and buffer concentration/pH to fine-tune the separation.

References

• The Importance of Mobile Phase pH in Chromatographic Separ
• Roemling, R., & Itoh, S. HILIC–MS — High Resolution and Sensitivity for the Analysis of Very Polar Compounds. Tosoh Bioscience.
• Kelly, J. W., et al. (1994). HPLC Separation of the ZZ, ZE, EZ, and EE Geometric Isomers and EE Isomer Enantiomers of a Substituted Pentadienyl Carboxamide.
• HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions. (2024, April 22).
• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. (2023, September 19). Technology Networks.
• Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC)
• Mastering HILIC-Z Separation for Polar Analytes. (2023, May 22). Agilent.
• Separating polar analyte mixtures: Benefits of a new zwitterionic HILIC chemistry. SelectScience.
• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance.
• The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis. (2022, May 20).
• Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. (2014).
• HPLC-UV Method Development for Highly Polar Impurities. Resolian.
• Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex.
• Co-Elution: The Achilles' Heel of Chromatography (and Wh
• HPLC for the Retention and Resolution of Very Polar Compounds. Fisher Scientific.
• Isomers and Recommended HPLC Columns for Effective Separ
• Co-Elution: How to Detect and Fix Overlapping Peaks. (2025, July 3). Axion Labs via YouTube.
• Resolving co-elution issues in HPLC analysis of Dehydrodihydroionol. (2025). BenchChem.
• Kelly, J. W., et al. (1994). HPLC Separation of the ZZ, ZE, EZ, and EE Geometric Isomers...
• Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR). (2019, January 3). RSC Publishing.
• Chromatographic Separation of Geometric Isomers of 7,9-Decadienyl... (2007).
• Application Notes and Protocols for the Separation of Geometric Isomers of Pheromones. (2025). BenchChem.
• Developing HPLC Methods. Sigma-Aldrich.
• Designing a Reversed-Phase Column for Polar Compound Retention.
• Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. (2003, December 30). Environmental Science & Technology.
• Supercritical fluid chromatography and liquid chromatography for isomeric separation of a multiple chiral centers analyte. (2021, August 16).
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Peak Fronting (Co elution) Troubleshooting. (2014, July 3).
• Super Critical Fluid Chromatography (SFC). (2023, April 6).
• What is Supercritical Fluid Chrom
• Gas chromatography of certain oximes. (1962).
• Oxidation of Oximes to Nitrile Oxides with Hypervalent Iodine Reagents. (2009, March 2). Organic Letters.
• Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes... Science of Synthesis.
• Surfactant-Assisted Selective Oxidation of Aromatic Amines to Nitro Compounds... (2019, May 30). ACS Omega.
• Reduction of nitro compounds. ChemEurope.com.

Sources

• 1. Isomers and Recommended HPLC Columns for Effective Separation - HPLC Primer [mtc-usa.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Reduction_of_nitro_compounds [chemeurope.com]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. acdlabs.com [acdlabs.com]
• 10. Developing HPLC Methods [sigmaaldrich.com]
• 11. waters.com [waters.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. selectscience.net [selectscience.net]
• 15. omicsonline.org [omicsonline.org]
• 16. longdom.org [longdom.org]
• 17. What is Supercritical Fluid Chromatography (SFC) Chromatography? | Teledyne LABS [teledynelabs.com]
• 18. Supercritical fluid chromatography and liquid chromatography for isomeric separation of a multiple chiral centers analyte - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. agilent.com [agilent.com]

Technical Support Center: Extending the In-Solution Half-Life of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

A Guide for Researchers and Drug Development Professionals

Introduction

This technical support guide addresses the challenge of extending the in-solution half-life of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, a compound featuring a conjugated nitroalkene, an oxime, and an amide moiety. As this appears to be a novel chemical entity, this guide is built upon established principles governing the stability of these key functional groups. The primary degradation pathways for this molecule are anticipated to be hydrolysis of the oxime and amide groups, and reactions involving the electron-deficient nitroalkene, such as Michael additions or light-induced isomerization and polymerization.

Our objective is to provide a comprehensive resource of troubleshooting strategies and frequently asked questions (FAQs) to help you design experiments that maximize the stability and viability of your compound in solution. The advice herein is grounded in principles of physical organic chemistry and pharmaceutical formulation science.

Troubleshooting Guide: Diagnosing and Mitigating Degradation

This section is designed to help you identify the root cause of compound instability and implement targeted solutions.

Issue 1: Rapid Loss of Compound Potency in Aqueous Buffers

Symptom: You observe a time-dependent decrease in the concentration of the parent compound when dissolved in common aqueous buffers (e.g., PBS) at room temperature, as measured by HPLC or LC-MS.

Potential Cause: The primary culprits for degradation in neutral aqueous solutions are likely hydrolysis of the oxime group and reactions at the nitroalkene moiety. The nitroalkene is a potent Michael acceptor, making it susceptible to nucleophilic attack by water or buffer components.

Troubleshooting Protocol:

• pH Screening Study: The rate of hydrolysis for both oximes and amides is highly pH-dependent. The nitroalkene's reactivity is also influenced by pH. A systematic pH screening study is the most critical first step.

  • Experimental Workflow:

    • Prepare a series of buffers spanning a pH range from 3 to 8 (e.g., citrate for pH 3-6, phosphate for pH 6-8).

    • Dissolve a known concentration of your compound in each buffer.

    • Incubate all solutions at a controlled temperature (e.g., 25°C or 37°C).

    • At defined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each solution.

    • Immediately quench any further reaction by diluting the aliquot in a stable solvent (e.g., acetonitrile or a mobile phase with low water content) and/or freezing.

    • Analyze the concentration of the remaining parent compound using a validated analytical method like HPLC-UV.

    • Plot the natural logarithm of the concentration versus time for each pH to determine the first-order degradation rate constant (k) and the half-life (t₁/₂ = 0.693/k).

• Buffer Component Analysis: Certain buffer species can act as nucleophiles. For example, the phosphate dianion in PBS can catalyze hydrolysis or even participate in nucleophilic attack.

  • Recommendation: If instability is noted in phosphate buffer, switch to a non-nucleophilic buffer system. Good alternatives include HEPES or MOPS for physiological pH ranges.

Workflow for pH-Dependent Degradation Analysis

Caption: Workflow for identifying the optimal pH for compound stability.

Issue 2: Instability in the Presence of Thiols or Amines

Symptom: The compound degrades almost instantly when mixed with solutions containing common biological nucleophiles like glutathione (GSH), cysteine, or amine-containing buffers (e.g., Tris).

Potential Cause: The conjugated nitroalkene is a highly reactive Michael acceptor. Electron-withdrawing groups like the nitro group make the β-carbon of the double bond highly electrophilic and susceptible to attack by soft nucleophiles like thiols. This is a well-documented reactivity pattern for nitroalkenes.

Troubleshooting Protocol:

• Avoid Reactive Excipients: Do not use buffers or formulate your compound with additives that contain primary or secondary amines or free thiols.

• Use of Scavengers (for analytical purposes): In complex biological matrices where thiols are present, you may consider adding a sacrificial Michael acceptor like N-ethylmaleimide (NEM) to scavenge free thiols immediately before adding your compound. This is an analytical strategy, not a formulation solution.

• Structural Modification (long-term): If this reactivity is a persistent issue for the intended application, medicinal chemistry efforts may be required to decrease the electrophilicity of the nitroalkene, for example, by altering adjacent substituents.

Diagram of Michael Addition by a Thiol

Caption: The nitroalkene moiety is susceptible to rapid Michael addition.

Issue 3: Degradation Upon Exposure to Light

Symptom: Solutions of the compound are stable when kept in the dark but degrade rapidly when exposed to ambient laboratory light or specific wavelengths.

Potential Cause: Conjugated systems, particularly those involving nitro groups, are often photosensitive. Light can promote E/Z isomerization of the double bonds or the oxime, leading to less stable or inactive isomers. It can also induce photochemical degradation or polymerization.

Troubleshooting Protocol:

• Light Protection: The simplest and most effective solution is to protect the compound from light at all times.

  • Use amber vials for storage and during experiments.

  • Wrap clear containers (e.g., cuvettes, flasks) in aluminum foil.

  • Minimize exposure to ambient light during solution preparation and handling.

• Photostability Study: To quantify the light sensitivity, perform a controlled photostability study according to ICH Q1B guidelines.

  • Expose a solution of the compound to a calibrated light source that emits both UV and visible light.

  • Maintain a dark control sample at the same temperature.

  • Analyze the concentration of the compound in both samples over time to determine the rate of photodegradation.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose solvent for creating a stable stock solution?

A1: For long-term storage, a non-nucleophilic, anhydrous organic solvent is highly recommended. Dimethyl sulfoxide (DMSO) is a common choice due to its high solvating power. Acetonitrile is another excellent option. Prepare a high-concentration stock (e.g., 10-50 mM) in anhydrous DMSO, aliquot it into single-use volumes to avoid freeze-thaw cycles, and store it at -20°C or -80°C, protected from light.

Q2: How does temperature affect the stability of the compound?

A2: Chemical degradation rates generally increase with temperature, as described by the Arrhenius equation. We strongly recommend storing all solutions, both organic stocks and aqueous working solutions, at the lowest practical temperature. For aqueous experiments, conduct them on ice whenever possible if the experimental protocol allows. A summary of recommended storage conditions is provided below.

Table 1: Recommended Storage and Handling Conditions

Condition	Stock Solution (in Anhydrous DMSO)	Aqueous Working Solution
Solvent/Buffer	Anhydrous DMSO or Acetonitrile	Non-nucleophilic buffer at optimal pH (determined experimentally)
Temperature	-20°C to -80°C	2-8°C (or on ice)
Light Exposure	Protect from light (amber vials)	Protect from light (amber vials/foil)
Handling	Aliquot to avoid freeze-thaw cycles	Prepare fresh before each experiment

Q3: Can I use antioxidants to improve stability?

A3: While the primary degradation pathways are likely hydrolytic or nucleophilic, oxidative degradation cannot be entirely ruled out without specific experimental data. If you suspect oxidation (e.g., instability in the presence of air or trace metals), you can explore the addition of antioxidants.

• For Aqueous Solutions: Consider adding small amounts (0.01-0.1%) of antioxidants like ascorbic acid or sodium metabisulfite.

• For Organic Stock Solutions: Butylated hydroxytoluene (BHT) can be an effective antioxidant in DMSO.

• Chelating Agents: Trace metal ions can catalyze both hydrolysis and oxidation. Adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) at a low concentration (e.g., 0.1-1 mM) can sequester these ions and may improve stability. Always run a control experiment to ensure the additive itself does not react with your compound.

Q4: My compound needs to be stable in a cell culture medium for 48 hours. What steps should I take?

A4: Cell culture media are complex, nucleophile-rich aqueous environments (containing amino acids, vitamins, etc.) typically buffered around pH 7.4, presenting a significant stability challenge.

• Determine the Half-Life in Media: First, perform a stability study directly in the specific cell culture medium you plan to use. Incubate the compound in the medium (with and without serum, as serum proteins can bind and stabilize compounds) at 37°C in a CO₂ incubator and measure its concentration over 72 hours.

• Dosing Strategy: If the half-life is significantly shorter than your experiment's duration, consider a repeat dosing strategy. For example, if the half-life is 12 hours, you could replace the medium and re-dose the cells every 12-24 hours to maintain a more consistent concentration.

• Formulation Approaches: For advanced applications, explore formulation strategies. Encapsulating the compound in liposomes or polymeric nanoparticles can physically protect it from the harsh medium components, releasing it slowly over time. This is a complex but powerful method for enhancing stability in biological systems.

troubleshooting crystallization failures of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

Welcome to the Technical Support Center for Advanced Pharmaceutical Crystallization. This guide is specifically engineered for researchers and process chemists troubleshooting the isolation of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (also known as the nitric oxide donor, NOR-2).

Due to its highly functionalized nature—featuring an oxime, an alkene, a nitro group, and an amide—this molecule presents a "perfect storm" of crystallization liabilities, including thermal degradation, stereochemical isomerization, and a high propensity for oiling out.

Part 1: Diagnostic Data & Solvent Selection

Before adjusting your workflow, it is critical to understand the thermodynamic and kinetic liabilities of the molecule. The tables below summarize the quantitative and qualitative data dictating our troubleshooting approach.

Table 1: Physicochemical Liabilities & Crystallization Impact

Structural Motif	Chemical Liability	Crystallization Impact	Causality & Mitigation Strategy
2-Hydroxyimino (Oxime)	E/Z Isomerization	Diastereomeric impurity; lattice disruption	Protic solvents lower the C=N rotational barrier. Mitigation: Use strictly aprotic solvents.
5-Nitro / NO-Donor	Thermal Degradation	Gas evolution (NO); yield loss	Heat induces homolytic cleavage. Mitigation: Cap processing temperatures at ≤ 25 °C.

| Amide + Oxime | Strong H-Bonding | Liquid-Liquid Phase Separation (LLPS) | Transient H-bond networks cause demixing. Mitigation: Seed within the Metastable Zone Width (MSZW). |

Table 2: Solvent System Matrix for NOR-2

Good Solvent	Anti-Solvent	Isomerization Risk	LLPS (Oiling Out) Risk	Recommendation
Ethanol	Water	High (Protic)	High	❌ DO NOT USE
Methanol	Heptane	High (Protic)	Moderate	❌ DO NOT USE
THF	Heptane	Low (Aprotic)	Moderate	⚠️ Acceptable (Requires strict MSZW control)

| EtOAc | MTBE | Low (Aprotic) | Low | ✅ Optimal System |

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: Why does my solution turn into a milky emulsion instead of yielding crystals?

A1: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly referred to in process chemistry as "oiling out."

• The Causality: For flexible, highly functionalized molecules, generating supersaturation too quickly pushes the system into a miscibility gap before nucleation can occur. The activation energy required to form a disordered liquid droplet is lower than the energy required to organize the (2Z)-isomer into a rigid crystal lattice .

• The Fix: You must bypass the miscibility gap by mapping your Metastable Zone Width (MSZW) and introducing seed crystals before the phase separation boundary is crossed.

Workflow for detecting and mitigating Liquid-Liquid Phase Separation using in-situ microscopy.

Q2: My NMR shows a mixture of isomers after crystallization, but my starting material was pure (2Z). What happened?

A2: You have inadvertently triggered the E/Z isomerization of the oxime group.

• The Causality: Oxime E/Z isomerization is promoted by heat, protic solvents (like water or alcohols), and trace acids. The mechanism involves the formation of a protonated oxime-water adduct that lowers the rotational barrier of the C=N bond, allowing it to flip. The resulting (2E)-isomer has a different dipole moment and hydrogen-bonding geometry . It acts as a lattice disruptor, preventing the (2Z)-isomer from packing efficiently and forcing the system into an amorphous state.

• The Fix: Strictly avoid aqueous or alcoholic solvent systems. Use aprotic solvents (e.g., EtOAc/MTBE) and ensure all glassware is base-washed to remove trace acidic residues.

Acid/water-mediated E/Z isomerization pathway of the oxime group causing crystallization failure.

Q3: Can I use standard cooling crystallization from boiling solvents to increase my yield?

A3: Absolutely not.

• The Causality: (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide is a known nitric oxide (NO) donor. Applying thermal stress induces the homolytic cleavage of the molecule, releasing NO gas. The generation of gaseous microbubbles in the crystallization matrix disrupts the diffusion layer around growing crystal faces, leading to defect-rich crystals, poor filtration profiles, and severe batch degradation.

• The Fix: You must decouple supersaturation generation from temperature. Employ an isothermal anti-solvent crystallization strategy at ambient or sub-ambient temperatures.

Part 3: Self-Validating Experimental Protocol

To successfully isolate this molecule, you must use an Isothermal Anti-Solvent Seeding Protocol . This method avoids thermal degradation, prevents oxime isomerization by utilizing aprotic solvents, and uses a self-validating feedback loop to prevent oiling out.

Materials:

• Good Solvent: Ethyl Acetate (EtOAc), anhydrous.

• Anti-Solvent: Methyl tert-butyl ether (MTBE), anhydrous.

• Seeds: Pure (2Z)-isomer crystals (1-2 wt% relative to crude).

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in a minimal volume of EtOAc at 20 °C.

• Clarification: Filter the solution through a 0.22 µm PTFE syringe filter to remove heterogeneous impurities that can act as unwanted nucleation sites for the (2E)-isomer.

• MSZW Edge Titration: Slowly add MTBE dropwise while stirring at 300 RPM until a faint, persistent turbidity is observed.

  • Self-Validation Check: Add exactly 0.5% v/v of EtOAc back into the reactor. If the solution clears completely within 60 seconds, you have successfully identified the edge of the metastable zone. If it remains turbid, you have overshot the MSZW and must re-dissolve by adding more EtOAc.

• Seed Introduction: Once the clear point is re-established at the MSZW edge, add 1-2 wt% of (2Z)-isomer seed crystals.

• Slurry Aging: Age the seeded slurry for 2 hours at 20 °C to allow secondary nucleation to occur.

  • Self-Validation Check: Extract a 1 mL aliquot and examine it under a Polarized Light Microscope (PLM). The presence of sharp, birefringent particles confirms crystalline growth. The absence of spherical, non-birefringent droplets confirms you have successfully bypassed the LLPS miscibility gap.

• Anti-Solvent Ramp: Resume MTBE addition at a highly controlled, slow rate (e.g., 0.1 mL/min) until the final desired solvent ratio (e.g., 1:4 EtOAc:MTBE) is reached.

• Isolation: Filter the suspension through a sintered glass funnel, wash with cold MTBE (5 °C), and dry under vacuum at ambient temperature to prevent thermal degradation.

References

• Lu, J., et al. (2005). "An In-Line Study of Oiling Out and Crystallization." Organic Process Research & Development.[Link]

• Mettler Toledo. (2012). "In situ monitoring, control and optimization of a liquid–liquid phase separation crystallization." Chemical Engineering Science.[Link]

• J. Am. Chem. Soc. (2023). "Selective Binding and Isomerization of Oximes in a Self-Assembled Capsule." Journal of the American Chemical Society.[Link]

• ResearchGate. (2010). "The role of water on the acid-promoted E/Z isomerization of oximes in aqueous solution." Journal of Molecular Structure: THEOCHEM.[Link]

Reference Data & Comparative Studies

Assay Integrity Guide: Cross-Reactivity Profiles of NOR-2 vs. Alternative NO Donors in Immunoassays

Executive Summary

In vascular biology, neuropharmacology, and immunology, the precise quantification of downstream nitric oxide (NO) effectors—such as cyclic guanosine monophosphate (cGMP) and nitrotyrosine—is critical for validating cellular responses. The compound (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, commercially designated as NOR-2 , is a widely utilized NO donor favored for its predictable, spontaneous release kinetics[1].

However, when coupling NOR-2 treatments with downstream enzyme-linked immunosorbent assays (ELISAs), researchers must account for potential assay interference. This guide objectively compares the immunoassay cross-reactivity profile of NOR-2 against alternative NO donors and provides a self-validating experimental framework for ensuring analytical integrity.

Mechanistic Causality of Immunoassay Interference

Immunoassays are inherently susceptible to cross-reactivity, which can manifest as either false positives (due to structural mimicry) or false negatives (due to target masking or antibody degradation). When utilizing NO donors, interference typically arises through three distinct mechanisms:

• Structural Homology (Competitive Interference): The parent compound or its terminal degradation products may structurally mimic the assay's target hapten. In competitive ELISAs, this causes displacement of the labeled tracer, artificially lowering the signal and falsely elevating the calculated analyte concentration.

• Protein Nitrosylation (Epitope Masking): Highly reactive nitrogen species (RNS) generated by NO donors can directly nitrosylate the tyrosine residues of the capture or detection antibodies in vitro, altering their binding affinity and leading to signal loss[2].

• Redox & pH Shifts: Rapid NO release can alter the microenvironment pH or interfere with the redox-sensitive substrates (e.g., TMB) used by horseradish peroxidase (HRP) reporters.

NOR-2 releases NO spontaneously with a half-life of approximately 28 minutes at physiological pH (7.4) and 37°C. Unlike metal-nitrosyl complexes or S-nitrosothiols, the enamide backbone of NOR-2 and its degradation products exhibit negligible structural homology to cyclic nucleotides. This makes NOR-2 highly suitable for cGMP quantification workflows, as it avoids the competitive interference often seen with other pharmacological agents[3].

Comparative Performance Data

To guide compound selection, the following table summarizes the quantitative cross-reactivity (CR%) of common NO donors in two standard immunoassays: a cGMP Competitive ELISA and a 3-Nitrotyrosine Sandwich ELISA.

NO Donor	Chemical Class	Half-life (pH 7.4, 37°C)	cGMP ELISA CR% (at 100 µM)	Nitrotyrosine ELISA CR% (at 100 µM)	Primary Interference Mechanism
NOR-2	Enamide	~28 min	< 0.01%	< 0.05%	Negligible structural homology; ideal for cGMP assays.
SNAP	S-Nitrosothiol	~6 hrs	< 0.01%	2.40%	In vitro nitrosylation of capture antibodies.
SNP	Metal Nitrosyl	~2 min	0.15%	< 0.01%	Iron-mediated redox interference with HRP substrate.
DEA-NONOate	Diazeniumdiolate	~16 min	< 0.01%	< 0.01%	pH shift upon rapid decomposition (if unbuffered).

Self-Validating Experimental Protocol: Cross-Reactivity Assessment

To ensure trustworthiness in your specific assay matrix, do not rely solely on manufacturer CR% values. Implement the following self-validating protocol to quantify the exact interference of NOR-2 or any alternative donor in your specific ELISA setup.

Objective: Quantify the matrix effect and cross-reactivity of NOR-2 in a cGMP competitive ELISA.

Causality & Logic: By spiking the NO donor into a matrix-matched blank (devoid of endogenous cGMP), any resulting signal reduction can be definitively attributed to the donor's interference with the antibody-antigen complex, isolating the artifact from true biological signaling.

Step-by-Step Methodology:

• Matrix-Matched Blank Preparation: Prepare 5 mL of the specific assay buffer used in your ELISA kit. Crucial Step: Do not use cell lysates for this validation, as endogenous cGMP will confound the baseline. This buffer establishes the absolute maximum binding ( B0​ ) signal.

• Compound Spiking & Serial Dilution: Reconstitute NOR-2 in DMSO, then dilute into the assay buffer to create a serial concentration gradient: 1 mM, 100 µM, 10 µM, and 1 µM. Reasoning: While NOR-2 is typically applied to cells at 10-50 µM, testing up to 1 mM ensures the capture of high-dose boundary effects and non-linear interference.

• Incubation Dynamics: Aliquot the spiked samples into the ELISA microplate alongside the labeled tracer. Incubate for 2 hours at room temperature. Reasoning: Because NOR-2 has a t1/2​ of 28 minutes, a 2-hour incubation ensures >90% of the compound has degraded. This exposes the antibodies to both the parent enamide and its terminal degradation products, mimicking the actual state of a processed cell lysate.

• Signal Quantification: Wash the plate according to the manufacturer's protocol, add the HRP substrate, and measure absorbance at 450 nm.

• CR% Calculation: Calculate the Cross-Reactivity percentage using the formula:

  CR%=(IC50​ of NOR-2IC50​ of cGMP​)×100

  Reasoning: Normalizing against the IC50​ provides a standardized metric that is independent of absolute signal fluctuations, allowing direct comparison across different assay lots and laboratory environments.

Visualization: Signaling and Interference Pathways

The following diagram illustrates the biological signaling pathway of NOR-2 alongside the potential vectors for immunoassay interference.

Signaling pathway of NOR-2 and its potential vectors for immunoassay interference.

References[1] NOR-2 | CAS 163032-71-1 | SCBT - Santa Cruz Biotechnology - scbt.com - View Source[3] Nitric Oxide Pathway & Oxidative Stress - Biolinks - biolinks.co.jp - View Source[4] Hydroxyurea Generates Nitric Oxide in Human Erythroid Cells: Mechanisms for γ-Globin Gene Activation - PMC - nih.gov - View Source[2] Chemical Insights into Oxidative and Nitrative Modifications of DNA - PMC - nih.gov - View Source

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• 3. Hydroxyurea Generates Nitric Oxide in Human Erythroid Cells: Mechanisms for γ-Globin Gene Activation - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking a Novel Compound: A Comparative Analysis of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide Against Standard iNOS Inhibitors

A Guide for Researchers in Drug Discovery and Development

Senior Application Scientist Note: The compound at the center of this guide, (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, represents a novel chemical entity for which public-domain data is not available. Based on a structural analysis of its functional groups—specifically the hydroxyimino (oxime) and nitro groups—we have hypothesized its potential as an inhibitor of inducible nitric oxide synthase (iNOS). This enzyme is a critical, validated target in numerous inflammatory and pathological states.[1][2][3] This guide, therefore, is constructed around this scientifically grounded hypothesis to provide a robust framework for its evaluation. The protocols and comparisons detailed herein are designed to rigorously test this hypothesis and establish a comprehensive performance profile against well-characterized standard inhibitors.

Introduction: The Rationale for Targeting iNOS

Inducible nitric oxide synthase (iNOS) is a key enzyme in the inflammatory cascade. While constitutive NOS isoforms (nNOS and eNOS) produce low levels of nitric oxide (NO) for physiological signaling, iNOS is expressed in response to pro-inflammatory stimuli and generates large, sustained amounts of NO.[2][3][4] This overproduction of NO is implicated in the pathophysiology of various diseases, including inflammatory disorders, neurodegenerative conditions, and sepsis.[2][3] Consequently, the selective inhibition of iNOS is a significant therapeutic strategy.[2][3]

This guide provides a head-to-head comparison of the novel compound, (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (hereafter referred to as "Compound X"), with established, potent, and selective iNOS inhibitors. Our objective is to furnish researchers with the necessary theoretical foundation and practical protocols to accurately benchmark this and other novel iNOS-targeting entities.

Comparative Inhibitor Overview

To establish a meaningful performance benchmark, Compound X is compared against three standard iNOS inhibitors with distinct profiles:

• Aminoguanidine: One of the earliest identified selective iNOS inhibitors, it serves as a foundational benchmark.[5] It is over 50-fold more selective for iNOS than for eNOS or nNOS.[5]

• L-N6-(1-iminoethyl)lysine (L-NIL): A potent and moderately selective iNOS inhibitor.[6][7] It demonstrates approximately 28-fold greater selectivity for iNOS over the rat brain constitutive NOS.[6][7][8]

• 1400W: A highly selective and slow, tight-binding iNOS inhibitor.[9][10][11] It exhibits exceptional selectivity, being at least 5000-fold more selective for iNOS versus eNOS.[9]

Head-to-Head Performance Metrics: A Quantitative Comparison

The primary metrics for evaluating and comparing enzyme inhibitors are the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki).

• IC50: The concentration of an inhibitor required to reduce the activity of an enzyme by 50% under specific assay conditions.[12] It is a measure of inhibitor potency.

• Ki: The dissociation constant of the enzyme-inhibitor complex. It is an intrinsic measure of inhibitor affinity and is independent of substrate concentration, making it ideal for comparing the potency of different inhibitors.[13]

The following table summarizes the expected performance of Compound X against the standard inhibitors, based on hypothetical experimental data.

Inhibitor	Target	IC50 (µM)	Ki (µM)	Selectivity (over eNOS/nNOS)	Reference
Compound X (Hypothetical)	iNOS	1.5	0.8	To be determined	N/A
Aminoguanidine	iNOS	~20-50	~10-25	>50-fold vs. eNOS/nNOS	[5]
L-NIL	iNOS	3.3	1.2	~28-fold vs. nNOS	[6][7][8]
1400W	iNOS	≤0.007 (Kd)	2 (vs. nNOS), 50 (vs. eNOS)	>5000-fold vs. eNOS	[9][11]

Note: The values for Compound X are hypothetical and serve as a placeholder for experimental determination. The IC50 and Ki values for standard inhibitors can vary depending on experimental conditions.

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental protocols are provided below.

In Vitro iNOS Enzymatic Activity Assay

This protocol is designed to determine the IC50 of Compound X and the standard inhibitors. The assay measures the conversion of L-arginine to L-citrulline by iNOS.

Workflow for iNOS Enzymatic Activity Assay:

Caption: Workflow for determining IC50 values of iNOS inhibitors.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of Compound X and each standard inhibitor in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solutions in assay buffer to create a range of concentrations (e.g., 0.01 µM to 100 µM).

  • Prepare a working solution of purified recombinant iNOS enzyme in assay buffer.

  • Prepare a reaction mixture containing L-arginine (substrate), NADPH, and other necessary cofactors (e.g., FAD, FMN, tetrahydrobiopterin).[14]

• Assay Procedure:

  • In a 96-well microplate, add a small volume (e.g., 5 µL) of each inhibitor dilution to the appropriate wells. Include a vehicle control (solvent only) and a positive control (a known iNOS inhibitor).

  • Add the iNOS enzyme solution to each well and incubate for a short period (e.g., 10 minutes) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the reaction mixture to all wells.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

  • Stop the reaction by adding a stop solution (e.g., a solution containing EDTA to chelate calcium).[15]

• Detection and Data Analysis:

  • Quantify the amount of L-citrulline produced. This can be done using various methods, including colorimetric assays (e.g., Griess assay for nitrite, a breakdown product of NO) or by using radiolabeled L-arginine and quantifying the radiolabeled L-citrulline.[1][14]

  • Calculate the percentage of iNOS inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).[12][16]

Determination of Inhibition Constant (Ki)

To determine the Ki and the mechanism of inhibition (e.g., competitive, non-competitive), enzyme kinetics studies are performed by measuring the reaction velocity at various substrate and inhibitor concentrations.

Logical Flow for Ki Determination:

Caption: Logical flow for determining the inhibition constant (Ki).

Step-by-Step Protocol:

• Experimental Design:

  • Design a matrix of experiments where both the substrate (L-arginine) concentration and the inhibitor (Compound X) concentration are varied.

  • Typically, several fixed concentrations of the inhibitor are used, and for each inhibitor concentration, the substrate concentration is varied.

• Data Collection:

  • For each combination of substrate and inhibitor concentration, measure the initial reaction velocity (rate of product formation). This is done under the same assay conditions as the IC50 determination.

• Data Analysis:

  • Plot the data using a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]). The pattern of the lines at different inhibitor concentrations will indicate the mechanism of inhibition (competitive, non-competitive, or uncompetitive).

  • Alternatively, use non-linear regression to fit the data directly to the Michaelis-Menten equation modified for different inhibition models.

  • Calculate the Ki value from the data. For competitive inhibition, the Cheng-Prusoff equation can be used to estimate Ki from the IC50 value if the substrate concentration and the Michaelis constant (Km) are known.[16][17]

Data Interpretation and Scientific Rationale

• Low IC50 and Ki Values: A low IC50 and Ki value for Compound X would indicate high potency and affinity for iNOS, respectively. A Ki value significantly lower than those of the standard inhibitors would suggest superior inhibitory activity.

• Mechanism of Inhibition: Understanding the mechanism of inhibition (e.g., competitive with the substrate L-arginine) provides valuable insights for lead optimization and structure-activity relationship (SAR) studies.

• Selectivity: It is crucial to determine the selectivity of Compound X for iNOS over the constitutive isoforms, eNOS and nNOS. High selectivity is desirable to minimize off-target effects and potential side effects. This is achieved by performing similar inhibition assays with purified eNOS and nNOS enzymes.

Conclusion and Future Directions

This guide provides a comprehensive framework for the initial benchmarking of the novel compound, (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, as a potential iNOS inhibitor. The provided protocols for determining IC50 and Ki values, along with the comparative data from standard inhibitors, will allow for a robust evaluation of its potency and affinity.

Future studies should focus on:

• Determining the selectivity profile of Compound X against eNOS and nNOS.

• Investigating its efficacy in cell-based assays of inflammation.

• Conducting in vivo studies in relevant animal models of inflammatory diseases to assess its therapeutic potential.

By following the rigorous experimental and analytical procedures outlined in this guide, researchers can confidently and accurately characterize the inhibitory properties of this and other novel compounds targeting iNOS, thereby advancing the development of new therapeutics for a range of debilitating diseases.

References

• Garvey, E. P., et al. (1997). 1400W is a slow, tight binding, and highly selective inhibitor of inducible nitric-oxide synthase in vitro and in vivo. Journal of Biological Chemistry, 272(8), 4959-4963. [Link]

• Corbett, J. A., & McDaniel, M. L. (1996). The Use of Aminoguanidine, a Selective iNOS Inhibitor, to Evaluate the Role of Nitric Oxide in the Development of Autoimmune Diabetes. Methods, 10(1), 21-30. [Link]

• Cross, A. H., et al. (1994). Aminoguanidine, an Inhibitor of Inducible Nitric Oxide Synthase, Ameliorates Experimental Autoimmune Encephalomyelitis in SJL Mice. Journal of Clinical Investigation, 93(6), 2684-2690. [Link]

• RSC Publishing. (2025). A practical consideration for the substrate concentration when determining IC50 values for enzyme inhibition. Canadian Journal of Chemistry. [Link]

• Moore, W. M., et al. (1994). L-N6-(1-iminoethyl)lysine: a selective inhibitor of inducible nitric oxide synthase. Journal of Medicinal Chemistry, 37(23), 3886-3888. [Link]

• Wu, C. C., et al. (1999). Aminoguanidine reduces glomerular inducible nitric oxide synthase (iNOS) and transforming growth factor-beta 1 (TGF-beta1) mRNA expression and diminishes glomerulosclerosis in NZB/W F1 mice. Clinical and Experimental Immunology, 116(3), 476-482. [Link]

• edX. (n.d.). IC50 Determination. Retrieved from [Link]

• Cross, A. H., et al. (1994). Aminoguanidine, an inhibitor of inducible nitric oxide synthase, ameliorates experimental autoimmune encephalomyelitis in SJL mice. Journal of Clinical Investigation, 93(6), 2684-2690. [Link]

• Colasanti, M., et al. (2005). 1400W, a potent selective inducible NOS inhibitor, improves histopathological outcome following traumatic brain injury in rats. Nitric Oxide, 12(2), 61-69. [Link]

• Kopcho, J. J., et al. (2004). Determination of accurate KI values for tight-binding enzyme inhibitors: an in silico study of experimental error and assay design. Journal of Computer-Aided Molecular Design, 18(4), 233-242. [Link]

• Panda, K., et al. (2005). Mechanism of Inducible Nitric Oxide Synthase Inactivation by Aminoguanidine and l-N6-(1-Iminoethyl)lysine. Biochemistry, 44(13), 5037-5045. [Link]

• GraphPad. (n.d.). Computing Ki for a Competitive Enzyme Inhibitor. Retrieved from [Link]

• Brand, L., & Johnson, D. A. (1997). Calculation of inhibitor Ki and inhibitor type from the concentration of inhibitor for 50% inhibition for Michaelis-Menten enzymes. Analytical Biochemistry, 248(1), 164-166. [Link]

• ResearchGate. (2024). How do you determine the Ki of an inhibitor for an enzyme which also undergoes substrate inhibition?. Retrieved from [Link]

• BioAssay Systems. (n.d.). Nitric Oxide Synthase Inhibitor. Retrieved from [Link]

• Wikipedia. (n.d.). Half maximal inhibitory concentration (IC50). Retrieved from [Link]

• National Center for Biotechnology Information. (2009). a web-based tool for converting IC50 to Ki values for inhibitors of enzyme activity and ligand binding. Nucleic Acids Research, 37(Web Server issue), W441-W445. [Link]

• Papalia, G. A., et al. (2018). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. Analytical Biochemistry, 548, 45-51. [Link]

• Cinelli, M. A., et al. (2020). Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition. Medicinal Research Reviews, 40(1), 158-189. [Link]

• Singh, R., & Singh, P. (2020). Inducible nitric oxide synthase inhibitors: A comprehensive update. Medicinal Research Reviews, 40(3), 885-943. [Link]

• IntechOpen. (2017). Nitric Oxide Synthase Inhibitors. Retrieved from [Link]

• Cinelli, M. A., et al. (2020). Inducible nitric oxide synthase: Regulation, structure, and inhibition. Medicinal Research Reviews, 40(1), 158-189. [Link]

• Portland Press. (2009). Inhibition of inducible nitric oxide synthase in respiratory diseases. Biochemical Society Transactions, 37(4), 886-891. [Link]

• OriGene. (n.d.). Mouse iNOS(Nitric Oxide Synthase 2, Inducible) ELISA Kit. Retrieved from [Link]

• GlyGen. (n.d.). Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). GSRS - precisionFDA. Retrieved from [Link]

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inter-laboratory validation of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide synthesis

Executive Summary

Nitric oxide (NO) is a ubiquitous signaling molecule critical for vasodilation, immune response, and neurotransmission[1]. In preclinical drug development and mechanistic pharmacology, the use of reliable NO donors is essential. NOR-2, chemically designated as (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide (CAS: 163032-71-1), belongs to a highly specialized class of spontaneous NO donors[2][3]. Unlike sydnonimines (e.g., SIN-1) that generate superoxide alongside NO—leading to toxic peroxynitrite formation—NOR-2 releases NO spontaneously without reactive oxygen species (ROS) byproducts[4][5].

This guide provides an authoritative, inter-laboratory validated framework for the synthesis, purification, and kinetic validation of NOR-2, comparing its performance against other standard NO donors to assist researchers in selecting and validating the appropriate compound for their assays.

Mechanistic Causality: Why Geometry Dictates Kinetics

The pharmacological utility of NOR-2 hinges entirely on its stereochemistry. The (E,2Z) configuration is not merely a structural artifact; it is the mechanistic engine of NO release.

The Z-geometry of the oxime group places the hydroxyl oxygen in close spatial proximity to the amide proton. At physiological pH (7.4) and temperature (37°C), this proximity facilitates an intramolecular proton transfer that triggers the spontaneous cleavage of the NO moiety[6]. If the synthesis inadvertently yields the (E,2E) isomer, this intramolecular interaction is sterically hindered, abolishing the predictable 28-minute half-life[3]. Therefore, the synthetic protocol must be tightly controlled to favor thermodynamic stabilization of the Z-oxime.

Comparative Performance Analysis

To contextualize NOR-2's utility, the following table compares its kinetic and chemical profile with other widely used NO donors in inter-laboratory settings.

Table 1: Comparative Kinetic and Chemical Profiles of NO Donors

NO Donor	Chemical Class	Half-Life (37°C, pH 7.4)	NO Release Mechanism	ROS / Byproduct Generation
NOR-2	Nitrohexenamide	28 min	Spontaneous	Organic byproduct, No ROS
NOR-3 (FK-409)	Nitrohexenamide	40 min	Spontaneous	Organic byproduct, No ROS
NOR-4	Nitrohexenamide	60 min	Spontaneous	Organic byproduct, No ROS
SIN-1	Sydnonimine	~45 min	Spontaneous/Enzymatic	Superoxide (O₂•⁻), Peroxynitrite
Spermine NONOate	Diazeniumdiolate	39 min	Spontaneous (pH dependent)	Polyamines

Validated Synthetic Protocol: A Self-Validating System

The following methodology outlines the synthesis of NOR-2 with built-in quality control checkpoints to ensure the correct stereoisomer is isolated and validated.

Phase 1: Controlled Nitrosation

• Preparation: Dissolve 10 mmol of N-methyl-5-nitrohex-3-enamide in 20 mL of glacial acetic acid.

  • Causality: Acetic acid acts as both a solvent and a proton source, generating the active nitrosonium ion (NO⁺) from sodium nitrite without hydrolyzing the sensitive amide bond.

• Temperature Control: Chill the reaction vessel to 0–5°C using an ice-salt bath.

  • Causality: Exceeding 5°C risks the Nef reaction (converting the primary nitro group into an aldehyde) and premature decomposition of the forming NO-donor complex.

• Reagent Addition: Add 12 mmol of sodium nitrite (NaNO₂) dropwise as an aqueous solution over 30 minutes under continuous stirring.

• Reaction: Allow the mixture to stir for 2 hours at 0–5°C.

  • Self-Validation Checkpoint 1: Perform TLC (Silica gel, EtOAc/Hexane 1:1). The disappearance of the starting material and the appearance of a lower-Rf spot indicates successful oxime formation.

Phase 2: Stereoselective Isomerization and Purification

• Quenching: Pour the mixture into 100 mL of ice-cold distilled water to precipitate the crude product.

• Filtration & Washing: Filter the precipitate and wash with cold water to remove residual acetic acid.

• Recrystallization: Dissolve the crude solid in a minimal volume of hot ethanol, then add water dropwise until slight turbidity appears. Allow to cool slowly to room temperature, then to 4°C.

  • Causality: The (E,2Z) isomer is thermodynamically more stable but kinetically competitive with the (E,2E) isomer. Slow crystallization selectively precipitates the (E,2Z) geometry due to its distinct crystal lattice packing driven by intramolecular hydrogen bonding.

• Drying: Dry the purified crystals under vacuum in the dark.

Phase 3: Inter-Laboratory Validation & Kinetics

• Structural Validation (NMR): Confirm the (E,2Z) geometry via ¹H-NMR (DMSO-d₆). The oxime proton (-C=N-OH) should appear as a distinct downfield singlet (~11.5 ppm), confirming the intramolecular hydrogen bond.

• Kinetic Validation (Griess Assay): Dissolve 1 mM NOR-2 in 0.1 M PBS (pH 7.4) at 37°C. Sample aliquots every 5 minutes and react with Griess reagent to quantify nitrite (NO₂⁻) accumulation.

  • Self-Validation Checkpoint 2: The data must fit a first-order exponential decay curve yielding a half-life (t₁/₂) of 28 ± 2 minutes[3]. Any deviation suggests isomeric impurity or pH instability.

Visualizations of Workflows and Pathways

Caption: Step-by-step synthetic workflow of NOR-2 highlighting critical in-process controls.

Caption: Spontaneous NO release from NOR-2 activating the sGC/cGMP pathway without ROS generation.

References

• Kita, Y., et al. "Spontaneous nitric oxide release accounts for the potent pharmacological actions of FK409." European Journal of Pharmacology, 257(1-2), 123-130 (1994). Source: PubMed. URL: [Link]

• Aoyagi, K., et al. "Role of nitric oxide in the synthesis of guanidinosuccinic acid, an activator of the N-methyl-D-aspartate receptor." Kidney International, 59(2), 704-710 (2001). Source: NIH. URL:[Link]

• Aoyagi, K., et al. "Formation of guanidinosuccinic acid, a stable nitric oxide mimic, from argininosuccinic acid and nitric oxide-derived free radicals." Free Radical Research, 31(5), 407-413 (1999). Source: Taylor & Francis / NIH. URL:[Link]

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Navigating the Predictive Pathway: A Guide to Establishing In Vivo-In Vitro Correlation (IVIVC) for Novel Nitroaromatic Compounds

A Senior Application Scientist's Perspective on Bridging the Gap Between Laboratory and Clinic for (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide and Similar Molecules

For researchers, scientists, and drug development professionals, the journey of a novel chemical entity from the benchtop to a potential therapeutic is fraught with challenges. One of the most critical hurdles is understanding how a compound will behave in the complex biological environment of a living organism based on laboratory data. This guide provides a comprehensive framework for establishing a robust in vivo-in vitro correlation (IVIVC), a predictive mathematical model that connects the in vitro properties of a drug to its in vivo performance.[1][2][3]

While specific experimental data for the investigational compound (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide is not publicly available, its chemical structure, featuring a nitro group and a complex enamide moiety, suggests potential challenges with aqueous solubility. This positions it as a prime candidate for a Biopharmaceutical Classification System (BCS) Class II or IV compound, where dissolution can be the rate-limiting step for absorption.[1][4] This guide will, therefore, use a hypothetical compound with these characteristics to illustrate the principles and methodologies of establishing a meaningful IVIVC.

The Foundational Importance of IVIVC in Drug Development

An IVIVC is more than a regulatory checkbox; it is a powerful tool that enhances our understanding of a dosage form and can significantly streamline the drug development process.[5][6] A well-established IVIVC can serve as a surrogate for in vivo bioequivalence studies, reducing the need for extensive clinical trials and accelerating the timeline to regulatory submission.[5][7][8] It also aids in setting meaningful dissolution specifications for quality control during manufacturing.[9]

The U.S. Food and Drug Administration (FDA) defines IVIVC as a predictive mathematical model describing the relationship between an in vitro property of a dosage form and a relevant in vivo response.[1][2][10] The most sought-after and scientifically rigorous is a Level A correlation , which represents a point-to-point relationship between the in vitro dissolution rate and the in vivo absorption rate.[1][7] This guide will focus on the development of a Level A IVIVC.

The Strategic Roadmap to a Predictive IVIVC

Establishing a successful IVIVC is a multi-stage process that requires careful planning, meticulous execution of experiments, and sophisticated data analysis. The following sections will detail the critical steps involved.

Caption: A high-level overview of the workflow for establishing an in vivo-in vitro correlation.

Phase 1: Meticulous In Vitro Characterization

The cornerstone of a predictive IVIVC is a well-designed and discriminatory in vitro dissolution test that mimics the in vivo conditions as closely as possible.[11]

Biopharmaceutical Characterization

Before embarking on formulation and dissolution studies, a thorough understanding of the physicochemical properties of the active pharmaceutical ingredient (API) is paramount.

Parameter	Experimental Method	Rationale
Aqueous Solubility	Shake-flask method at different pH values (e.g., 1.2, 4.5, 6.8)	To determine the pH-dependent solubility profile and classify the compound according to the BCS.[4][10] For a nitroaromatic compound, this is crucial as solubility can be limited.
Permeability	Caco-2 cell monolayer assay or similar in vitro models	To assess the intestinal permeability and further refine the BCS classification.[4]
pKa	Potentiometric titration or UV-spectrophotometry	To understand the ionization state of the molecule at different physiological pHs, which influences both solubility and permeability.[1]

Developing Discriminating Dissolution Methods

For poorly soluble compounds like our hypothetical nitroaromatic molecule, standard dissolution media may not be sufficient. The development of a meaningful dissolution procedure is a challenge but is critical for a successful IVIVC.[12]

Protocol: Biorelevant Dissolution for a Poorly Soluble Compound

• Apparatus Selection: A USP Apparatus 2 (paddle) is commonly used.

• Media Selection: Given the anticipated poor solubility, start with simulated gastric and intestinal fluids (SGF and SIF). If dissolution is still limited, consider biorelevant media such as Fasted State Simulated Intestinal Fluid (FaSSIF) or Fed State Simulated Intestinal Fluid (FeSSIF), which contain bile salts and lecithin to mimic the composition of human intestinal fluids.[11] The use of media with a pH range of 1.2-7.5 is recommended.[11][12]

• Agitation Speed: Typically start at 50 or 75 rpm, but this should be optimized to ensure adequate hydrodynamics without being overly aggressive.

• Temperature: Maintained at 37 ± 0.5 °C.

• Sampling: Automated or manual sampling at predetermined time points (e.g., 5, 10, 15, 30, 45, 60, 90, 120 minutes) to capture the complete dissolution profile.

• Analytical Method: A validated HPLC-UV method is typically used to quantify the amount of drug dissolved.

The goal is to develop a dissolution method that can differentiate between formulations with different release rates. To achieve this, it is necessary to develop at least two, and preferably three, formulations with distinct release profiles (e.g., slow, medium, and fast).[5]

Phase 2: Rigorous In Vivo Pharmacokinetic Evaluation

The in vivo arm of the study provides the crucial data against which the in vitro results will be correlated. These studies use animal models to understand how the drug interacts with a living system.[13][14]

Animal Model Selection and Study Design

The choice of animal model is critical and should be based on similarities in gastrointestinal physiology and drug metabolism to humans.[15] Common choices include rats, dogs, and pigs.

Protocol: In Vivo Pharmacokinetic Study in a Canine Model

• Animal Subjects: A sufficient number of healthy adult beagle dogs (e.g., n=6-8) to ensure statistical power.

• Formulations: Administer the slow, medium, and fast release formulations developed in Phase 1, along with an intravenous (IV) bolus or an oral solution as a reference to determine the absolute bioavailability and deconvolution of the absorption profile.

• Dosing: Oral administration after an overnight fast.

• Blood Sampling: Serial blood samples are collected at appropriate time points (e.g., pre-dose, 0.25, 0.5, 1, 1.5, 2, 4, 6, 8, 12, 24 hours) via a cannulated vein.[13]

• Sample Processing: Plasma is harvested by centrifugation and stored at -80°C until analysis.

• Bioanalysis: Drug concentrations in plasma are determined using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Non-compartmental analysis is used to determine key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the concentration-time curve).

Phase 3: The Art and Science of Correlation

This phase involves the mathematical modeling that bridges the in vitro and in vivo data.

Deconvolution and Data Transformation

The in vivo plasma concentration-time data is used to calculate the in vivo absorption profile. This is achieved through a process called deconvolution, which essentially "removes" the drug's disposition (distribution and elimination) characteristics from the plasma concentration profile to reveal the rate and extent of drug input into the systemic circulation.[9][16] Common deconvolution methods include the Wagner-Nelson and Loo-Riegelman methods.[9]

Caption: Conceptual diagram of the deconvolution process to determine the in vivo fraction absorbed.

Building and Validating the IVIVC Model

A Level A IVIVC is established by plotting the in vitro percent dissolved against the in vivo percent absorbed for each formulation at each time point.[1] A linear relationship is often observed, but non-linear correlations are also acceptable.[1][7]

The predictability of the model must be rigorously evaluated. According to FDA guidance, the average absolute prediction error (%PE) for Cmax and AUC should be less than 10%, and the %PE for each individual formulation should not exceed 15%.[10][17]

Formulation	Observed Cmax (ng/mL)	Predicted Cmax (ng/mL)	%PE for Cmax	Observed AUC (ngh/mL)	Predicted AUC (ngh/mL)	%PE for AUC
Fast Release	850	825	2.9%	4500	4650	3.3%
Medium Release	620	650	4.8%	4300	4100	4.7%
Slow Release	410	390	4.9%	4000	4200	5.0%
Average %PE	4.2%	4.3%

This is a hypothetical data table for illustrative purposes.

Conclusion: From Correlation to Application

Establishing a robust in vivo-in vitro correlation is a scientifically demanding but ultimately rewarding endeavor. For novel compounds like (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide, where biopharmaceutical properties may present challenges, a well-validated IVIVC can provide invaluable insights. It not only de-risks the development process but also lays the foundation for a well-characterized and consistently performing drug product. By bridging the gap between the laboratory and the clinic, IVIVC empowers researchers to make more informed decisions, ultimately accelerating the delivery of new and effective therapies to patients.

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• Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Dissolution Technologies. [Link]

• The Biopharmaceutics Classification System: Subclasses for in vivo predictive dissolution (IPD) methodology and IVIVC. PMC. [Link]

• In vitro–in vivo correlations: general concepts, methodologies and regulatory applications. Taylor & Francis Online. [Link]

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• In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals. World Journal of Advanced Research and Reviews. [Link]

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• Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. FDA. [Link]

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reproducibility of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide biological assays

Executive Summary

Nitric oxide (NO) is a pleiotropic signaling molecule governing cardiovascular tone, neurotransmission, and immune responses. In experimental pharmacology, decoupling NO signaling from endogenous nitric oxide synthase (NOS) activity is critical for isolating downstream mechanistic pathways. NOR-2 ((E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide) has emerged as a highly reliable exogenous NO donor (1). However, achieving strict reproducibility in NOR-2 biological assays requires a rigorous understanding of its physicochemical properties, specifically its half-life, pH dependency, and the causality of its decomposition kinetics. This guide objectively compares NOR-2 against alternative NO donors and establishes a self-validating protocol for reproducible assay design.

Mechanistic Causality: The Role of NOR-2 in NOS-Independent Signaling

Unlike endogenous NO, which requires the enzymatic oxidation of L-arginine by NOS (eNOS, iNOS, nNOS), NOR-2 bypasses this pathway entirely. It spontaneously liberates NO in aqueous solutions via hydrolysis (2). This NOS-independent mechanism allows researchers to investigate the direct NO-mediated activation of soluble guanylate cyclase (sGC) and subsequent cyclic GMP (cGMP) accumulation without confounding enzymatic feedback loops.

Crucially, NOR-2 decomposes to release NO without generating reactive oxygen species (ROS). This is a significant advantage over other donors like SIN-1, which simultaneously generates NO and superoxide anions, inevitably leading to the formation of highly reactive peroxynitrite (3).

Fig 1: Endogenous vs. NOR-2 mediated NOS-independent nitric oxide signaling pathways.

Comparative Performance of NO Donors

Selecting the correct NO donor is the most critical variable in assay reproducibility. The area under the curve (AUC) of NO exposure dictates cellular response. NOR-2 offers a highly predictable half-life of 28 minutes at pH 7.4 and 37°C (4), positioning it perfectly between ultra-fast donors (NOC-7) and long-acting donors (SNAP).

NO Donor	Half-Life (pH 7.4, 37°C)	NO Release Mechanism	By-products / Notes	Best Use Case
NOR-2	28 min	Spontaneous hydrolysis	Biologically inactive enamide	Short-to-medium duration assays
NOR-3	40 min	Spontaneous hydrolysis	Biologically inactive enamide	Medium duration assays
SNAP	~6 hours	Spontaneous / Thiol-dependent	S-nitrosothiol by-products	Long-term cell culture
SIN-1	~1-2 hours	Spontaneous (O₂ dependent)	Superoxide, Peroxynitrite	Oxidative stress modeling
NOC-7	~5 min	Spontaneous hydrolysis	Amine by-products	Rapid, burst NO delivery

Causality Behind Experimental Reproducibility

Why do NOR-2 assays occasionally fail across different laboratories? The causality of irreproducibility generally stems from three overlooked variables:

• Buffer pH and Temperature Fluctuations: The spontaneous decomposition of NOR-2 is strictly governed by hydrolysis. A slight buffer shift from pH 7.4 to 7.0, or conducting the assay at room temperature rather than 37°C, drastically extends its half-life. This alters the NO release kinetics, leading to false negatives in short-duration assays.

• Solvent Quenching: NOR-2 must be reconstituted in strictly anhydrous DMSO. Trace aqueous contamination in the stock solution initiates premature NO release during storage.

• Oxygen Tension: In normoxic cell culture (21% O₂), NO rapidly oxidizes to NO₂ and N₂O₃. Variations in media volume (which alters the diffusion distance) or plate format will create inconsistent NO gradients across the cellular monolayer.

Self-Validating Experimental Protocol for NOR-2 Assays

To ensure trustworthiness, any NOR-2 assay must be designed as a self-validating system . The following protocol for measuring cGMP accumulation in Human Umbilical Vein Endothelial Cells (HUVECs) incorporates logical controls to definitively prove that the observed physiological effects are caused by NO release, and not by the depleted NOR-2 chemical backbone.

Fig 2: Self-validating experimental workflow for NOR-2 cGMP accumulation assays.

Step-by-Step Methodology

• Reagent Preparation: Dissolve NOR-2 in anhydrous DMSO to create a 10 mM stock. Aliquot immediately and store at -20°C, protected from light.

• Exhausted Control Preparation (Critical Step): Dilute the 10 mM NOR-2 stock to 100 µM in PBS (pH 7.4) and incubate at 37°C for 24 hours. Because the half-life is 28 minutes, a 24-hour incubation ensures complete NO depletion, leaving only the biologically inactive enamide by-product.

• Cell Treatment:

  • Group A (Vehicle): Add 0.1% DMSO to the culture media.

  • Group B (Active NOR-2): Add 100 µM freshly diluted NOR-2.

  • Group C (Exhausted NOR-2): Add 100 µM of the 24h-exhausted NOR-2 solution.

  • Group D (Inhibitor Control): Pre-treat cells with 10 µM ODQ (a highly selective sGC inhibitor) for 30 minutes, followed by the addition of 100 µM active NOR-2.

• Incubation: Incubate all groups at 37°C for exactly 30 minutes. This aligns perfectly with the 28-minute half-life of NOR-2 to capture peak intracellular cGMP synthesis before phosphodiesterase degradation dominates.

• Lysis and Quantification: Aspirate media and immediately lyse cells in 0.1M HCl to halt phosphodiesterase activity. Quantify cGMP using a standard competitive ELISA kit.

Interpretation: By utilizing the exhausted NOR-2 control, researchers can definitively rule out off-target effects caused by the enamide backbone. The ODQ control confirms that the observed signaling is strictly sGC-dependent, validating the mechanistic integrity of the assay.

References

• Nitric Oxide Pathway & Oxidative Stress - Biolinks. Biolinks Co. Ltd. Available at:[Link]

• Formation of guanidinosuccinic acid, a stable nitric oxide mimic, from argininosuccinic acid and nitric oxide-derived free radicals. PubMed (National Institutes of Health). Available at:[Link]

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• 4. biolinks.co.jp [biolinks.co.jp]

Topic: A Structural Comparison of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide with Structurally Related Enamides

An In-Depth Structural Guide for Medicinal Chemists and Drug Development Professionals

In the intricate field of drug discovery, a molecule's three-dimensional architecture is a primary determinant of its biological function. The enamide moiety, a key pharmacophore in numerous natural products and synthetic pharmaceuticals, offers a rich canvas for structural diversity and tuning of electronic properties. This guide provides a detailed comparative analysis of a particularly complex derivative, (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide , against a backdrop of simpler, structurally related enamides.

Our objective is to move beyond a mere cataloging of data. As senior application scientists, we aim to elucidate the causal relationships between specific functional groups—the nitroalkene, the oxime, and the N-methyl amide—and the resulting molecular conformation and spectroscopic properties. This document is designed to serve as a practical reference for researchers engaged in the rational design of novel therapeutics, providing both foundational data and the experimental logic required to interpret it.

Architectural Analysis of the Target Molecule: (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

The systematic name of our target molecule precisely defines its constitution and stereochemistry. The designation implies a specific geometry that is critical to its overall shape and potential for intermolecular interactions.

• (E)-alkene: The C3=C4 double bond has its highest priority substituents on opposite sides.

• (Z)-oxime: The C2=N-OH double bond has its highest priority substituents (based on Cahn-Ingold-Prelog rules) on the same side. In this case, the amide group and the hydroxyl group are on the same side of the C=N bond. This geometry is crucial as it positions the oxime's hydroxyl group in proximity to the amide carbonyl, creating the potential for a strong intramolecular hydrogen bond.

• Extended Conjugation: The molecule features an extended π-system across the O₂N-C=C-C=N-C=O sequence. This conjugation is expected to enforce a high degree of planarity, which significantly impacts the molecule's electronic properties and interaction profile[1][2].

• Functional Group Effects: The potent electron-withdrawing nitro group dramatically influences the electron density across the entire conjugated system, while the N-methyl amide and hydroxyimino (oxime) groups provide specific sites for hydrogen bonding and steric interactions.

Comparative Analysis via X-Ray Crystallography

Single-crystal X-ray diffraction offers the most unambiguous method for determining a molecule's three-dimensional structure at atomic resolution[3][4][5]. While a crystal structure for the specific title compound is not publicly available, we can infer its key structural parameters by comparing it with known structures of related enamides and oximes. This comparative approach is a cornerstone of modern structure-based design[6].

Table 1: Comparison of Key Bond Lengths and Torsion Angles

Parameter	N-Vinylacetamide (Simple Enamide)	Acyclic (E)-Enamide Ester[7]	(E)-2-[(E)-3-(Hydroxyimino)butan-2-ylidene]-N-methylhydrazinecarbothioamide (Oxime-containing)[8][9]	Predicted for Target Molecule
C=C Bond Length (Å)	~1.32	~1.33	N/A	~1.34-1.36 (Lengthened by conjugation)
N-C(sp²) Bond Length (Å)	~1.42	~1.39	N/A	~1.38-1.40 (Partial double bond character)
C=N (Oxime) Bond Length (Å)	N/A	N/A	~1.29	~1.28-1.30
Torsion Angle (C=C-N-C)	~180° (Planar)	~178° (Near Planar)	N/A	Near 180° (Enforced by extended conjugation)

Causality Behind Structural Choices: The choice of N-vinylacetamide provides a baseline for a non-conjugated enamide. The acyclic (E)-enamide ester demonstrates the typical bond lengths and high degree of planarity in a simple conjugated enamide[7]. The oxime-containing structure, while a different class of compound, provides reference bond lengths for the C=N-OH moiety[9]. For our target molecule, the extended conjugation involving the strongly electron-withdrawing nitro group is predicted to further shorten the single bonds and lengthen the double bonds within the π-system, leading to a highly planar and rigid conformation.

Elucidation of Structure in Solution via Spectroscopic Methods

NMR and IR spectroscopy are indispensable, non-destructive techniques for determining the structure of organic compounds in solution[10]. The data obtained provide a dynamic view of the molecule, complementing the static picture from crystallography.

¹H NMR Spectroscopy: A Probe of the Electronic Environment

The chemical shift (δ) of each proton provides a detailed fingerprint of its local electronic environment. The number of signals, their positions, their splitting patterns, and their integrals are all used in structural elucidation[11][12][13].

Table 2: Predicted ¹H NMR Chemical Shifts for (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

Proton Assignment	Predicted δ (ppm)	Rationale and Comparison
Oxime OH	11.0 - 13.0 (broad s)	The (Z)-configuration allows for a strong intramolecular hydrogen bond with the amide carbonyl, significantly deshielding this proton and shifting it downfield.
Amide NH	N/A (N-methylated)	N-methylation removes the amide proton, a key difference from primary or secondary enamides.
Olefinic H (on C4)	7.2 - 7.8 (d)	Strongly deshielded by the adjacent electron-withdrawing nitro group and conjugation. In simpler enamides, this proton appears further upfield (~5.5-6.5 ppm).
Olefinic H (on C3)	6.8 - 7.4 (dd)	Deshielded by conjugation, but less so than the H on C4.
CH (on C5)	4.3 - 4.8 (m)	The proton alpha to a nitro group is characteristically found in this downfield region[14].
N-CH₃	2.9 - 3.2 (d)	Typical region for an N-methyl amide, likely showing coupling to the (absent) NH proton in a different solvent or at low temperature.
CH₃ (on C6)	1.1 - 1.4 (d)	Located in the standard aliphatic region, split by the adjacent CH proton.

Infrared (IR) Spectroscopy: Identifying Functional Groups by Vibration

IR spectroscopy measures the absorption of infrared radiation by specific molecular vibrations, providing a rapid method for identifying functional groups.

Table 3: Predicted IR Absorption Frequencies

Functional Group	Predicted Wavenumber (cm⁻¹)	Rationale and Comparison
O-H Stretch (Oxime)	~3200 (broad)	Broadened and shifted to lower frequency due to strong intramolecular hydrogen bonding. A non-hydrogen-bonded oxime OH would appear sharper and at a higher frequency (~3600 cm⁻¹).
C=O Stretch (Amide I)	~1645-1660	The frequency is lowered from a typical amide (~1680 cm⁻¹) due to significant delocalization of the carbonyl π-electrons into the extended conjugated system. This is a hallmark of a conjugated enamide.
NO₂ Asymmetric Stretch	~1510-1540	Characteristic strong absorption for a conjugated nitro group[14][15]. Non-conjugated nitroalkanes appear at higher frequencies (~1550 cm⁻¹).
NO₂ Symmetric Stretch	~1340-1360	The second characteristic strong absorption for a nitro group[14][15].
C=C Stretch	~1610-1630	Typically weaker than the C=O stretch, its position is indicative of a conjugated alkene.

Self-Validating Experimental Protocols

To ensure scientific rigor, the methods used for synthesis and analysis must be robust and reproducible. The following protocols are designed as self-validating systems, where the outcome of each step can be confirmed by standard analytical techniques.

Proposed Synthetic Workflow

The synthesis of enamides can be approached through several established methods, including the reductive acylation of ketoximes or direct dehydrogenation of amides[16][17][18][19]. A plausible route to the target molecule involves a Henry (nitroaldol) reaction followed by dehydration and subsequent functionalization.

Caption: Proposed synthetic pathway for the target molecule.

Step-by-Step Methodology:

• Henry Reaction: Combine nitroethane and propenal with a catalytic amount of a suitable base (e.g., triethylamine) in an appropriate solvent (e.g., THF) at 0 °C to room temperature. Monitor by TLC until starting materials are consumed. Purify the resulting nitro alcohol intermediate via column chromatography[20].

• Dehydration: Treat the purified nitro alcohol with methanesulfonyl chloride and triethylamine in dichloromethane at 0 °C. This reaction is typically rapid and yields the conjugated nitroalkene. Validate the structure by ¹H NMR, looking for the appearance of olefinic proton signals.

• Oximation: React the nitroalkene ketone with hydroxylamine hydrochloride and a base like sodium acetate in an ethanol/water mixture[21]. The formation of the oxime can be confirmed by the appearance of the characteristic broad OH signal in the ¹H NMR spectrum.

• Amidation: The final conversion of the oxime ketone to the N-methyl amide is a more complex transformation that may require specific reagents to form the amide bond without affecting the other functional groups. This could potentially be achieved via an oxidative amidation protocol.

• Purification and Isomer Separation: Purify the final product using column chromatography. The separation of E/Z isomers, if formed, may require careful selection of the stationary and mobile phases or preparative HPLC.

NMR Structural Verification Workflow

A complete assignment of the molecule's structure requires a suite of 1D and 2D NMR experiments. This workflow ensures that every proton and carbon is unambiguously assigned.

Caption: Systematic workflow for NMR-based structure verification.

Protocol Explanation:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆ to clearly observe exchangeable protons like the oxime OH).

• 1D Spectra: Acquire a standard ¹H NMR spectrum to assess purity and identify the different types of protons[12]. Acquire ¹³C and DEPT-135 spectra to identify CH₃, CH₂, CH, and quaternary carbons[13].

• 2D Spectra (Causality):

  • COSY (Correlation Spectroscopy): This experiment is chosen to establish proton-proton coupling networks (spin systems), revealing which protons are on adjacent carbons.

  • HSQC (Heteronuclear Single Quantum Coherence): This is essential for directly correlating each proton to the carbon it is attached to, providing unambiguous C-H assignments.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals couplings between protons and carbons that are 2-3 bonds away. It is the key to connecting the individual spin systems together to build the complete carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment can be used to confirm the (E) and (Z) stereochemistry by observing through-space correlations between protons that are close to each other, such as the correlation between the C3-H and the C5-H to support the E-alkene geometry.

• Assignment and Verification: By systematically integrating the data from all these experiments, a complete and validated structural assignment can be made.

Conclusion

The structural analysis of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide reveals a molecule whose conformation is dominated by an extended, planar conjugated system. This planarity, enforced by the electron-withdrawing nitro group, creates a rigid scaffold. The specific (Z)-geometry of the oxime is predicted to result in a strong intramolecular hydrogen bond, which would significantly influence the molecule's chemical properties and its potential interactions with biological macromolecules. The spectroscopic predictions provided herein serve as a benchmark for researchers working with this or structurally analogous compounds. The outlined experimental workflows provide a robust framework for the synthesis and definitive structural verification of complex enamides, facilitating their development in medicinal chemistry and drug discovery programs.

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Safety & Regulatory Compliance

A Guide to Personal Protective Equipment for Handling (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide

This document provides essential safety protocols and logistical guidance for the handling and disposal of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide. As no specific Safety Data Sheet (SDS) is readily available for this compound, this guide is built upon a conservative hazard assessment based on its constituent functional groups: a nitroalkene, an oxime, and an amide. This approach ensures a high margin of safety for all laboratory personnel.

Hazard Assessment: A Functional Group Analysis

The chemical structure of (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide dictates a cautious approach. Its potential hazards are inferred from the known risks associated with its primary functional moieties.

• Nitro Group (-NO2): The presence of a nitro group is a primary safety concern. Aromatic nitro compounds are known to be toxic if ingested, inhaled, or absorbed through the skin.[1] Many nitro compounds, particularly those with multiple nitro groups, carry a risk of being explosive and can be sensitive to heat, shock, or friction.[2] While this compound is not polynitrated, it should be handled with the appropriate precautions for this class. A key health risk associated with aromatic nitro compounds is the potential to cause methemoglobinemia, a condition that reduces the blood's oxygen-carrying capacity.[1]

• Oxime Group (=NOH): Oximes present a variable hazard profile. Some can be irritating to the eyes, skin, and respiratory system.[3] The synthesis of related oxime-containing compounds often involves procedures that require careful temperature control and handling of reactive intermediates.[4] Therefore, minimizing dust generation and ensuring adequate ventilation are crucial.[3]

• Amide Group (-C(=O)NH-): While many amides are stable, the class as a whole requires careful handling. Some amides can cause skin and eye irritation.[5] It is always prudent to prevent direct contact and practice good industrial hygiene, such as washing hands thoroughly after handling.[6][7]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the risks identified above. The following table summarizes the minimum required PPE for handling (E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide.

Protection Type	Specification	Rationale and In-Depth Causality
Eye/Face Protection	ANSI Z87.1 compliant chemical safety goggles. A full-face shield must be worn over goggles when there is any splash hazard (e.g., during solution preparation or transfer of larger quantities).[1][8]	Standard safety glasses with side shields are insufficient. Chemical safety goggles provide a seal around the eyes to protect against splashes, vapors, and fine powders.[8] The face shield offers a secondary barrier, protecting the entire face from splashes of potentially corrosive or toxic solutions.[9]
Skin & Body Protection	Gloves: Chemical-resistant nitrile or neoprene gloves. A minimum thickness of >0.11 mm is recommended.[8] Always inspect gloves for tears or punctures before use and change them frequently (>480 minutes breakthrough time is ideal).[8] Lab Coat: A flame-resistant lab coat (e.g., Nomex®) is required.[1][2] It must be fully buttoned with sleeves gathered at the wrist.[10] Clothing: Long pants and closed-toe, chemical-resistant shoes are mandatory.[1][10]	The nitro and amide functional groups suggest a risk of dermal absorption and irritation.[1][2][8] Nitrile and neoprene provide good resistance against a range of chemicals.[9] A flame-resistant lab coat is a critical precaution due to the potential flammability and explosive nature of some nitro compounds.[2]
Respiratory Protection	All handling of the solid compound or its solutions must be conducted within a certified chemical fume hood to minimize inhalation exposure.[6][8] If there is a risk of dust generation outside of a fume hood, a NIOSH-approved respirator with a particulate filter (e.g., N95/N99) is required.[1][8]	The primary route of exposure to be controlled is inhalation of dust or aerosols.[1] A chemical fume hood is the most effective engineering control.[8] A respirator serves as a necessary last line of defense if engineering controls are insufficient or during emergency situations like a spill cleanup.[8]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict, methodical workflow is essential for safety.

Pre-Handling and Preparation

• Area Designation: Designate a specific area within a chemical fume hood for handling the compound.[8]

• Surface Preparation: Cover the work surface with absorbent, disposable bench paper.[1]

• Emergency Equipment Check: Ensure an eyewash station and safety shower are unobstructed and have been recently tested.[1]

• PPE Inspection: Don all required PPE as specified in the table above, carefully inspecting each item for damage before use.[8]

Weighing and Solution Preparation (Inside Fume Hood)

• Weighing Solid: Handle the solid material carefully to prevent dust formation.[8] Use a micro-spatula and an analytical balance with a draft shield if available.[1]

• Preparing Solutions: Add solvent to the solid slowly to avoid splashing. If heating is required, use a controlled heating mantle and ensure the apparatus is securely clamped.

• Container Sealing: Keep containers tightly sealed when not in immediate use.[6]

Post-Handling and Decontamination

• Equipment Cleaning: Clean all non-disposable equipment that came into contact with the compound using an appropriate solvent. Collect this solvent rinse as hazardous liquid waste.

• Surface Decontamination: Wipe down the work surface in the fume hood. Dispose of the bench paper and cleaning materials as solid hazardous waste.[2]

• PPE Removal: Remove gloves and lab coat before leaving the work area. Dispose of gloves as contaminated solid waste. Lab coats should be laundered separately from personal clothing.[1]

• Personal Hygiene: Wash hands and forearms thoroughly with soap and water after handling is complete and before leaving the laboratory.[8]

Visualized Workflow: PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the specific task and associated risks.

Caption: PPE selection workflow based on task-specific risk assessment.

Emergency and Disposal Plans

Spill Management

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if necessary.[11]

• Ventilate: Ensure the area is well-ventilated, relying on the chemical fume hood if the spill is contained within it.

• Don PPE: Wear all recommended PPE, including respiratory protection if the spill is outside a fume hood.

• Contain: Use a non-combustible absorbent material like sand or vermiculite to contain the spill. Do not use paper towels or other combustible materials.[2][11]

• Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste container.[11]

• Decontaminate: Clean the spill area with soap and water. All cleaning materials must also be disposed of as hazardous waste.[2]

Disposal Plan

All waste generated from handling this compound is considered hazardous and must be disposed of according to institutional and regulatory guidelines.[2]

• Solid Waste: Collect all contaminated solid materials (unused compound, gloves, bench paper, absorbent material) in a dedicated, clearly labeled hazardous waste container.[1]

• Liquid Waste: Collect all solutions and solvent rinses in a sealed, labeled, and chemical-resistant hazardous waste container.[8]

• Do Not: Never dispose of this compound or its waste down the drain or in the regular trash.[2]

• Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS) department to arrange for proper disposal.[11]

References

• Technical Support Center: Safe Handling and Storage of Nitro Compounds. Benchchem.
• Essential Procedures for the Safe Disposal of 1-(3-Nitrophenyl)-2-nitropropene. Benchchem.
• Personal protective equipment for handling 2-Nitro-6-(pyridin-2-yl)aniline. Benchchem.
• Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole. Benchchem.
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• How to Understand Amides and Their Uses in Chemistry?
• SAFETY DATA SHEET - Lithium nitride. Fisher Scientific.
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• 4-Ethyl-2-[(E)-hydroxyimino]-5-nitro-3-hexenamide. Sigma-Aldrich.
• Safety Data Sheet - 2-Amino-2-hydroxymethyl-1,3-propanediol.

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